Thorin

• CAS: 3688-92-4

Core Science & Biosynthesis

In-Depth Technical Guide to the Mechanism of Action of Thorin as a Metal Indicator

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thorin, also known as Thoron or Thoronol, is an organic dye of the azo class, widely utilized in analytical chemistry as a metallochromic indicator. Its primary application lies in the quantitative determination of various metal ions, most notably thorium, barium, lithium, beryllium, and uranium, through complexometric titration and spectrophotometry. This guide provides a comprehensive overview of the core mechanism of action of Thorin, detailing its interaction with metal ions, the resulting spectral changes, and the practical application of these principles in experimental settings. This document includes a compilation of quantitative data, detailed experimental protocols, and visual representations of the underlying chemical processes to facilitate a deeper understanding and application of Thorin in research and development.

Core Mechanism of Action

Thorin, chemically known as 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid disodium salt, functions as a metal indicator by forming stable, colored complexes with specific metal ions. The formation of these metal-ligand complexes results in a distinct color change, which serves as the endpoint indicator in titrations or allows for quantitative analysis via spectrophotometry.

The Thorin molecule possesses specific functional groups that act as ligands, donating electron pairs to a central metal ion to form a coordination complex. This process, known as chelation, involves the formation of a ring-like structure that is more stable than a simple ionic interaction. The primary coordination sites on the Thorin molecule are believed to be the hydroxyl (-OH) group and one of the oxygen atoms of the arsonophenyl group (-AsO(OH)₂), which together form a stable chelate ring with the metal ion.

In its free, uncomplexed state in a slightly acidic to alkaline solution, Thorin typically appears orange-yellow. Upon chelation with a metal ion, the electronic structure of the molecule is altered, leading to a shift in its maximum absorbance wavelength (λmax). This shift manifests as a visible color change to an orange-red or pink hue. The intensity of this color is directly proportional to the concentration of the metal-Thorin complex, a principle that is fundamental to its use in spectrophotometric analysis.

The general equilibrium for the complexation reaction can be represented as:

Mⁿ⁺ + Thorin → [M-Thorin]ⁿ⁺ (Metal Ion) + (Orange-Yellow) → (Orange-Red Complex)

The stability of the formed complex is a critical factor in the indicator's effectiveness. The stability constant (log K) is a quantitative measure of this stability, with higher values indicating a more stable complex. For a successful titration, the metal-indicator complex must be less stable than the metal-titrant (e.g., EDTA) complex, allowing the titrant to displace the indicator from the metal ion at the equivalence point.

Quantitative Data

The following table summarizes key quantitative data related to the use of Thorin as a metal indicator.

Parameter	Value	Metal Ion	Conditions
λmax (Free Thorin)	480-490 nm	-	In isopropanol
λmax (Metal-Thorin Complex)	480 nm	Lithium (Li⁺)	Alkaline medium (KOH), 70% acetone
545 nm	Thorium (Th⁴⁺)	-
Stability Constant (log K)	3.4	Barium (Ba²⁺)	-
Molar Absorptivity (ε)	0.173 x 10⁴ L mol⁻¹ cm⁻¹	Thorium (Th⁴⁺)	-

Experimental Protocols

Spectrophotometric Determination of Lithium

This protocol is adapted from a method for the quantification of lithium using Thorin as a chromogenic agent.

Reagents:

• Lithium Chloride (LiCl) Stock Solution (1000 ppm): Dissolve 6.109 g of LiCl in 1 L of deionized water.

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.2 g of Thorin in 100 mL of deionized water.

• Potassium Hydroxide (KOH) Solution (10% w/v): Dissolve 10 g of KOH in 100 mL of deionized water.

• Acetone (ACS Grade)

Procedure:

• Standard Preparation: Prepare a series of lithium standards (e.g., 1, 2, 5, 10 ppm) by diluting the stock solution.

• Sample Preparation: To a 10 mL volumetric flask, add a known volume of the lithium-containing sample.

• Reagent Addition: Add 0.5 mL of 10% KOH solution, followed by 7 mL of acetone, and 1 mL of 0.2% Thorin indicator solution.

• Dilution: Bring the solution to the 10 mL mark with deionized water.

• Incubation: Allow the solution to stand for 30 minutes for the color to fully develop.

• Measurement: Measure the absorbance of the solution at 480 nm using a spectrophotometer, with a reagent blank (containing all components except lithium) as the reference.

• Quantification: Construct a calibration curve from the absorbance readings of the standards and determine the concentration of lithium in the sample.

Titrimetric Determination of Sulfate (and Barium)

This protocol is based on the principle of titrating sulfate ions with a standardized barium chloride solution, using Thorin as the indicator. This method is effectively a determination of barium, as the endpoint is reached when excess barium ions complex with Thorin.

Reagents:

• Barium Chloride (BaCl₂) Standard Solution (0.01 M): Dissolve 2.44 g of BaCl₂·2H₂O in 1 L of deionized water. Standardize against a known sulfate standard.

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.2 g of Thorin in 100 mL of deionized water.

• Isopropanol (ACS Grade)

• Hydrochloric Acid (HCl, 0.1 M)

Procedure:

• Sample Preparation: Place a known volume of the sample containing sulfate ions into a 250 mL Erlenmeyer flask.

• Acidification: Acidify the sample with a few drops of 0.1 M HCl.

• Solvent Addition: Add approximately 40 mL of isopropanol.

• Indicator Addition: Add 2-4 drops of Thorin indicator solution. The solution should be orange-yellow.

• Titration: Titrate the solution with the standardized 0.01 M BaCl₂ solution. The endpoint is reached when the color changes from orange-yellow to a stable pink or orange-red.

• Calculation: Calculate the concentration of sulfate in the sample based on the volume of BaCl₂ solution used.

Visualizations

Signaling Pathway of Thorin-Metal Complexation

Caption: General mechanism of Thorin complexation with a metal ion.

Experimental Workflow for Spectrophotometric Analysis

Caption: Workflow for the spectrophotometric determination of lithium using Thorin.

Logical Relationship in Titration Endpoint Determination

An In-depth Technical Guide on the Synthesis and Purification of Thorin Reagent

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Thorin reagent, a valuable chromogenic indicator. The information is curated for professionals in research, scientific analysis, and drug development who require a detailed understanding of this compound's preparation and quality control.

Introduction to Thorin Reagent

Thorin, also known by synonyms such as Thoron or APANS, is an azo dye with the chemical name 2-(2-Hydroxy-3,6-disulfo-1-naphthylazo)benzenearsonic acid disodium salt.[1] Its ability to form colored complexes with various metal ions makes it a widely used indicator in spectrophotometric analysis and titrations.[2][3][4] Notably, it is employed in the determination of thorium, zirconium, uranium, lithium, and as an indicator for sulfate ions.[3] Due to the presence of arsenic, Thorin is highly toxic and requires careful handling.[2]

Synthesis of Thorin Reagent

The synthesis of Thorin is a two-step process involving the diazotization of an aromatic amine followed by an azo coupling reaction with a naphthol derivative.[3][5]

Step 1: Diazotization of o-Aminophenylarsonic Acid

The synthesis commences with the diazotization of o-aminophenylarsonic acid. This reaction is typically carried out in a cold, acidic solution with sodium nitrite to form the corresponding diazonium salt.[6][7] The temperature is maintained between 0-5 °C to prevent the decomposition of the unstable diazonium salt.[8]

Step 2: Azo Coupling with R-Salt

The freshly prepared diazonium salt is then immediately reacted with the disodium salt of 2-naphthol-3,6-disulfonic acid, commonly known as R-salt.[3] This electrophilic aromatic substitution reaction, known as azo coupling, results in the formation of the Thorin molecule.[5][9] The reaction is typically performed in a mildly acidic to neutral medium.[10]

Two primary synthesis routes starting from benzene to produce the necessary o-diazophenylarsonic chloride intermediate have been described, with the subsequent coupling reaction with R-salt yielding Thorin. The coupling reaction itself has been reported to achieve a high yield.[3]

The overall synthesis can be visualized as a sequential process from starting materials to the final product.

References

• 1. One moment, please... [alphachemika.co]
• 2. Thorin (chemistry) - Wikipedia [en.wikipedia.org]
• 3. Synthesis of Thorin [quimicaorganica.org]
• 4. Thorin, GR 3688-92-4 India [ottokemi.com]
• 5. Azo coupling - Wikipedia [en.wikipedia.org]
• 6. Basic Principles, Methods and Application of Diazotization Titration | Pharmaguideline [pharmaguideline.com]
• 7. Diazotisation [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Azo Coupling [organic-chemistry.org]

Spectral Properties of Thorin and Its Metal Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thorin, also known by its IUPAC name disodium 4-[(2-arsonophenyl)diazenyl]-3-hydroxynaphthalene-2,7-disulfonate, is a versatile and widely used chromogenic agent in analytical chemistry.[1] Its chemical structure, featuring an azo group and multiple functional moieties, allows it to form stable, colored coordination complexes with a variety of metal ions. This property is the cornerstone of its application in quantitative analysis, particularly for spectrophotometric and titrimetric determinations.

This technical guide provides an in-depth overview of the spectral properties of Thorin and its metal complexes. It is designed for researchers and professionals who employ analytical techniques for the quantification of metals such as thorium, uranium, barium, lithium, and others. The document details the absorption characteristics, provides quantitative data for key metal complexes, and outlines detailed experimental protocols for practical laboratory applications.

Spectral Properties of Free Thorin

Thorin itself is a colored compound, typically appearing as a red or orange-yellow powder.[2][3] Its spectral characteristics are fundamental to understanding its function as an indicator.

UV-Visible Absorption

In solution, Thorin exhibits a distinct absorption profile in the visible range. The free ligand, when dissolved in solvents such as propan-2-ol or water, typically displays a maximum absorption (λmax) in the range of 480 nm to 490 nm .[4] This absorption is responsible for its orange-yellow appearance in solution.[3] The formation of a complex with a metal ion causes a noticeable shift in this absorption maximum, leading to a distinct color change that can be quantified.

Fluorescence Properties

Despite its conjugated aromatic system, Thorin is not typically utilized as a fluorescent probe. A review of the scientific literature indicates that its analytical applications are overwhelmingly based on its strong chromogenic properties in UV-Vis absorption spectroscopy. There is no significant body of evidence to suggest that Thorin or its metal complexes exhibit useful fluorescence or luminescence for analytical purposes. Its primary mechanism of action is the change in light absorbance upon complexation.

Spectral Characteristics of Thorin-Metal Complexes

The analytical utility of Thorin stems from its reaction with metal ions (Mⁿ⁺) to form colored complexes (M-Thorin). This reaction results in a significant change in the electronic structure of the dye, causing a bathochromic (red shift) or hypsochromic (blue shift) shift in the absorption maximum. The intensity of the color produced by the complex is, according to the Beer-Lambert law, directly proportional to the concentration of the metal ion, enabling precise quantification.

Quantitative Spectral Data

The spectral properties of Thorin complexes are highly dependent on factors such as pH, solvent composition, and the specific metal ion. The table below summarizes the available quantitative data for several key metal complexes. It is important to note that comprehensive molar absorptivity and stability constant data are not centrally cataloged and can vary with experimental conditions.

Metal Ion	Complex Color	λmax (Complex)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Stability Constant (log K)	Optimal Conditions / Notes
Thorium (Th⁴⁺)	Red	540 - 545 nm	17,300	Not Available	pH 0.7 (in HClO₄). Forms a stable 1:2 (Th:Thorin) complex.
Barium (Ba²⁺)	Orange-Red	~480 nm	Not Available	3.4	Used as an indicator for sulfate titration in 70-90% alcohol, pH 2.5-4.0.[3][5]
Lithium (Li⁺)	Red-Orange	480 nm	Not Available	Not Available	Complex forms in alkaline KOH solution with acetone or acetonitrile.[6]
Zirconium (Zr⁴⁺)	Red	Not Available	Not Available	Not Available	Known to form a colored complex; often considered an interference in Th analysis.
Uranium (U⁴⁺/UO₂²⁺)	Red-Orange	Not Available	Not Available	Not Available	Thorin is used for the determination of uranium, but specific spectral data is sparse.[2]

Experimental Protocols

Detailed and validated protocols are crucial for obtaining accurate and reproducible results. The following sections provide step-by-step methodologies for two common applications of Thorin.

Protocol 1: Spectrophotometric Determination of Thorium(IV)

This method is based on the formation of a stable, colored complex between Thorium(IV) and Thorin in an acidic medium. The absorbance of the complex is measured at 545 nm.

4.1.1 Principle Thorium ions react with Thorin indicator at a low pH to form a red-colored complex. The intensity of the color, measured by a spectrophotometer, is proportional to the thorium concentration. Interferences from other ions are minimized by pH control and the use of masking agents.

4.1.2 Apparatus

• Double-beam UV-Visible Spectrophotometer

• Matched 1 cm quartz or glass cuvettes

• Calibrated pH meter

• Volumetric flasks and pipettes

• Hot plate

4.1.3 Reagents and Solutions

• Standard Thorium Stock Solution (1000 mg/L): Dissolve an appropriate amount of thorium nitrate (Th(NO₃)₄·4H₂O) in 0.2 M perchloric acid (HClO₄).

• Thorin Indicator Solution (0.1% w/v): Dissolve 0.1 g of Thorin powder in 100 mL of deionized water.

• Perchloric Acid (HClO₄), ~0.2 M: For pH adjustment and sample dilution.

• Ascorbic Acid Solution (5% w/v): Dissolve 5 g of ascorbic acid in 100 mL of deionized water. This is used to reduce potential oxidizing interferents. Prepare fresh daily.

4.1.4 Procedure

• Sample Preparation: Accurately pipette an aliquot of the sample solution containing 10-100 µg of thorium into a 50 mL volumetric flask.

• pH Adjustment: Add 5 mL of 0.2 M HClO₄ to maintain an optimal pH of approximately 0.7.

• Reduce Interferences: Add 2 mL of 5% ascorbic acid solution and swirl to mix. Let the solution stand for 5 minutes.

• Color Development: Add 2.0 mL of the 0.1% Thorin indicator solution.

• Dilution: Dilute the solution to the 50 mL mark with deionized water and mix thoroughly.

• Measurement: Allow the color to stabilize for 10 minutes. Measure the absorbance of the solution at 545 nm against a reagent blank prepared in the same manner but without the thorium sample.

• Calibration: Prepare a series of calibration standards (e.g., 0, 0.5, 1.0, 1.5, 2.0 mg/L Th) and process them using the same procedure to construct a calibration curve of absorbance versus concentration.

4.1.5 Interferences

• Zirconium, titanium, and uranium form colored complexes and can interfere. Zirconium interference can be masked with agents like mesotartaric acid.

• High concentrations of phosphate and sulfate may precipitate thorium and should be removed.

• Rare earth elements generally do not interfere significantly under these highly acidic conditions.

Protocol 2: Titrimetric Determination of Sulfate

This method is an indirect titration for determining sulfate concentration. Sulfate ions are precipitated by a standard solution of barium perchlorate. Thorin is used as the endpoint indicator.

4.2.1 Principle In an aqueous alcohol solution, Thorin forms a colored complex with barium ions. When a solution containing sulfate is titrated with a standard barium solution, the barium ions first react preferentially with the sulfate ions to form insoluble barium sulfate (BaSO₄). Once all sulfate has been precipitated, the first excess of barium ions complexes with the Thorin indicator, causing a sharp color change from orange-yellow to pink, signaling the endpoint.

4.2.2 Apparatus

• 10 mL microburet

• 250 mL Erlenmeyer flasks

• Magnetic stirrer and stir bars

4.2.3 Reagents and Solutions

• Standard Barium Solution (0.0100 N): Dissolve an appropriate amount of barium perchlorate (Ba(ClO₄)₂) or barium chloride (BaCl₂) in deionized water and standardize against a known sulfate standard.

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.20 g of Thorin in 100 mL of deionized water.

• Isopropanol (100%): ACS reagent grade.

• pH Adjustment: Perchloric acid (HClO₄) or dilute HCl to adjust pH.

4.2.4 Procedure

• Sample Preparation: Pipette a 20 mL aliquot of the aqueous sample into a 250 mL Erlenmeyer flask.

• Solvent Addition: Add 80 mL of 100% isopropanol to the flask to achieve an 80% alcohol concentration. This reduces the solubility of BaSO₄ and sharpens the endpoint.

• pH Adjustment: Adjust the apparent pH of the solution to between 2.5 and 4.0 using dilute HClO₄.

• Indicator Addition: Add 2 to 4 drops of the Thorin indicator solution. The solution should be orange-yellow.

• Titration: While stirring the solution continuously with a magnetic stirrer, titrate with the standard 0.0100 N barium solution.

• Endpoint: The endpoint is reached when the solution shows a sharp and stable color change from orange-yellow to a distinct pink.

• Blank Titration: Perform a blank titration using deionized water instead of the sample and subtract the blank volume from the sample titration volume.

Visualized Workflows and Principles

Diagrams created using the DOT language provide clear visual representations of the analytical processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Thorin (chemistry) - Wikipedia [en.wikipedia.org]
• 3. Page loading... [guidechem.com]
• 4. indicator for sulfate titration | Sigma-Aldrich [sigmaaldrich.com]
• 5. datapdf.com [datapdf.com]
• 6. epa.gov [epa.gov]

An In-depth Technical Guide on the Solubility of Thorin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Thorin, a critical analytical reagent. The information is curated for professionals in research and development who require precise data for experimental design and execution.

Introduction to Thorin

Thorin, chemically known as 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid disodium salt, is a specialized chemical compound.[1][2] Its primary application is as a metal indicator in analytical chemistry, particularly for the spectrophotometric or titrimetric determination of elements such as thorium, barium, beryllium, lithium, and uranium.[3][4] It is also widely used for the quantification of sulfate ions.[5] Given its role in forming precise solutions for these analyses, understanding its solubility in various solvents is of paramount importance.

Solubility Profile of Thorin

Table 1: Qualitative Solubility of Thorin in Various Solvents

Solvent	Solubility	Source
Water	Soluble	[4][6][7]
Ethanol	Insoluble	[2]
Diethyl Ether	Insoluble	[2]
Propan-2-ol (Isopropanol)	Used as a medium for titrations with Thorin indicator, suggesting at least partial solubility of the Thorin-metal complex. The pure compound's solubility is not specified.	[6]

Note: The solubility of Thorin in other common organic solvents such as Dimethyl Sulfoxide (DMSO), Methanol, and Acetone is not specified in the reviewed literature.

Experimental Protocol for Solubility Determination

While a specific, standardized protocol for determining the solubility of Thorin was not found in the surveyed literature, a general experimental methodology for assessing the solubility of a solid compound in a given solvent can be applied. The following is a standard "shake-flask" method, which is a reliable technique for determining equilibrium solubility.

Objective: To determine the equilibrium solubility of Thorin in a selected organic solvent at a specific temperature.

Materials:

• Thorin powder

• Selected organic solvent (e.g., DMSO, Ethanol, Methanol, Acetone)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Centrifuge

• Spectrophotometer or other suitable analytical instrument for quantification

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of Thorin powder to a series of vials. The exact amount should be more than what is expected to dissolve.

• Solvent Addition: Add a precise volume of the chosen organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker bath. Agitate the samples for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached. The temperature should be maintained at the desired value (e.g., 25 °C).

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Subsequently, centrifuge the vials at a high speed to ensure complete separation of the undissolved solid.

• Sample Analysis: Carefully pipette an aliquot of the clear supernatant. Dilute the aliquot with a suitable solvent (if necessary) to a concentration that falls within the analytical range of the chosen quantification method.

• Quantification: Determine the concentration of Thorin in the diluted supernatant using a validated analytical technique, such as UV-Vis spectrophotometry, by comparing the absorbance to a standard curve of Thorin in the same solvent.

• Data Analysis: Calculate the solubility of Thorin in the organic solvent from the measured concentration in the supernatant and the dilution factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L. Equilibrium is confirmed when the solubility values obtained at different time points (e.g., 48 and 72 hours) are consistent.

Visualization of an Experimental Workflow

Thorin is frequently employed as an indicator in the titrimetric determination of sulfate ions. The following diagram illustrates a typical experimental workflow for this analytical procedure.

Caption: Workflow for the titrimetric determination of sulfate using Thorin indicator.

This guide provides essential information on the solubility of Thorin for laboratory professionals. While quantitative data in organic solvents is scarce, the provided qualitative profile and general experimental protocol offer a solid foundation for the effective use of this important analytical reagent.

References

• 1. 1-(o-Arsonophenylazo)-2-naphthol-3,6-disulfonic acid disodium Salt - CAS 3688-92-4 - City Chemical LLC. [citychemical.com]
• 2. Thorin | 3688-92-4 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 3. Thorin | C16H11AsN2Na2O10S2 | CID 77269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thorin, GR 3688-92-4 India [ottokemi.com]
• 5. Page loading... [guidechem.com]
• 6. epa.gov [epa.gov]
• 7. THORIN | 3688-92-4 [chemicalbook.com]

Thorin Indicator: A Comprehensive Technical Guide to Chemical Compatibility and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Thorin, a versatile metallochromic indicator, is a critical tool in various analytical methodologies, particularly in the quantification of sulfate ions and certain metal ions. Its utility, however, is intrinsically linked to its chemical environment. This in-depth technical guide provides a comprehensive overview of the chemical compatibility and reactivity of Thorin, offering crucial data for researchers, scientists, and drug development professionals to ensure accurate and reliable experimental outcomes.

Chemical and Physical Properties

Thorin, also known as 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid disodium salt, is a red to brownish-red powder.[1] It is soluble in water and its solubility is appreciable (>10%).[2] Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Thorin Indicator

Property	Value	Reference
CAS Number	3688-92-4	[1]
Molecular Formula	C₁₆H₁₁AsN₂Na₂O₁₀S₂	[3]
Molecular Weight	576.30 g/mol	[3]
Appearance	Red to brownish-red powder	[1]
Solubility in Water	Appreciable (>10%)	[2]
Storage Temperature	+2°C to +30°C	[4]

Chemical Compatibility and Reactivity

The stability and reactivity of the Thorin indicator are highly dependent on the chemical environment. Understanding its compatibility with various substances is paramount for its effective use.

General Stability and Incompatibilities

Thorin is stable under normal storage conditions.[2] However, it exhibits incompatibility with several classes of chemicals:

• Strong Oxidizing Agents: These can lead to the degradation of the dye molecule.[2]

• Strong Acids and Bases: Exposure to strong acids and bases should be avoided as it can alter the indicator's structure and properties.[1]

pH Effects

The pH of the solution is a critical factor influencing the color and complex-forming ability of Thorin. For sulfate titrations, the reaction is typically carried out in a buffered medium to maintain a specific pH range, often using a sodium acetate buffer to achieve a pH of 5.

Reactivity with Organic Functional Groups

While Thorin is frequently used in isopropanol-water mixtures for sulfate analysis, detailed information on its reactivity with a wide array of organic functional groups is not extensively documented in readily available literature. However, based on the functional groups present in the Thorin molecule (sulfonic acid, arsonic acid, azo group, and hydroxyl group), some general reactivity patterns can be inferred:

• Sulfonic Acid Groups: These are strong acidic groups and can undergo reactions typical of sulfonic acids, such as esterification under appropriate conditions.

• Arsonic Acid Group: Arsonic acids can also undergo esterification. They are known to react with thiols.

• Azo Group: The azo bond (-N=N-) is the chromophore of the dye and can be susceptible to cleavage under strong reducing or oxidizing conditions, leading to a loss of color.

• Hydroxyl Group: The phenolic hydroxyl group can participate in acid-base reactions and may be a site for other chemical modifications.

It is crucial for researchers to empirically test the compatibility of Thorin with specific organic molecules present in their sample matrix to avoid unforeseen reactions that could interfere with the analysis.

Complexometric Reactions

Thorin is widely recognized for its ability to form colored complexes with various metal ions, which is the basis for its use as a metallochromic indicator.

Mechanism of Complex Formation

The formation of a metal-Thorin complex involves the coordination of the metal ion with the oxygen and nitrogen atoms of the Thorin molecule. This interaction leads to a change in the electronic structure of the dye, resulting in a visible color change. The general principle of complexometric titrations involves the displacement of the indicator from its metal complex by a stronger chelating agent, such as EDTA, leading to a color change that signals the endpoint of the titration.

Metal Ion Complexation and Stability

Thorin forms complexes with a variety of metal ions, including barium (Ba²⁺), thorium (Th⁴⁺), beryllium (Be²⁺), uranium (U⁴⁺), and lithium (Li⁺).[5] The stability and stoichiometry of these complexes are key to their analytical applications.

Table 2: Metal-Thorin Complex Properties

Metal Ion	Complex Color	log K (Stability Constant)	Optimal pH for Determination
Barium (Ba²⁺)	Red	3.4[6]	~5 (for sulfate titration)
Thorium (Th⁴⁺)	Red	Data not readily available	Acidic (e.g., pH 2)

Quantitative data on the stability constants for Thorin complexes with beryllium, uranium, and lithium are not widely reported in the literature. Researchers working with these metals should determine the optimal conditions for complex formation and titration empirically.

Experimental Protocols

The following protocols are based on established methods for the use of Thorin as an indicator.

Preparation of Thorin Indicator Solution

A typical Thorin indicator solution is prepared by dissolving a specific amount of Thorin powder in deionized water. For instance, a 0.2% (w/v) solution can be prepared by dissolving 0.20 g of Thorin in 100 mL of water.[7]

General Protocol for Spectrophotometric Determination of Sulfate

This method relies on the precipitation of sulfate ions by a standard solution of barium chloride in the presence of Thorin indicator. The excess barium ions form a colored complex with Thorin, and the endpoint is detected when a stable color change occurs.

Workflow for Sulfate Determination:

Caption: Workflow for the titrimetric determination of sulfate using Thorin indicator.

Detailed Steps:

• Sample Preparation: An accurately measured aliquot of the sample is placed in a suitable titration vessel.

• Buffering: An appropriate buffer solution (e.g., sodium acetate) is added to adjust the pH to the optimal range for the reaction (typically around pH 5).

• Indicator Addition: A few drops of the prepared Thorin indicator solution are added.

• Titration: The sample is titrated with a standardized solution of barium chloride (BaCl₂). The BaCl₂ reacts with the sulfate ions to form a precipitate of barium sulfate (BaSO₄).

• Endpoint Detection: After all the sulfate has precipitated, the first excess of Ba²⁺ ions will form a colored complex with the Thorin indicator, resulting in a distinct color change (e.g., from yellow-orange to pink or red), which signifies the endpoint of the titration.

• Calculation: The concentration of sulfate in the original sample is calculated based on the volume of the standard BaCl₂ solution used to reach the endpoint.

Potential Interferences

Several substances can interfere with the determination of sulfate using the Thorin method. It is crucial to be aware of these potential interferences and take appropriate measures to mitigate them.

Troubleshooting Common Interferences:

Caption: A decision tree for troubleshooting common interferences in Thorin-based analyses.

• Cations: Metal ions such as calcium, aluminum, and iron can form complexes with Thorin or precipitate as sulfates, leading to inaccurate results. These can often be removed using cation exchange resins.

• Anions: Phosphate and sulfite ions can interfere with the precipitation of barium sulfate. Sulfites can be oxidized to sulfates prior to analysis.

• pH: As mentioned, precise pH control is essential for accurate and reproducible results.

Safety and Handling

Thorin contains arsenic and is therefore toxic if swallowed or inhaled.[5] It is essential to handle this chemical with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear gloves, safety goggles, and a lab coat when handling Thorin powder or its solutions.

• Ventilation: Work in a well-ventilated area or under a fume hood to avoid inhaling dust.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible substances.[8]

Conclusion

The Thorin indicator is a valuable analytical reagent, but its effective use necessitates a thorough understanding of its chemical compatibility and reactivity. By considering the factors outlined in this guide, including pH, potential interferences, and complexometric behavior, researchers can optimize their experimental protocols and achieve more accurate and reliable results. Further investigation into the quantitative stability constants of Thorin with a broader range of metal ions and a more detailed characterization of its reactivity with various organic functional groups would be beneficial to the scientific community.

References

• 1. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02031F [pubs.rsc.org]
• 2. Chemistry of Arsenic - Arsenic - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Revealing the influences of functional groups in azo dyes on the degradation efficiency and power output in solar photocatalytic fuel cell - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonic acid - Wikipedia [en.wikipedia.org]
• 5. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arsonic acid (functional group) - Wikipedia [en.wikipedia.org]
• 7. pqri.org [pqri.org]
• 8. capitalresin.com [capitalresin.com]

The Core Principles of Thorin in Spectrophotometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thorin, also known as 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, is a versatile chromogenic agent widely employed in spectrophotometry for the quantitative determination of various metal ions. Its ability to form stable, colored complexes with specific metal ions makes it a valuable tool in analytical chemistry, with applications extending to environmental monitoring, geological surveys, and pharmaceutical analysis. This technical guide provides a comprehensive overview of the fundamental principles of Thorin in spectrophotometry, detailing its mechanism of action, experimental protocols for the determination of thorium and lithium, and the indirect determination of sulfate.

Fundamental Principles

The utility of Thorin in spectrophotometry is predicated on its molecular structure, which features several functional groups capable of coordinating with metal ions. The key functional groups involved in complexation are the hydroxyl (-OH) group, the azo (-N=N-) group, and the arsonophenyl group (-AsO(OH)₂). Upon complexation with a metal ion, the electronic structure of the Thorin molecule is altered, leading to a shift in its maximum absorbance wavelength (λmax) and an increase in molar absorptivity. This change in spectral properties forms the basis for quantitative analysis.

The formation of the Thorin-metal complex is highly dependent on the pH of the solution. The hydroxyl and arsonic acid groups are ionizable, and their deprotonation state, which is governed by the pH, influences the chelating ability of the Thorin molecule. Optimal pH ranges vary for different metal ions, allowing for a degree of selectivity in the analysis.

Spectrophotometric Determination of Thorium

Thorin is a highly sensitive reagent for the spectrophotometric determination of thorium. In an acidic medium, Thorin forms a stable, red-colored complex with thorium(IV) ions.

Quantitative Data for Thorium Determination

Parameter	Value	Reference
Maximum Absorbance (λmax) of Thorin-Thorium Complex	545 nm	[1]
Optimal pH	0.7 (in 0.2M HClO₄)	[2]
Molar Absorptivity (ε)	1.73 x 10⁴ L·mol⁻¹·cm⁻¹	[2]
Beer's Law Range	0.1 - 100 µg/mL	[2]

Table 1: Quantitative Parameters for Spectrophotometric Determination of Thorium with Thorin.

Experimental Protocol for Thorium Determination

1. Reagent Preparation:

• Thorium Standard Solution (1000 ppm): Dissolve a precisely weighed amount of a soluble thorium salt (e.g., thorium nitrate tetrahydrate) in a suitable acidic solution (e.g., 0.1 M HNO₃) and dilute to a known volume.
• Thorin Reagent (0.1% w/v): Dissolve 0.1 g of Thorin in 100 mL of deionized water.
• Perchloric Acid (0.2 M): Prepare by appropriate dilution of concentrated perchloric acid.

2. Calibration Curve:

• Prepare a series of standard solutions of thorium with concentrations ranging from 0.1 to 10 µg/mL by diluting the stock solution.
• To each standard solution, add a fixed volume of the Thorin reagent and adjust the pH to 0.7 using 0.2 M perchloric acid.
• Measure the absorbance of each solution at 545 nm against a reagent blank (containing all reagents except thorium).
• Plot a graph of absorbance versus concentration to obtain the calibration curve.

3. Sample Analysis:

• Take a known volume of the sample solution containing an unknown amount of thorium.
• Add the Thorin reagent and adjust the pH to 0.7 as done for the standards.
• Measure the absorbance of the sample solution at 545 nm.
• Determine the concentration of thorium in the sample from the calibration curve.

Interferences in Thorium Determination

Several ions can interfere with the determination of thorium by forming colored complexes with Thorin or by precipitating thorium. The tolerance limits for some common interfering ions are summarized below. Masking agents can be used to mitigate some interferences. For instance, traces of rare earth elements can be overcome using 3% H₂O₂[2].

Interfering Ion	Tolerance Ratio (Interferent:Thorium)
Zirconium(IV)	1:1
Iron(III)	10:1
Uranium(VI)	10:1
Phosphate(V)	1:1
Sulfate(VI)	100:1

Table 2: Tolerance Limits of Common Interfering Ions in Thorium Determination.

Spectrophotometric Determination of Lithium

Thorin can also be used for the spectrophotometric determination of lithium. In a strongly alkaline medium containing acetone, Thorin reacts with lithium to form a colored complex.

Quantitative Data for Lithium Determination

Parameter	Value	Reference
Maximum Absorbance (λmax) of Thorin-Lithium Complex	482 nm	[3]
Optimal pH	Strongly alkaline (KOH)	[3]
Beer's Law Range	Up to 1.5 µg/mL (15 µg/10 mL)	[3]

Table 3: Quantitative Parameters for Spectrophotometric Determination of Lithium with Thorin.

Experimental Protocol for Lithium Determination

1. Reagent Preparation:

• Lithium Standard Solution (100 ppm): Dissolve a precisely weighed amount of a soluble lithium salt (e.g., lithium chloride) in deionized water and dilute to a known volume.
• Thorin Reagent (0.2% w/v): Dissolve 0.2 g of Thorin in 100 mL of deionized water.
• Potassium Hydroxide Solution (10% w/v): Dissolve 10 g of KOH in deionized water and dilute to 100 mL.
• Acetone: Reagent grade.

2. Calibration Curve:

• Prepare a series of standard solutions of lithium with concentrations in the range of 0.1 to 1.5 µg/mL.
• To a 10 mL volumetric flask, add a known volume of the lithium standard, 0.5 mL of 10% KOH solution, and 0.3 mL of 0.2% Thorin solution.
• Dilute to the mark with acetone.
• Measure the absorbance at 482 nm against a reagent blank.
• Plot a graph of absorbance versus concentration.

3. Sample Analysis:

• Treat the sample solution in the same manner as the standards.
• Measure the absorbance and determine the lithium concentration from the calibration curve.

Interferences in Lithium Determination

The determination of lithium can be affected by the presence of other ions. The tolerance limits for some common ions are listed below. For samples with complex matrices, such as seawater, ion-exchange separation may be necessary to remove interfering ions[3].

Interfering Ion	Tolerance Ratio (Interferent:Lithium)
Sodium(I)	50:1
Potassium(I)	25:1
Calcium(II)	10:1
Magnesium(II)	10:1

Table 4: Tolerance Limits of Common Interfering Ions in Lithium Determination.

Indirect Spectrophotometric Determination of Sulfate

Thorin can be used for the indirect determination of sulfate ions. This method is based on the precipitation of sulfate with a known excess of barium chloride. The unreacted barium is then complexed with Thorin, and the absorbance of the barium-Thorin complex is measured. The concentration of sulfate is inversely proportional to the absorbance.

Experimental Protocol for Indirect Sulfate Determination

1. Reagent Preparation:

• Sulfate Standard Solution (100 ppm): Dissolve a precisely weighed amount of a soluble sulfate salt (e.g., sodium sulfate) in deionized water.
• Barium Chloride Solution (0.01 M): Dissolve a precisely weighed amount of BaCl₂·2H₂O in deionized water.
• Thorin Reagent (0.1% w/v): Dissolve 0.1 g of Thorin in 100 mL of deionized water.
• Buffer Solution (pH 2.5-4.0): Prepare an appropriate buffer (e.g., acetate buffer).

2. Calibration Curve:

• To a series of standard sulfate solutions, add a known excess of the barium chloride solution to precipitate barium sulfate.
• Filter the solutions to remove the BaSO₄ precipitate.
• To the filtrate, add the Thorin reagent and adjust the pH to the optimal range.
• Measure the absorbance of the resulting barium-Thorin complex. The wavelength of maximum absorbance for the Ba-Thorin complex is in the range of 520-530 nm.
• Plot a graph of absorbance versus sulfate concentration.

3. Sample Analysis:

• Treat the sample containing an unknown amount of sulfate in the same way as the standards.
• Measure the absorbance and determine the sulfate concentration from the calibration curve.

Visualizations

Thorin-Metal Complexation Mechanism

The following diagram illustrates the proposed coordination of a metal ion (Mⁿ⁺) with the functional groups of the Thorin molecule. The metal ion is chelated by the hydroxyl, azo, and arsonate groups, forming a stable ring structure.

Caption: Proposed chelation of a metal ion by the Thorin molecule.

Experimental Workflow for Spectrophotometric Analysis

The general workflow for the spectrophotometric determination of a metal ion using Thorin is depicted below.

Caption: General workflow for spectrophotometric analysis using Thorin.

Logical Relationship in Indirect Sulfate Determination

The logical flow for the indirect determination of sulfate using Thorin is outlined in the following diagram.

Caption: Logical workflow for indirect sulfate determination.

Conclusion

Thorin remains a valuable and cost-effective reagent for the spectrophotometric determination of thorium, lithium, and indirectly, sulfate. Its high sensitivity and the stability of its metal complexes contribute to its continued use in various analytical applications. By carefully controlling experimental conditions, particularly pH, and by employing appropriate masking agents or separation techniques to mitigate interferences, accurate and reliable quantitative results can be achieved. The detailed protocols and fundamental principles outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to effectively utilize Thorin in their analytical workflows.

References

• 1. A spectrophotometric study of the thorium-morin mixed-color system [pubs.usgs.gov]
• 2. agilent.com [agilent.com]
• 3. Are the metal identity and stoichiometry of metal complexes important for colchicine site binding and inhibition of tubulin polymerization? - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the Chromogenic Properties of Thorin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thorin, also known as Thoron or Thoronol, is an azo dye widely recognized for its utility as a chromogenic indicator in analytical chemistry. Its ability to form distinctly colored complexes with a variety of metal ions has established it as a valuable reagent for spectrophotometric analysis. This technical guide provides a comprehensive overview of the core chromogenic properties of Thorin, focusing on its application in the quantitative determination of key elements such as thorium, barium, and sulfate. Detailed experimental protocols, quantitative data, and visualizations of the underlying chemical interactions and experimental workflows are presented to serve as a practical resource for researchers in various scientific disciplines.

Introduction

Thorin, chemically known as disodium 4-[(2-arsonophenyl)diazenyl]-3-hydroxynaphthalene-2,7-disulfonate, is a water-soluble organic compound characterized by its vivid color change upon chelation with specific metal ions. This property makes it an excellent indicator for both titrimetric and spectrophotometric analyses. The formation of these metal-Thorin complexes results in a significant shift in the visible absorption spectrum, allowing for the sensitive and selective quantification of the target analyte.

The versatility of Thorin is demonstrated by its application across different pH ranges. In acidic media, it is predominantly used for the determination of thorium, zirconium, and uranium.[1] In neutral to slightly acidic conditions, it serves as an indicator for the titration of sulfate ions with barium perchlorate.[2] Furthermore, in basic media, a form of Thorin is employed for the quantitative analysis of lithium.[1] This guide will delve into the fundamental principles governing these chromogenic reactions and provide practical methodologies for their application in a laboratory setting.

Chemical and Physical Properties

Thorin is a red, hygroscopic powder with the following key properties:

Property	Value	Reference(s)
Chemical Formula	C₁₆H₁₁AsN₂Na₂O₁₀S₂
Molecular Weight	576.30 g/mol	[3]
Appearance	Dark red to maroon powder	[4]
Melting Point	>300 °C	[4]
Solubility	Soluble in water	[5]
λmax (in propan-2-ol)	480-490 nm	[3]

Chromogenic Properties and Mechanism of Action

The chromogenic behavior of Thorin is attributed to the formation of a coordination complex between the Thorin molecule and a metal ion. The Thorin molecule acts as a ligand, donating electrons from its oxygen and nitrogen atoms to the metal ion. This interaction alters the electronic structure of the dye, leading to a change in the wavelength of light it absorbs.

The uncomplexed Thorin solution typically appears orange-yellow in a slightly acidic medium.[1] Upon reaction with a metal ion such as thorium or barium, a stable, colored complex is formed. For instance, the thorium-Thorin complex exhibits a distinct red color, with an absorption maximum around 545 nm.[1] Similarly, the barium-Thorin complex is orange-red.[1] This color change is the basis for its use as an indicator.

Figure 1. General reaction mechanism of Thorin with a metal ion.

Quantitative Data

The spectrophotometric analysis using Thorin relies on the Beer-Lambert law, which correlates the absorbance of a solution with the concentration of the absorbing species. The molar absorptivity (ε) is a critical parameter that indicates how strongly a chemical species absorbs light at a particular wavelength.

Analyte/Complex	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Optimal pH	Medium	Reference(s)
Thorin	480-490	Not Available	-	Propan-2-ol	[3]
Thorium-Thorin	545	1.73 x 10³	0.7	Perchloric Acid	[1]
Barium-Thorin	520	Not Available	2.5 - 4.0	80% Isopropanol	[2]
Zirconium-Thorin	Not Available	Not Available	Acidic	-	[1]

Experimental Protocols

Spectrophotometric Determination of Thorium

This protocol is adapted from the method described for the analysis of thorium in monazite concentrates.

Reagents:

• Thorin solution (0.375% w/v): Dissolve 0.375 g of Thorin in 100 mL of deionized water.

• Perchloric acid (0.2 M): Prepare by diluting concentrated perchloric acid.

• Standard Thorium solution (1000 ppm): Prepare from a certified thorium standard. Working standards of lower concentrations should be prepared by serial dilution.

• Hydroxylamine hydrochloride solution (10% w/v): To reduce interfering ions like iron and cerium.[1]

• 3% Hydrogen Peroxide: To overcome interference from rare earth elements.

Procedure:

• To a suitable aliquot of the sample solution containing thorium, add 5 mL of 10% hydroxylamine hydrochloride solution.

• If rare earth elements are present, add 3% hydrogen peroxide.

• Adjust the pH of the solution to approximately 0.7 using 0.2 M perchloric acid.

• Add 1 mL of the 0.375% Thorin reagent solution for every 25 mL of the final volume.

• Dilute the solution to a known final volume with deionized water.

• Measure the absorbance of the solution at 545 nm using a spectrophotometer, against a reagent blank prepared in the same manner without the thorium sample.

• Construct a calibration curve using standard thorium solutions to determine the concentration of thorium in the sample.

Titrimetric Determination of Sulfate

This protocol is based on the titration of sulfate ions with barium perchlorate using Thorin as an indicator.[2]

Reagents:

• Thorin indicator solution: Dissolve 0.20 g of Thorin in 100 mL of deionized water.[6]

• Barium perchlorate solution (0.0100 N): Standardized solution.

• Isopropanol (80% v/v): Mix 80 mL of isopropanol with 20 mL of deionized water.

• Hydrochloric acid (0.1 N): For pH adjustment.

Procedure:

• Pipette a known volume of the sulfate-containing sample into an Erlenmeyer flask.

• Add a sufficient volume of 100% isopropanol to achieve a final isopropanol concentration of approximately 80%.

• Adjust the apparent pH of the solution to a range of 2.5 to 4.0 using 0.1 N HCl.

• Add 2 to 4 drops of the Thorin indicator solution. The solution should turn yellow.

• Titrate the solution with the standardized 0.0100 N barium perchlorate solution.

• The endpoint is reached when the color of the solution changes from yellow to a stable pink.

• A blank titration should be performed to account for any impurities.

Figure 2. General experimental workflow for spectrophotometric analysis.

Interferences

Several ions can interfere with the determination of analytes using Thorin by forming colored complexes themselves or by precipitating the analyte or the reagent.

• For Thorium Determination: Zirconium and titanium are known to form red complexes with Thorin and can cause significant positive interference.[1] The interference from iron and cerium can be minimized by using a reducing agent like hydroxylamine hydrochloride.[1]

• For Sulfate Determination: Cations that form insoluble sulfates (e.g., Ca²⁺, Sr²⁺, Pb²⁺) can interfere. Cation-exchange resins can be used to remove these interfering cations.[7]

Conclusion

Thorin remains a cornerstone chromogenic reagent in analytical chemistry due to its reliability, sensitivity, and versatility. This guide has provided a detailed overview of its fundamental properties, including quantitative data on its spectral characteristics and optimal reaction conditions. The experimental protocols and workflow diagrams offer a practical framework for researchers to implement Thorin-based analytical methods in their laboratories. A thorough understanding of its reaction mechanisms and potential interferences is crucial for obtaining accurate and reproducible results. As research continues to demand precise and efficient analytical techniques, the principles and applications of Thorin will undoubtedly continue to be of significant value to the scientific community.

References

• 1. Page loading... [guidechem.com]
• 2. Thorin indicator for sulfate titration 3688-92-4 [sigmaaldrich.com]
• 3. On the complex formation of proton and barium (11) with thorin ions [ivl.diva-portal.org]
• 4. Thorin (chemistry) - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. pubs.usgs.gov [pubs.usgs.gov]

The Theoretical Core of Thorin in Complexometric Titrations: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the theoretical and practical principles underpinning the use of Thorin (also known as Thoron or Thoronol) as a metallochromic indicator in complexometric titrations. This document delves into the chemical properties of Thorin, its mechanism of action, and detailed experimental protocols for its application in the quantitative analysis of various metal ions and sulfate.

Introduction to Thorin as a Complexometric Indicator

Thorin, with the IUPAC name disodium 4-[(2-arsonophenyl)diazenyl]-3-hydroxynaphthalene-2,7-disulfonate, is an azo dye that serves as a sensitive indicator for the complexometric titration of several metal ions, most notably thorium(IV), barium(II), and indirectly, sulfate ions.[1] Its utility stems from its ability to form distinctly colored complexes with metal ions. The endpoint of the titration is signaled by a sharp color change when the metal-Thorin complex is disrupted by a stronger chelating agent, such as ethylenediaminetetraacetic acid (EDTA).

The fundamental principle of its operation in complexometric titrations is based on the relative stability of the metal-indicator complex versus the metal-titrant complex. For a successful titration, the metal-EDTA complex must be significantly more stable than the metal-Thorin complex.[2]

Theoretical Basis and Mechanism of Action

The functionality of Thorin as a complexometric indicator is intrinsically linked to its molecular structure and the principles of coordination chemistry.

Chemical Structure and Complexation

Thorin possesses multiple potential coordination sites, including the hydroxyl (-OH) and azo (-N=N-) groups, which can participate in the formation of a chelate ring with a metal ion. The arsonic acid group (-AsO(OH)₂) also plays a role in its chemical properties and interactions.

The complexation reaction can be generalized as:

Mⁿ⁺ (metal ion) + H₂In⁻ (Thorin) ⇌ MIn⁽ⁿ⁻³⁾⁺ + 2H⁺

The formation of the metal-Thorin complex results in a distinct color, typically red or pink, which is different from the orange-yellow color of the free indicator in an acidic solution.[3]

The Role of pH

The pH of the solution is a critical parameter in titrations involving Thorin. The stability of the metal-Thorin complex and the color of the free indicator are pH-dependent. For instance, the titration of thorium is typically carried out in an acidic medium (pH ~0.7-2.0) to ensure the sharpest endpoint.[3][4] In the case of indirect sulfate titration, the recommended apparent pH range is between 2.5 and 4.0.[5] The pH affects the protonation state of both the indicator and the chelating agent (EDTA), thereby influencing the conditional stability constants of the complexes formed.

Mechanism of Color Change at the Endpoint

During a direct titration, for example, of thorium(IV) with EDTA, the following sequence of reactions occurs:

• Initial State: Thorium ions (Th⁴⁺) react with the Thorin indicator to form a stable, colored Th-Thorin complex.

• Titration: As EDTA is added, it first reacts with any free Th⁴⁺ ions.

• Endpoint: Near the equivalence point, the EDTA, being a stronger chelating agent, starts to displace the Thorin from the Th-Thorin complex.

  Th-Thorin (colored) + EDTA → Th-EDTA + Thorin (different color)

This displacement results in a sharp color change, signaling the endpoint of the titration. The stability of the Th-EDTA complex (log K ≈ 23.2) is substantially higher than that of the Th-Thorin complex, driving the reaction to completion at the endpoint.[6]

In the indirect titration of sulfate, barium perchlorate is used as the titrant. Barium ions (Ba²⁺) react with sulfate ions (SO₄²⁻) to form an insoluble precipitate (BaSO₄). Any excess Ba²⁺ then reacts with the Thorin indicator to form a colored complex. The endpoint is the first appearance of this color.

Quantitative Data

The stability of the metal-indicator complex is a key factor in determining the sharpness of the endpoint. While extensive databases of stability constants for metal-EDTA complexes are available, data for metal-Thorin complexes is less common in a consolidated format. The following table summarizes known and relevant stability constants.

Metal Ion	Ligand	log K (Stability Constant)	Conditions	Reference
Thorium(IV)	EDTA	23.2	pH 1.5-3.5	[6]
Barium(II)	Thorin	3.4	-	N/A
Thorium(IV)	DTPA	29.6 ± 1	1 M ionic strength, 25 °C	[7]
Uranium(IV)	DTPA	31.8 ± 0.1	1 M ionic strength, 25 °C	[7]

Experimental Protocols

Direct Complexometric Titration of Thorium(IV) with EDTA using Thorin Indicator

This protocol is adapted from general procedures for the complexometric titration of thorium.

Reagents:

• Standard Thorium(IV) solution (approx. 0.01 M): Dissolve a precisely weighed amount of thorium nitrate tetrahydrate (Th(NO₃)₄·4H₂O) in dilute nitric acid.

• Standard EDTA solution (0.01 M): Dissolve a precisely weighed amount of disodium EDTA dihydrate in deionized water.

• Thorin indicator solution (0.2% w/v): Dissolve 0.2 g of Thorin in 100 mL of deionized water.[3]

• Perchloric acid (HClO₄) or Hydrochloric acid (HCl): For pH adjustment.

Procedure:

• Pipette a known volume of the thorium(IV) solution into a titration flask.

• Adjust the pH of the solution to approximately 0.7-1.0 using perchloric acid or hydrochloric acid.[3]

• Add 2-3 drops of the Thorin indicator solution. The solution should turn a distinct pink or red color.

• Titrate the solution with the standard 0.01 M EDTA solution.

• The endpoint is reached when the color of the solution changes sharply from pink/red to the original orange-yellow color of the free indicator.

• Repeat the titration to obtain concordant results.

Indirect Titration of Sulfate using Barium Perchlorate and Thorin Indicator

Reagents:

• Standard Barium Perchlorate solution (0.01 M): Dissolve barium perchlorate in a mixture of water and 2-propanol and standardize against a known sulfate standard.[3][5]

• Thorin indicator solution (0.2% w/v): Dissolve 0.2 g of Thorin in 100 mL of deionized water.[3]

• 2-Propanol.

• Perchloric acid: For pH adjustment.

Procedure:

• Pipette a known volume of the sulfate-containing sample into a titration flask.

• Add a sufficient volume of 2-propanol to achieve a final concentration of 70-90% (v/v) alcohol in the titration mixture.[3][5]

• Adjust the apparent pH of the solution to between 2.5 and 4.0 using perchloric acid.[5]

• Add 2-3 drops of the Thorin indicator solution.

• Titrate the solution with the standard 0.01 M barium perchlorate solution.

• The endpoint is indicated by the first appearance of a stable pink color.[3]

• A blank titration should be performed to account for any impurities.

Visualizations

Signaling Pathways and Experimental Workflows

The logical progression of a direct complexometric titration using Thorin as an indicator can be visualized as follows:

Workflow for Direct Complexometric Titration with Thorin.

The fundamental principle of indicator action in complexometric titrations is based on a competitive equilibrium, as depicted below:

Principle of Indicator Displacement in Complexometric Titration.

Conclusion

Thorin remains a valuable indicator for specific complexometric titrations, particularly for thorium and sulfate analysis. A thorough understanding of its chemical properties, the influence of pH, and potential interferences is paramount for achieving accurate and reproducible results. The experimental protocols and theoretical framework provided in this guide offer a solid foundation for researchers, scientists, and professionals in drug development to effectively utilize Thorin in their analytical workflows. Careful control of experimental parameters, especially pH and solvent composition in the case of sulfate titrations, is critical for the successful application of this indicator.

References

• 1. Stability constant for thorium(IV) complexes with aryl bis-(5-hydroxy-3-methyl-1-phenyl-4-pyrazolyl)-methane ligands [inis.iaea.org]
• 2. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. du.edu.eg [du.edu.eg]
• 5. datapdf.com [datapdf.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note & Protocol: Sulfate Titration Using Thorin Indicator

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the quantitative determination of sulfate ions in aqueous samples via titration with a standardized barium solution, utilizing Thorin as a visual indicator.

Principle

This titration method is based on the precipitation of sulfate ions (SO₄²⁻) by barium ions (Ba²⁺) in an alcohol-water medium. The Thorin indicator forms a colored complex with excess barium ions at the endpoint of the titration. In a slightly acidic solution (pH 2.5-4.0) and in the presence of an organic solvent like isopropanol, barium sulfate (BaSO₄) precipitates. Once all the sulfate has been precipitated, the first excess of barium ions forms a distinct pink-colored complex with the Thorin indicator, signaling the titration endpoint.[1][2]

Reagents and Materials

Reagent/Material	Specifications	Preparation/Notes
Barium Perchlorate or Barium Chloride Solution	0.0100 N standard solution	Dissolve 1.95 g of Ba(ClO₄)₂·3H₂O or 1.22 g of BaCl₂·2H₂O in 200 mL of deionized water and dilute to 1 L with 100% isopropanol.[3][4][5] Standardize against a known concentration of sulfuric acid.
Thorin Indicator Solution	1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt	Dissolve 0.20 g of Thorin in 100 mL of deionized water.[3][4][5]
Isopropanol (2-Propanol)	ACS reagent grade, 100% and 80% (v/v)	To prepare 80% isopropanol, mix 800 mL of isopropanol with 200 mL of deionized water.[6] Check for peroxide impurities.
Sulfuric Acid Standard Solution	0.0100 N	Purchase or standardize against a primary standard like sodium carbonate.
Perchloric Acid (HClO₄)	0.2 N	For pH adjustment.
Deionized Water	High-purity, sulfate-free
Glassware	Burette (10 mL or 25 mL), pipettes, 250 mL Erlenmeyer flasks, volumetric flasks	All glassware should be thoroughly cleaned and rinsed with deionized water.
pH Meter	Calibrated	For adjusting the apparent pH of the sample solution.[1]
Magnetic Stirrer and Stir Bar	For constant mixing during titration.

Experimental Protocol

3.1. Reagent Preparation

• Barium Standard Solution (0.0100 N): Accurately weigh 1.95 g of barium perchlorate trihydrate (Ba(ClO₄)₂·3H₂O) or 1.22 g of barium chloride dihydrate (BaCl₂·2H₂O).[3][4][5] Dissolve in 200 mL of deionized water in a 1 L volumetric flask. Dilute to the mark with 100% isopropanol. Mix thoroughly. This solution must be protected from evaporation.[4]

• Standardization of Barium Solution: Pipette 25.00 mL of the standard 0.0100 N sulfuric acid solution into a 250 mL Erlenmeyer flask. Add 100 mL of 100% isopropanol.[7] Add 2 to 4 drops of Thorin indicator. Titrate with the prepared barium solution to a pink endpoint.[3] Perform the standardization in triplicate; the titration volumes should agree within 1% or 0.2 mL, whichever is larger.[3] Calculate the exact normality of the barium solution.

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.20 g of Thorin in 100 mL of deionized water.[3][4][5]

• 80% Isopropanol (v/v): Mix 80 mL of 100% isopropanol with 20 mL of deionized water.[3]

3.2. Sample Preparation

• Transfer a known volume of the aqueous sample containing sulfate into a volumetric flask and dilute with deionized water if necessary to bring the sulfate concentration into the optimal range for the titration.

• The apparent pH of the final solution to be titrated should be between 2.5 and 4.0.[1] Adjust the pH using a dilute solution of perchloric acid if necessary.

• Cationic interferences can be removed using a cation exchange column if high accuracy is required.[1]

3.3. Titration Procedure

• Pipette a suitable aliquot (e.g., 20 mL) of the prepared sample into a 250 mL Erlenmeyer flask.[3]

• Add 80 mL of 100% isopropanol to the flask.[3] The final isopropanol concentration should be between 70% and 90%.[1]

• Add 2 to 4 drops of Thorin indicator solution. The solution should appear yellow or orange-yellow.[2][3]

• Place the flask on a magnetic stirrer and begin gentle stirring.

• Titrate with the standardized 0.0100 N barium solution. The endpoint is reached when the color of the solution changes from yellow/orange-yellow to a stable pink.[3][4]

• Record the volume of titrant used.

• Repeat the titration with replicate aliquots of the sample. The results should agree within 1% or 0.2 mL, whichever is greater.[3]

• Perform a blank titration by titrating a solution containing 20 mL of deionized water and 80 mL of 100% isopropanol with the barium standard solution.[3]

Calculation of Sulfate Concentration

The concentration of sulfate in the original sample can be calculated using the following formula:

Sulfate (mg/L) = ( (V_sample - V_blank) * N_barium * 48030 ) / V_original_sample

Where:

• V_sample = Average volume of barium solution used for the sample titration (mL)

• V_blank = Average volume of barium solution used for the blank titration (mL)

• N_barium = Normality of the standardized barium solution (N)

• 48030 = Equivalent weight of sulfate (SO₄²⁻) * 1000 mg/g

• V_original_sample = Volume of the original, undiluted sample taken for analysis (mL)

Data Presentation

Sample ID	Aliquot Volume (mL)	Titration Volume 1 (mL)	Titration Volume 2 (mL)	Average Titration Volume (mL)	Blank Titration Volume (mL)	Calculated Sulfate (mg/L)
Sample A	20.00	5.25	5.28	5.27	0.10	124.1
Sample B	20.00	7.81	7.79	7.80	0.10	184.9
Sample C	20.00	3.15	3.16	3.16	0.10	73.5

Note: The data presented in this table is for illustrative purposes only.

Visualization of the Experimental Workflow

Caption: Workflow for the determination of sulfate concentration by titration with Thorin indicator.

Interferences and Critical Parameters

• pH: The titration should be performed in a solution with an apparent pH between 2.5 and 4.0 for a sharp endpoint.[1]

• Solvent Concentration: The isopropanol concentration should be maintained between 70% and 90% (v/v) in the final titration mixture.[1]

• Cations and Anions: Foreign ions can interfere with the titration, leading to biased results. Cation interference can be minimized by using a cation exchange resin.[1]

• Ammonia: Free ammonia can interfere by reacting with the indicator and should be absent from the sample.[3]

By adhering to this detailed protocol, researchers can achieve reliable and accurate measurements of sulfate concentrations in various aqueous samples.

References

• 1. datapdf.com [datapdf.com]
• 2. Page loading... [guidechem.com]
• 3. epa.gov [epa.gov]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. aqmd.gov [aqmd.gov]
• 6. epa.gov [epa.gov]
• 7. ww2.arb.ca.gov [ww2.arb.ca.gov]

Application Notes: Spectrophotometric Determination of Thorium Using Thorin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thorium (Th) is a naturally occurring radioactive element with increasing industrial and technological importance, including its potential as a nuclear fuel. Accurate and sensitive quantification of thorium is crucial for environmental monitoring, geological surveying, and in the quality control of materials. The spectrophotometric determination of thorium using 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, commonly known as Thorin, is a well-established and reliable method. This method is based on the formation of a stable, colored complex between thorium ions and the Thorin reagent in an acidic medium. The intensity of the color, which is directly proportional to the thorium concentration, is measured using a spectrophotometer.

Principle of the Method

Thorium ions (Th⁴⁺) react with the Thorin indicator in an acidic solution to form a red-colored complex. The reaction is rapid, and the resulting complex exhibits a maximum absorbance at a wavelength of approximately 545 nm. By measuring the absorbance of the solution at this wavelength and comparing it to a calibration curve prepared from standard thorium solutions, the concentration of thorium in an unknown sample can be determined. The method is sensitive and can be adapted for the determination of microgram quantities of thorium.

Key Performance Parameters

The spectrophotometric method for thorium determination using Thorin offers good sensitivity and a practical linear range. The key performance parameters are summarized in the table below.

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	542 - 545 nm	[1][2]
Optimal pH	0.7 - 1.0	[1]
Linearity Range	0.1 µg/mL - 100 µg/mL	[1]
Molar Absorptivity (ε)	0.173 x 10⁴ L mol⁻¹ cm⁻¹	[1]
Limit of Detection (LOD)	0.650 mg/L	[3]
Limit of Quantification (LOQ)	0.724 mg/L	[3]
Relative Standard Deviation (%RSD)	1.48% for 4 ppm Thorium	[1]

Interferences and Mitigation Strategies

The Thorin reagent is not entirely specific to thorium, and several other ions can interfere with the measurement by forming colored complexes or by precipitating in the acidic medium.[2] Understanding and mitigating these interferences is critical for accurate results.

Interfering Ion	Effect	Mitigation Strategy
Zirconium (Zr⁴⁺)	Forms a red complex with Thorin, leading to positive interference.[2]	Masking with mesotartaric acid.[2][4][5]
Titanium (Ti⁴⁺)	Causes low thorium assay results.[2]	Separation of thorium prior to analysis.
Iron (Fe³⁺)	Positive interference.	Reduction to Fe²⁺ using ascorbic acid or hydroxylamine hydrochloride.[2]
Cerium (Ce⁴⁺)	Positive interference.	Reduction to Ce³⁺ using ascorbic acid or hydroxylamine hydrochloride.[2]
Rare Earth Elements	Can cause interference.	Addition of 3% hydrogen peroxide can overcome interference from traces of rare earths.[1]
Phosphate (PO₄³⁻)	Can precipitate thorium.	Separation or use of a suitable masking agent.

Experimental Workflow Diagram

Caption: Experimental workflow for the spectrophotometric determination of thorium using Thorin.

Detailed Experimental Protocols

Reagent and Standard Preparation

1.1. Thorium Stock Solution (1000 ppm)

• Accurately weigh 0.0595 g of thorium nitrate (Th(NO₃)₄·4H₂O).[1]

• Dissolve the thorium nitrate in a small amount of distilled water in a 100 mL volumetric flask.

• Make up the volume to the mark with distilled water and mix thoroughly.[1]

• This stock solution is stable when stored in a cool, dark place.

1.2. Thorin Indicator Solution (0.1% w/v)

• Weigh 0.1 g of Thorin reagent powder.

• Dissolve the powder in 100 mL of distilled water.

• Store the solution in a dark bottle and in a refrigerator. The solution is typically stable for several weeks.

1.3. Hydroxylamine Hydrochloride Solution (10% w/v)

• Dissolve 10 g of hydroxylamine hydrochloride in distilled water.[2]

• Dilute the solution to 100 mL with distilled water.[2]

1.4. Ascorbic Acid Solution (5% w/v)

• Dissolve 5 g of ascorbic acid in 100 mL of distilled water.

• Prepare this solution fresh daily as it is prone to oxidation.

1.5. Perchloric Acid (0.2 M)

• Carefully add the required volume of concentrated perchloric acid to distilled water to prepare a 0.2 M solution.

• Safety Note: Always add acid to water, not the other way around.

Sample Preparation (for Ore Samples)

• Weigh an appropriate amount of the finely ground ore sample into a platinum crucible.

• Moisten the sample with a few drops of concentrated sulfuric acid.

• Carefully add 10-15 mL of hydrofluoric acid (HF).

• Heat the crucible gently on a hot plate in a fume hood until fumes of sulfur trioxide appear.

• Cool the crucible and add 5-10 mL of concentrated nitric acid.

• Evaporate the solution to dryness.

• Dissolve the residue in a known volume of 0.2 M perchloric acid. This solution is now ready for analysis.

Construction of the Calibration Curve

• Prepare a series of standard thorium solutions with concentrations ranging from 0.1 µg/mL to 10 µg/mL by diluting the 1000 ppm stock solution with 0.2 M perchloric acid.

• Into a series of 25 mL volumetric flasks, pipette 5 mL of each standard solution.

• Add 1 mL of 5% ascorbic acid solution to each flask and mix well.

• Add 2 mL of 0.1% Thorin indicator solution to each flask.

• Make up the volume to the 25 mL mark with 0.2 M perchloric acid and mix thoroughly.

• Allow the solutions to stand for at least 30 minutes for full color development.

• Measure the absorbance of each solution at 545 nm using a spectrophotometer, with a reagent blank (containing all reagents except thorium) as the reference.

• Plot a graph of absorbance versus thorium concentration. The graph should be linear and pass through the origin.

Analytical Procedure for Samples

• Pipette an aliquot (e.g., 5 mL) of the prepared sample solution into a 25 mL volumetric flask.

• If interfering ions are present, add the appropriate masking or reducing agents. For example, if zirconium is suspected, add a predetermined amount of mesotartaric acid. If iron or cerium is present, add 1 mL of 5% ascorbic acid or 10% hydroxylamine hydrochloride solution.[2]

• Add 2 mL of 0.1% Thorin indicator solution to the flask.

• Dilute to the 25 mL mark with 0.2 M perchloric acid and mix well.

• Allow the solution to stand for 30 minutes.

• Measure the absorbance of the sample solution at 545 nm against a reagent blank.

• Determine the concentration of thorium in the sample solution from the calibration curve.

• Calculate the amount of thorium in the original sample, taking into account the initial sample weight and dilution factors.

Logical Relationship Diagram

Caption: Logical relationship of components in the spectrophotometric determination of thorium.

References

• 1. journalijar.com [journalijar.com]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. ejournal.brin.go.id [ejournal.brin.go.id]
• 4. usgs.gov [usgs.gov]
• 5. Thoron-tartaric acid systems for spectrophotometric determination of thorium [pubs.usgs.gov]

Application Note: Spectrophotometric Quantification of Lithium Using Thorin

Abstract

This application note details a robust and cost-effective spectrophotometric method for the quantitative determination of lithium, employing Thorin as a chromogenic agent. In a strongly alkaline medium, lithium forms a stable orange-colored complex with Thorin, which can be quantified by measuring its absorbance at approximately 480 nm.[1][2][3][4] This method is applicable across various matrices, including battery materials, biological fluids, and environmental samples.[1][2][5][6] The protocol provides a reliable and accessible alternative to more complex analytical techniques such as atomic absorption spectroscopy.[2][7]

Introduction

Lithium and its compounds are of significant interest in numerous fields, from pharmaceuticals, particularly in the treatment of bipolar disorder, to the rapidly expanding lithium-ion battery industry.[2][3] Consequently, the accurate and efficient quantification of lithium is crucial for quality control, environmental monitoring, and clinical diagnostics. While techniques like atomic absorption and flame emission photometry are considered gold standards, they often require expensive instrumentation and specialized training.[2]

The spectrophotometric method using Thorin (also known as 1-(o-arsenophenylazo)-2-naphthol-3,6-disulfonic acid, sodium salt) offers a simple, rapid, and sensitive alternative for lithium determination.[3][7] The underlying principle involves the formation of a colored lithium-thorin complex in a highly alkaline solution, typically a mixture of potassium hydroxide, water, and an organic solvent such as acetone.[1][3][5] The intensity of the resulting color is directly proportional to the lithium concentration and can be measured using a standard UV-Vis spectrophotometer.

Principle of the Method

The Thorin indicator forms a complex with lithium ions in an alkaline environment, leading to a shift in the absorbance spectrum.[2][8] This chelation-induced shift results in a distinct absorbance peak for the Li-Thorin complex at a wavelength of approximately 480 nm, which allows for its quantification.[2][3][4] The reaction is typically carried out in a solvent mixture containing acetone to enhance the stability and absorbance of the complex.[3]

Quantitative Data Summary

The performance of the Thorin method for lithium quantification has been validated in several studies. The following tables summarize key quantitative parameters from the literature.

Parameter	Value	Matrix	Reference
Wavelength of Max. Absorbance (λmax)	480 nm	Cathode material, wastewater	[1]
480 nm	Human saliva	[2][4]
480 nm	Blood serum	[7]
482 mμ (nm)	Sea water	[5]
Linearity (Beer's Law)	Up to 15 µg lithium/10 ml	Sea water	[5]
0.3125 to 5 ppm	General	[3]
0.00-5.29 mEq/L	Human saliva	[4]
Correlation Coefficient (R²)	0.997	Human saliva	[2][9][10]
0.987 (vs. Atomic Absorption)	Blood serum	[7]

Table 1: Key Spectrophotometric Parameters for Lithium-Thorin Complex.

Sample Matrix	Sample Preparation/Interference Mitigation	Reference
Blood Serum	Proteins removed with trichloroacetic acid; synthetic serum electrolyte added to the reagent blank to compensate for electrolyte effects.	[7]
Human Saliva	Use of a reagent blank containing an equivalent amount of saliva to nullify interference from proteins and electrolytes.	[2][10]
Sea Water	Lithium separated from interfering ions using an ion-exchange resin (Dowex 50X8).	[5]

Table 2: Sample Matrices and Interference Management Strategies.

Experimental Protocols

I. Preparation of Reagents

1. 0.2% (w/v) Thorin Indicator Solution:

• Dissolve 200 mg of Thorin indicator in deionized water.[3]

• Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water.[3]

• Store in a dark bottle.

2. 20% (w/v) Potassium Hydroxide (KOH) Solution:

• Carefully dissolve 20 g of KOH pellets in approximately 80 mL of deionized water in a beaker (Note: the dissolution is exothermic).

• Allow the solution to cool to room temperature.

• Transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water.

3. Lithium Standard Stock Solution (e.g., 1000 ppm):

• Dry high-purity lithium carbonate (Li₂CO₃) at 110°C for 2 hours and cool in a desiccator.

• Accurately weigh 0.5323 g of dried Li₂CO₃ and dissolve it in a minimal amount of dilute hydrochloric acid.

• Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water.

• Alternatively, use a commercially available certified lithium standard solution.

4. Working Lithium Standards:

• Prepare a series of working standards by appropriate dilution of the stock solution with deionized water to cover the expected concentration range of the samples (e.g., 0.5 - 5 ppm).

II. General Spectrophotometric Procedure

• Pipette a known volume of the sample or standard solution into a 10 mL volumetric flask.

• Add 0.1 mL of 20% KOH solution.[4]

• Add 3.5 mL of acetone.[4]

• Add 1.2 mL of deionized water.[4]

• Add 0.3 mL of 0.2% Thorin solution.[4]

• Dilute to the 10 mL mark with deionized water.

• Mix the solution thoroughly and allow it to stand for 30 minutes for the color to develop fully.[8]

• Prepare a reagent blank using the same procedure, but substitute the sample/standard with an equal volume of deionized water. For biological samples, a matrix-matched blank is recommended (see Table 2).[2][7]

• Set the spectrophotometer to measure absorbance at 480 nm.

• Zero the spectrophotometer using the reagent blank.

• Measure the absorbance of each standard and sample solution.

• Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

• Determine the concentration of lithium in the samples from the calibration curve.

Visualizations

Caption: Experimental workflow for lithium quantification using the Thorin method.

Caption: Principle of Li-Thorin complex formation for spectrophotometric analysis.

References

• 1. mt.com [mt.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Spectrophotometric determination of lithium in sea water using thorin [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. Spectrophotometric determination of lithium in blood serum with thoron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Spectrophotometric Measurement of Lithium in Human Saliva Using the Chromogenic Reagent Thorin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Spectrophotometric Determination of Barium in Water Samples Using Thorin Indicator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium (Ba) is a naturally occurring alkaline earth metal found in various environmental matrices, including water. While essential in certain industrial applications, elevated levels of barium in water can pose health risks. Consequently, accurate and sensitive methods for the determination of barium concentrations in water samples are crucial for environmental monitoring and ensuring public health.

This document provides a detailed protocol for the spectrophotometric determination of barium in water samples using the Thorin indicator. Thorin (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt) is a metallochromic indicator that forms a stable, colored complex with barium ions in a slightly acidic to neutral aqueous-organic medium. The intensity of the resulting orange-red color is proportional to the barium concentration and can be measured using a spectrophotometer.

While the Thorin-barium reaction is more commonly employed in the titrimetric determination of sulfate, this application note details a direct spectrophotometric method for barium quantification. It is important to note that this method may be susceptible to interferences from other cations, and appropriate sample pretreatment is often necessary.

Principle of the Method

The method is based on the formation of a colored complex between barium ions (Ba²⁺) and the Thorin indicator. In an aqueous-organic solvent mixture and at an optimal pH, Thorin reacts with barium to form an orange-red complex. The absorbance of this complex is measured at its wavelength of maximum absorbance (λmax), which is approximately 520 nm. A calibration curve is constructed by plotting the absorbance of standard solutions with known barium concentrations versus their respective concentrations. The barium concentration in an unknown water sample can then be determined by measuring its absorbance and interpolating the value from the calibration curve.

Experimental Protocols

Reagents and Materials

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.20 g of Thorin (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt) in 100 mL of deionized water.[1]

• Barium Standard Stock Solution (1000 mg/L): Dissolve 1.7787 g of anhydrous barium chloride (BaCl₂), previously dried at 110°C for 2 hours, in deionized water and dilute to 1000 mL in a volumetric flask.

• Barium Working Standard Solutions: Prepare a series of working standards by appropriate dilution of the barium stock solution with deionized water. Suggested concentrations for the calibration curve are 0.5, 1.0, 2.0, 5.0, and 10.0 mg/L.

• Buffer Solution (pH 5.5): Prepare an acetate buffer by dissolving 13.6 g of sodium acetate trihydrate (CH₃COONa·3H₂O) in deionized water, add 6.0 mL of glacial acetic acid, and dilute to 1 L with deionized water.

• Organic Solvent: Isopropanol, 100%.[1]

• Cation-Exchange Resin: A strong-acid cation-exchange resin in the hydrogen form (e.g., Dowex 50W-X8).

• Hydrochloric Acid (HCl): 1 M solution.

• Deionized Water: For all dilutions and solution preparations.

Equipment

• Spectrophotometer (UV-Vis) capable of measurement at 520 nm.

• Cuvettes (1 cm path length).

• pH meter.

• Volumetric flasks and pipettes.

• Glass columns for ion exchange.

Sample Preparation (Interference Removal)

Many metal ions can interfere by reacting with the Thorin indicator.[1] Therefore, it is crucial to remove these interferences, particularly from cations like calcium, before analysis.

• Prepare a cation-exchange column by packing a glass column with a slurry of the cation-exchange resin.

• Activate the resin by passing 50 mL of 1 M HCl through the column, followed by rinsing with deionized water until the eluate is neutral.

• Pass a known volume of the water sample through the cation-exchange column at a flow rate of 2-3 mL/min.

• Collect the eluate, which now contains the barium as barium chloride and is free from interfering cations. The first few milliliters of the eluate should be discarded.

Analytical Procedure

• Pipette 10.0 mL of the pretreated water sample (or an appropriate aliquot diluted to 10.0 mL) into a 50 mL volumetric flask.

• To a series of 50 mL volumetric flasks, add 10.0 mL of each of the barium working standard solutions and a blank of 10.0 mL of deionized water.

• To each flask, add 5.0 mL of the acetate buffer solution (pH 5.5).

• Add 25.0 mL of 100% isopropanol to each flask and mix well.[1]

• Add 1.0 mL of the 0.2% Thorin indicator solution to each flask.

• Dilute to the mark with deionized water and mix thoroughly.

• Allow the solutions to stand for 10 minutes for full color development.

• Measure the absorbance of each standard and the sample against the reagent blank at 520 nm using the spectrophotometer.

Calibration and Calculation

• Construct a calibration curve by plotting the absorbance of the standard solutions versus their corresponding barium concentrations (in mg/L).

• Perform a linear regression analysis to obtain the equation of the calibration curve (y = mx + c), where y is the absorbance, x is the concentration, m is the slope, and c is the intercept.

• Determine the concentration of barium in the sample by substituting its absorbance value into the regression equation.

• If the original sample was diluted, multiply the calculated concentration by the dilution factor to obtain the barium concentration in the original water sample.

Data Presentation

Table 1: Hypothetical Calibration Data for Barium Determination

Barium Concentration (mg/L)	Absorbance at 520 nm
0.0 (Blank)	0.005
0.5	0.058
1.0	0.112
2.0	0.225
5.0	0.550
10.0	1.085

Table 2: Performance Characteristics of the Method (Typical Values)

Parameter	Value
Wavelength (λmax)	520 nm
Linearity Range	0.5 - 10.0 mg/L
Limit of Detection (LOD)	0.1 mg/L
Limit of Quantification (LOQ)	0.3 mg/L
Correlation Coefficient (r²)	> 0.995
Precision (RSD%)	< 5%

Note: These values are illustrative and should be determined experimentally during method validation.

Potential Interferences

• Cations: Calcium, strontium, lead, and other metal ions can form colored complexes with Thorin, leading to positive interference.[1] The use of a cation-exchange column is recommended to eliminate this interference.

• Anions: High concentrations of sulfate can precipitate barium, leading to negative interference. Phosphate can also interfere.[1]

• Color and Turbidity: The inherent color or turbidity of the water sample can interfere with the absorbance measurement. Filtration and the use of a sample blank are recommended to mitigate these effects.

Visualizations

Caption: Experimental Workflow for Barium Determination.

References

• 1. epa.gov [epa.gov]

Application Notes and Protocols for Thorin-Based Assay for Measuring Beryllium Concentrations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beryllium (Be) is a lightweight alkaline earth metal with unique properties that have led to its use in various industries, including aerospace, defense, and nuclear applications. However, beryllium is also a highly toxic element, and exposure to beryllium-containing dusts and fumes can lead to a debilitating and sometimes fatal lung condition known as Chronic Beryllium Disease (CBD). Therefore, sensitive and accurate measurement of beryllium concentrations in environmental and occupational settings is crucial for worker safety and regulatory compliance. The Thorin-based spectrophotometric assay is a well-established and cost-effective method for the quantitative determination of beryllium. This application note provides a detailed protocol for this assay, including both a standard and a derivative spectrophotometric method, along with information on data interpretation and troubleshooting.

Principle of the Assay

The Thorin-based assay relies on the formation of a stable, colored complex between beryllium ions (Be²⁺) and Thorin (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt) in an alkaline solution. The intensity of the resulting orange-red color is directly proportional to the concentration of beryllium in the sample. The absorbance of this complex can be measured using a spectrophotometer to quantify the beryllium concentration. The chemical structure of Thorin is shown below:

The reaction between beryllium and Thorin is rapid and sensitive, allowing for the detection of beryllium at low concentrations. To enhance the selectivity of the assay, masking agents such as ethylenediaminetetraacetic acid (EDTA) and citrate are used to prevent interference from other metal ions that may also form colored complexes with Thorin.

Quantitative Data Summary

The performance of the Thorin-based beryllium assay can be summarized by the following key parameters. These values are typical and may vary slightly depending on the specific instrumentation and experimental conditions.

Parameter	Standard Spectrophotometry	Derivative Spectrophotometry	Reference
Wavelength of Maximum Absorbance (λmax)	~522 nm	493.8 nm (measurement wavelength)	[1]
Optimal pH	10.0 ± 0.1	10.0 ± 0.1	[1][2]
Molar Absorptivity (ε)	Not explicitly found for Be-Thorin	Not Applicable
Linear Range	Typically in the low µg/mL range	Proportional to BeO concentration	[1]
Limit of Detection (LOD)	Dependent on instrument and conditions	Not explicitly stated
Relative Standard Deviation (RSD)	Dependent on concentration	0.77% at 12% BeO level in beryl	[1][2]

Experimental Protocols

Materials and Reagents

• Beryllium Standard Stock Solution (1000 µg/mL): A commercially available certified standard is recommended. Alternatively, dissolve a precisely weighed amount of beryllium metal or a stable beryllium salt in a minimal amount of dilute acid and dilute to a known volume with deionized water.

• Thorin Reagent (0.1% w/v): Dissolve 0.1 g of Thorin (disodium salt) in 100 mL of deionized water. Store in a dark bottle and prepare fresh weekly.

• Ammonium Citrate Solution (25% w/v): Dissolve 25 g of ammonium citrate in 100 mL of deionized water.

• EDTA Solution (10% w/v): Dissolve 10 g of disodium EDTA dihydrate in 100 mL of deionized water.

• Sodium Hydroxide Solution (1 M): Dissolve 4.0 g of NaOH in 100 mL of deionized water.

• Hydrochloric Acid (1 M): Slowly add 8.3 mL of concentrated HCl to approximately 90 mL of deionized water, then dilute to 100 mL.

• Deionized Water

• Sample Digestion Reagents (if applicable): e.g., Nitric acid, Sulfuric acid, Hydrofluoric acid (use with extreme caution in a certified fume hood).

Equipment

• Spectrophotometer (UV-Visible)

• pH meter

• Volumetric flasks and pipettes

• Beakers and other standard laboratory glassware

• Analytical balance

Sample Preparation

The preparation of samples will vary depending on the matrix. For aqueous samples, filtration and acidification may be sufficient. For solid samples such as soils, dusts, or biological tissues, an acid digestion step is required to bring the beryllium into solution. A general procedure for the digestion of solid samples is outlined below. Caution: This procedure should be performed in a fume hood by trained personnel.

• Accurately weigh a representative portion of the homogenized sample into a suitable digestion vessel.

• Add a mixture of concentrated acids (e.g., nitric acid and sulfuric acid).

• Heat the sample according to a validated digestion protocol until the sample is completely dissolved and the solution is clear.

• Cool the digestate and carefully dilute it to a known volume with deionized water.

• This solution is now ready for analysis.

Standard Spectrophotometric Protocol

• Preparation of Beryllium Standards: Prepare a series of beryllium standard solutions (e.g., 0.1, 0.2, 0.5, 1.0, and 2.0 µg/mL) by diluting the beryllium standard stock solution with deionized water.

• Sample and Standard Treatment:

  • Pipette a known volume (e.g., 10 mL) of each standard solution, the sample solution, and a deionized water blank into separate 50 mL volumetric flasks.

  • To each flask, add 3 mL of ammonium citrate solution and 10 mL of EDTA solution. Swirl to mix.

  • Add 4 mL of the 0.1% Thorin reagent to each flask and mix well.

  • Adjust the pH of the solution to 10.0 ± 0.1 using 1 M NaOH or 1 M HCl.

  • Dilute to the mark with deionized water and mix thoroughly.

  • Allow the color to develop for at least 15 minutes.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to a wavelength of approximately 522 nm.

  • Use the reagent blank to zero the instrument.

  • Measure the absorbance of each standard and sample solution.

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance of the standards against their corresponding concentrations.

  • Determine the concentration of beryllium in the sample solution from the calibration curve.

  • Calculate the beryllium concentration in the original sample, taking into account any dilution factors.

Derivative Spectrophotometric Protocol[1][2]

This method is particularly useful for samples with complex matrices as it can help to reduce the effect of background interference.

• Preparation of Beryllium Standards and Sample Treatment: Follow steps 1 and 2 of the Standard Spectrophotometric Protocol.

• Spectrophotometric Measurement:

  • Scan the first derivative spectrum of each solution between 520 nm and 490 nm.

  • Measure the derivative absorbance value (dA/dλ) at 493.8 nm. The dA/dλ value for the blank should be zero at this wavelength.

• Data Analysis:

  • Construct a calibration curve by plotting the dA/dλ values of the standards at 493.8 nm against their corresponding concentrations.

  • Determine the concentration of beryllium in the sample solution from the calibration curve.

  • Calculate the beryllium concentration in the original sample, taking into account any dilution factors.

Interferences and Masking

A significant advantage of the Thorin method, when combined with appropriate masking agents, is its high selectivity for beryllium. The use of a combination of citrate and EDTA at pH 10 has been shown to mask the interference from a large number of cations and anions.[1]

Commonly Masked Interfering Ions:

• Cations: Aluminum, Iron, Copper, Nickel, Cobalt, Zinc, Calcium, Magnesium, and many others.

• Anions: Phosphate, Fluoride, and others.

It is important to note that very high concentrations of certain ions may still cause interference. If a complex sample matrix is suspected to contain high levels of potentially interfering ions, it is recommended to perform spike and recovery experiments to validate the method for that specific matrix.

Signaling Pathways and Experimental Workflows

Logical Relationship of the Assay

Caption: Logical flow of the Thorin-based beryllium assay.

Experimental Workflow

References

• 1. Derivative spectrophotometric determination of beryllium with thorin [inis.iaea.org]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

Application Notes and Protocols for the Preparation and Use of Thorin Indicator Solution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Thorin indicator solution for laboratory use, particularly in analytical chemistry applications such as sulfate determination.

Introduction

Thorin, also known as Thoronol, is an arsenic-containing organic compound widely used as a metal indicator in analytical chemistry.[1][2][3][4] Its primary application is in the titrimetric determination of sulfate, as well as for quantifying barium, beryllium, lithium, thorium, and uranium.[1][2][3][4] The indicator forms a colored complex with these metal ions, allowing for visual or spectrophotometric endpoint determination. In the presence of sulfate ions, barium ions will preferentially precipitate as barium sulfate, causing a distinct color change as the Thorin-barium complex is disrupted. This principle forms the basis of its use in sulfate titrations.[5]

Physicochemical Properties and Safety Information

• Chemical Name: 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt[6]

• Appearance: Dark red to maroon crystalline powder[1][2]

• Solubility: Soluble in water[1]

• Hazard: Thorin is highly toxic due to its arsenic content and is a possible carcinogen.[1][2][3][4][7] It is harmful if swallowed, inhaled, or absorbed through the skin.[7] All handling should be performed in a fume hood with appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat.[7]

Quantitative Data Summary

The following table summarizes the various reported concentrations and conditions for the preparation and use of Thorin indicator solution.

Parameter	Value	Application/Context	Source
Concentration (w/v)	0.2 g in 100 mL of water (0.2%)	General indicator for sulfate analysis	[6]
0.5 g in 100 mL of water (0.5%)	Commercially available indicator solution	[8]
Concentration (molar)	0.001–0.01 mol/L	Preferred concentration for sulfate detection test pieces	[5]
pH	~3.5 (apparent)	Optimal for sulfate titration in 80% isopropanol	[9]
6.1 (20 °C)	pH of a 10 g/L solution in water	[10]
Storage Temperature	2–30°C	General storage conditions	[10]
λmax	480–490 nm	In propan-2-ol	[10]

Experimental Protocols

This protocol is suitable for general use, particularly in the titrimetric determination of sulfate.

Materials:

• Thorin (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt)

• Deionized or distilled water

• 100 mL volumetric flask

• Analytical balance

• Magnetic stirrer and stir bar (optional)

• Amber glass storage bottle

Procedure:

• Weighing: Accurately weigh 0.20 g of Thorin powder using an analytical balance.

• Dissolution: Transfer the weighed Thorin powder to a 100 mL volumetric flask.

• Adding Solvent: Add approximately 80 mL of deionized water to the flask.

• Mixing: Gently swirl the flask or use a magnetic stirrer to dissolve the powder completely.

• Dilution to Volume: Once the solid is fully dissolved, bring the solution to the 100 mL mark with deionized water.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the prepared solution to a clearly labeled amber glass bottle for storage. Store at room temperature, protected from light.

This protocol enhances the sharpness of the endpoint in sulfate titrations.

Materials:

• Thorin indicator

• Anhydrous sodium acetate

• Deionized water

• 95% Ethanol

• Glacial acetic acid

• Filtration apparatus (e.g., Whatman No. 1 filter paper)

Procedure:

• Initial Solution: Dissolve 0.025 g of Thorin and 0.5 g of anhydrous sodium acetate in 10 mL of deionized water. Gentle warming may be necessary for complete dissolution.

• Filtration: Filter the solution through Whatman No. 1 filter paper into a 1 L container containing 95% ethanol. Do not wash or rinse the filter paper.

• Acidification: Add 12 mL of glacial acetic acid to the ethanol solution.

• Mixing and Storage: Mix the solution thoroughly and store in a tightly sealed container.

Application: Titrimetric Determination of Sulfate

This protocol outlines the use of the prepared Thorin indicator solution for the determination of sulfate ions in an aqueous sample.

Experimental Workflow:

References

• 1. Thorin, GR 3688-92-4 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 2. Thorin, GR 3688-92-4 India [ottokemi.com]
• 3. Thorin (chemistry) - Wikipedia [en.wikipedia.org]
• 4. THORIN INDICATOR AR | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 5. Page loading... [guidechem.com]
• 6. epa.gov [epa.gov]
• 7. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 8. webshop.analytichem.de [webshop.analytichem.de]
• 9. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 10. indicator for sulfate titration | Sigma-Aldrich [sigmaaldrich.com]

Application of Thorin in the Analysis of Geological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thorin, also known as 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, is a versatile chromogenic reagent widely employed in the spectrophotometric analysis of various elements in geological samples. Its ability to form stable, colored complexes with specific metal ions makes it a valuable tool for quantitative analysis. This document provides detailed application notes and experimental protocols for the determination of thorium and sulfate in geological materials using Thorin.

Application 1: Spectrophotometric Determination of Thorium

Thorin is a highly sensitive reagent for the spectrophotometric determination of thorium. It reacts with thorium (IV) ions in an acidic medium to form a stable, red-orange colored complex. The intensity of the color, measured by a spectrophotometer, is directly proportional to the concentration of thorium in the sample.

Quantitative Data Summary

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	495 nm	[1]
Molar Absorptivity	6.0 x 10⁴ L mol⁻¹ cm⁻¹	[1]
Beer's Law Range	Up to 3.0 µg/mL of Th(IV)	[1]
Sandell's Sensitivity	3.9 x 10⁻³ µg/cm²	[1]
Detection Limit	0.04 µg/mL of Th(IV)	[1]
Relative Standard Deviation (RSD)	1.4% (n=10)	[1]

Experimental Workflow for Thorium Determination

Caption: Workflow for the spectrophotometric determination of thorium in geological samples.

Experimental Protocol: Spectrophotometric Determination of Thorium

1. Reagents and Solutions:

• Standard Thorium Solution (1000 µg/mL): Dissolve a precisely weighed amount of thorium nitrate tetrahydrate (Th(NO₃)₄·4H₂O) in dilute nitric acid.

• Working Thorium Standards: Prepare a series of standards by diluting the stock solution with deionized water to cover the expected concentration range of the samples.

• Thorin Reagent (0.1% w/v): Dissolve 0.1 g of Thorin in 100 mL of deionized water.

• Hydrochloric Acid (HCl) - Potassium Chloride (KCl) Buffer (pH 2.2): Prepare a buffer solution to maintain the optimal pH for the complexation reaction.[1]

• N-hydroxy-N,N'-diphenylbenzamidine (HDPBA) Solution (in Benzene): Used for extraction of the complex.[1]

• Ethanol

2. Sample Preparation:

• Weigh a representative portion of the finely ground geological sample.

• Digest the sample using an appropriate acid mixture (e.g., a combination of hydrofluoric, nitric, and perchloric acids) to bring the thorium into solution.

• After digestion, evaporate the solution to near dryness and dissolve the residue in a known volume of dilute hydrochloric acid.

• Filter the solution to remove any insoluble residue.

• Dilute the sample solution to a concentration within the Beer's Law range of the method.

3. Procedure:

• Take an aliquot of the prepared sample solution (containing up to 30 µg of Th(IV)) in a 125 mL separatory funnel.[1]

• Add the HCl-KCl buffer solution to adjust the pH to 2.2, in a total aqueous volume of 10 mL.[1]

• Add the Thorin reagent and the HDPBA-benzene solution.[1]

• Shake the funnel vigorously for 2 minutes to facilitate the extraction of the red-orange Thorium-Thorin-HDPBA complex into the organic phase.[1]

• Allow the phases to separate.

• Collect the organic phase and add ethanol to it in a 10 mL volumetric flask.[1]

• Measure the absorbance of the solution at 495 nm against a reagent blank prepared in the same manner.[1]

4. Calculation:

• Construct a calibration curve by plotting the absorbance of the standard solutions versus their known concentrations.

• Determine the concentration of thorium in the sample solution from the calibration curve.

• Calculate the concentration of thorium in the original geological sample, taking into account the initial sample weight and any dilution factors.

5. Interferences:

Thorin is not entirely specific for thorium. Several other ions can interfere with the determination by forming colored complexes with the reagent.[2] Common interfering ions in geological samples include:

• Zirconium

• Titanium

• Iron

• Cerium

• Vanadium

• Uranium

• Molybdenum

Masking agents, such as mesotartaric acid for zirconium, can be used to minimize these interferences.[2] Preliminary separation of interfering elements may be necessary for complex matrices.[2]

Application 2: Titrimetric Determination of Sulfate

Thorin can also be used as an indicator for the titrimetric determination of sulfate ions. The method is based on the reaction of sulfate ions with a standard solution of barium chloride. After all the sulfate has precipitated as barium sulfate, the excess barium ions react with the Thorin indicator to produce a distinct color change, signaling the endpoint of the titration.

Logical Relationship for Sulfate Determination

Caption: Logical flow of the titrimetric determination of sulfate using Thorin indicator.

Experimental Protocol: Titrimetric Determination of Sulfate

1. Reagents and Solutions:

• Standard Barium Chloride Solution (0.01 N): Prepare a standard solution of barium chloride and standardize it against a known concentration of a standard sulfate solution.

• Thorin Indicator (0.2% w/v): Dissolve 0.2 g of Thorin in 100 mL of deionized water.

• Isopropanol (100%)

• Standard Sulfuric Acid: For standardization of the barium chloride solution.

2. Sample Preparation:

• Digest the geological sample using a suitable method to bring the sulfate into an aqueous solution.

• Filter the solution to remove any insoluble material.

• Adjust the pH of the sample solution to be slightly acidic.

3. Procedure:

• Pipette a known volume of the sample solution into an Erlenmeyer flask.

• Add a significant volume of isopropanol (e.g., 80 mL for a 20 mL sample aliquot) and 2-4 drops of Thorin indicator.

• Titrate the solution with the standardized barium chloride solution while stirring continuously.

• The endpoint is reached when the color of the solution changes to a stable pink.

• Perform a blank titration using deionized water instead of the sample and subtract the blank volume from the sample titration volume.

4. Calculation:

• Calculate the concentration of sulfate in the sample using the following formula:

  Sulfate (mg/L) = (A - B) x N x 48000 / V

  Where:

  • A = volume of BaCl₂ titrant for the sample (mL)

  • B = volume of BaCl₂ titrant for the blank (mL)

  • N = normality of the BaCl₂ titrant

  • 48000 = equivalent weight of sulfate (mg/meq)

  • V = volume of the sample (mL)

Conclusion

Thorin is a valuable and cost-effective reagent for the analysis of geological samples. The spectrophotometric method for thorium offers high sensitivity and is suitable for trace-level determination. The titrimetric method for sulfate provides a reliable alternative to gravimetric or more instrument-intensive techniques. Proper sample preparation and consideration of potential interferences are crucial for obtaining accurate and reproducible results with both methods.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. Page loading... [guidechem.com]

Application Note: Titrimetric Determination of Sulfate in Industrial Effluents using Thorin Indicator

An Application Note and Protocol for the Determination of Sulfate in Industrial Effluents with Thorin

Introduction

The monitoring of sulfate concentrations in industrial effluents is crucial for environmental compliance and process control. High levels of sulfate can contribute to the corrosion of sewer infrastructure, and its discharge into natural water bodies can lead to oxygen depletion. This application note details a titrimetric method for the determination of sulfate in industrial wastewater using Thorin [1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt] as an indicator. The method is based on the precipitation of sulfate ions with a standardized solution of barium perchlorate in an alcoholic medium. The Thorin indicator forms a colored complex with barium ions, and the endpoint of the titration is observed as a distinct color change from yellow-orange to pink when excess barium ions are present after all the sulfate has been precipitated as barium sulfate (BaSO₄).[1][2]

Principle of the Method

Sulfate ions in the sample are titrated with a standard solution of barium perchlorate in an 80% isopropanol solution.[2] The high concentration of isopropanol reduces the solubility of barium sulfate, ensuring a sharp precipitation endpoint. Thorin indicator is used to visually determine the endpoint. Before the endpoint, the solution is the color of the free indicator (yellow-orange). At the endpoint, the first excess of barium ions (Ba²⁺) complexes with the Thorin indicator to form a pink-colored Ba-Thorin complex.[2]

Interferences

Cations such as calcium, magnesium, and heavy metals can interfere by co-precipitating with barium sulfate or by forming complexes with the Thorin indicator.[3] To mitigate these interferences, samples can be passed through a cation exchange column prior to titration.[4] Colored or turbid samples may obscure the endpoint and should be filtered or treated appropriately before analysis.

Quantitative Data Summary

The performance of the method can vary depending on the sample matrix and the concentration of interferences. The following table summarizes typical performance data for the titrimetric determination of sulfate using Thorin. Laboratories should perform their own validation studies to determine the specific performance characteristics for their effluent samples.

Parameter	Typical Value	Notes
Limit of Detection (LOD)	1 - 5 mg/L	The lowest concentration of sulfate that can be reliably distinguished from a blank.
Limit of Quantitation (LOQ)	5 - 15 mg/L	The lowest concentration of sulfate that can be determined with acceptable precision and accuracy.
Working Range	10 - 500 mg/L	The range of sulfate concentrations over which the method is accurate and precise. Samples with higher concentrations require dilution.
Precision (RSD)	< 5%	Relative Standard Deviation for replicate analyses of a standard solution in the mid-range of the calibration curve.
Recovery	95 - 105%	Spike recovery in a representative industrial effluent matrix.

Experimental Protocols

1. Apparatus and Reagents

Apparatus:

• Burette, 25 mL or 50 mL, Class A

• Pipettes, Class A

• Volumetric flasks, Class A

• Erlenmeyer flasks, 250 mL

• Magnetic stirrer and stir bars

• pH meter

• Analytical balance

• Glass wool

• Cation exchange column (optional)

• Filtration apparatus (as needed)

Reagents:

• Barium Perchlorate Solution (0.01 N): Dissolve 1.95 g of barium perchlorate trihydrate (Ba(ClO₄)₂·3H₂O) in 200 mL of deionized water and dilute to 1 L with 100% isopropanol.[2] Standardize against a standard sulfuric acid solution.

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.20 g of Thorin in 100 mL of deionized water.[2]

• Isopropanol (Propan-2-ol), ACS grade (100%). [2]

• Perchloric Acid (HClO₄), 1 N: For pH adjustment.

• Standard Sulfuric Acid Solution (0.01 N): For standardization of the barium perchlorate solution.

• Cation Exchange Resin: Strong acid cation exchanger in the hydrogen form (e.g., Dowex 50W-X8).[4]

• Deionized Water.

2. Sample Preparation

• Filtration: If the effluent sample is turbid, filter it through a 0.45 µm membrane filter.

• pH Adjustment: Take a known volume of the sample (e.g., 20 mL) and adjust the pH to between 2.5 and 4.0 using 1 N perchloric acid.[5]

• Cation Removal (if necessary): a. Prepare a cation exchange column by packing a glass column with a slurry of cation exchange resin in deionized water. b. Wash the column with several bed volumes of deionized water. c. Pass the pH-adjusted sample through the column at a slow flow rate (2-3 drops per second). d. Collect the eluate and wash the column with several small portions of deionized water, collecting the washings with the eluate.

3. Titration Procedure

• Pipette a 20 mL aliquot of the prepared sample into a 250 mL Erlenmeyer flask.

• Add 80 mL of 100% isopropanol to the flask.[2]

• Add 2-4 drops of Thorin indicator solution.[2] The solution should turn a yellow-orange color.

• Place the flask on a magnetic stirrer and begin stirring at a constant rate.

• Titrate with the standardized 0.01 N barium perchlorate solution. The endpoint is reached when the color of the solution changes from yellow-orange to a stable pink.[2]

• Record the volume of titrant used.

• Perform a blank titration using deionized water instead of the sample and subtract the blank volume from the sample titration volume.

4. Calculation

The concentration of sulfate in the sample is calculated using the following formula:

Sulfate (mg/L) = [(A - B) x N x 48000] / V

Where:

• A = Volume of barium perchlorate titrant used for the sample (mL)

• B = Volume of barium perchlorate titrant used for the blank (mL)

• N = Normality of the barium perchlorate solution (N)

• 48000 = Equivalent weight of sulfate (SO₄²⁻) x 1000 mg/g

• V = Volume of the sample taken for titration (mL)

Visualizations

Caption: Experimental workflow for sulfate determination.

Caption: Chemical principle of the titration reaction.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. NEMI Method Summary - 375.4 [nemi.gov]
• 3. metrohm.com [metrohm.com]
• 4. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 5. datapdf.com [datapdf.com]

Application Note: Microtitration of Sulfate in Organic Samples using Thorin

Introduction

The determination of sulfur content in organic compounds is a critical analysis in various fields, including pharmaceuticals, environmental science, and industrial quality control. A widely used and rapid method for this purpose is the microtitration of sulfate ions (SO₄²⁻) with barium perchlorate, using Thorin as a visual indicator.[1] This method is typically employed after the organic sample has undergone combustion, converting the organically bound sulfur into inorganic sulfate.

The principle of the titration is based on the strong affinity between barium ions (Ba²⁺) and sulfate ions, which react to form a highly insoluble white precipitate of barium sulfate (BaSO₄). The indicator, Thorin, forms a distinct orange-red complex with barium ions.[2] During the titration, the added barium perchlorate preferentially precipitates with the sulfate ions. Once all the sulfate has been consumed, the first excess of barium ions complexes with the Thorin indicator, causing a sharp color change from orange-yellow to orange-red or pink, signaling the endpoint of the titration.[2][3] For accurate results, the titration is performed in an aqueous-organic solvent medium, typically 70-90% isopropanol, and at an apparent pH of 2.5 to 4.0.[4]

Applicability

This method is applicable to the quantitative determination of sulfur in a wide range of organic compounds.[1][5] It is suitable for analyzing samples where sulfur can be converted to sulfate through a suitable digestion or combustion technique, such as the oxygen flask method.[1]

Interferences

Several substances can interfere with the accuracy of the titration:

• Cations: Divalent cations can complex with the Thorin indicator, leading to a premature and inaccurate endpoint.[6] This interference can be eliminated by passing the sample solution through a cation exchange resin.[6]

• Free Ammonia: Ammonia reacts with the indicator and can interfere with the endpoint detection.[3]

• Fluoride Ions: High concentrations of fluoride may interfere with the titration.

• Phosphate Ions: Phosphate can co-precipitate with barium, leading to positive errors, although this is less of an issue with Thorin compared to other indicators.[6]

Experimental Protocols

Reagent Preparation

• Barium Perchlorate Solution (0.0100 N): Dissolve 1.95 g of barium perchlorate trihydrate [Ba(ClO₄)₂·3H₂O] in 200 ml of deionized water and dilute to 1 liter with 100% isopropanol.[3] Alternatively, 1.22 g of barium chloride dihydrate [BaCl₂·2H₂O] can be used.[3] This solution must be standardized.

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.20 g of Thorin [1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt] in 100 ml of deionized water.[3][7]

• Standard Sulfuric Acid Solution (0.0100 N): Purchase a certified 0.0100 N solution or prepare by diluting a concentrated stock and standardizing it against a primary standard like sodium carbonate.

• Isopropanol (80% and 100% v/v): As required by the protocol. ACS grade is recommended to avoid peroxide impurities.[7]

Standardization of Barium Perchlorate Titrant

• Pipette 10.00 ml of the standard 0.0100 N sulfuric acid solution into a 250 ml Erlenmeyer flask.

• Add 40 ml of 100% isopropanol.[7]

• Add 2 to 4 drops of Thorin indicator solution.[7]

• Titrate with the prepared barium perchlorate solution while stirring continuously.

• The endpoint is reached at the first appearance of a stable pink or orange-red color.[3]

• Repeat the titration at least twice more. The titration volumes should agree within 1% or 0.2 ml, whichever is greater.[3]

• Calculate the normality of the barium perchlorate solution using the average titration volume.

Sample Preparation: Oxygen Flask Combustion

Caution: This procedure should be performed by trained personnel in a fume hood using appropriate safety shields and personal protective equipment.

• Weigh an appropriate amount of the organic sample (typically 3-5 mg, containing 0.1-0.5 mg of sulfur) onto a piece of ashless filter paper.

• Fold the paper around the sample and attach it to the platinum sample holder in the stopper of a heavy-walled combustion flask (e.g., 500 ml Schoniger flask).

• Add 10 ml of a suitable absorption solution (e.g., deionized water containing 2-3 drops of 30% hydrogen peroxide) to the flask.

• Flush the flask thoroughly with pure oxygen.

• Ignite the filter paper tail and immediately insert the stopper into the flask, holding it firmly in place until combustion is complete.

• Allow the flask to cool, shaking it periodically to ensure complete absorption of the combustion products. Let it stand for at least 15 minutes.

• The resulting solution, containing the sulfur as sulfate ions, is now ready for titration.

Microtitration Procedure

• Quantitatively transfer the absorption solution from the combustion flask into a 250 ml Erlenmeyer flask. If necessary, rinse the flask with deionized water and add the rinsings to the Erlenmeyer flask.

• Add 80 ml of 100% isopropanol to the flask.[3]

• Add 2 to 4 drops of Thorin indicator solution.[3]

• While stirring the solution, titrate with the standardized 0.0100 N barium perchlorate solution to a stable pink or orange-red endpoint.[3]

• Perform a blank titration using the same procedure and reagents but without the sample.[3]

• Repeat the analysis for replicate samples. Titrations must agree within 1% or 0.2 ml, whichever is larger.[3]

Data Presentation

The results of the microtitration can be summarized as follows:

Sample ID	Sample Weight (mg)	Titration Volume (ml)	Blank Volume (ml)	Net Titration Volume (ml)	Calculated Sulfur (%)
Sample A1	3.54	2.15	0.05	2.10	9.50
Sample A2	3.61	2.18	0.05	2.13	9.47
Sample B1	4.02	1.88	0.05	1.83	7.31
Sample B2	4.11	1.89	0.05	1.84	7.18
Note: The data above is hypothetical and for illustrative purposes only.

Calculation of Sulfur Content

The percentage of sulfur in the original organic sample is calculated using the following formula:

Sulfur (%) = [ (V - Vb) × N × E ] / W × 100

Where:

• V = Volume of barium perchlorate titrant for the sample (ml)

• Vb = Volume of barium perchlorate titrant for the blank (ml)

• N = Normality of the barium perchlorate titrant (eq/L)

• E = Milliequivalent weight of sulfur (16.03 mg/meq)

• W = Weight of the organic sample (mg)

Visualizations

Caption: Experimental workflow for sulfate determination.

Caption: Chemical principle of Thorin titration.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Page loading... [guidechem.com]
• 3. epa.gov [epa.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thorin, GR 3688-92-4 India [ottokemi.com]
• 6. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 7. ww2.arb.ca.gov [ww2.arb.ca.gov]

Application Notes and Protocols for Flow Injection Analysis (FIA) Utilizing Thorin Indicator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flow Injection Analysis (FIA) is a highly efficient and automated technique for the rapid analysis of chemical species in a variety of sample matrices. This document provides a detailed application note and protocol for the determination of sulfate ions using a Flow Injection Analysis system coupled with spectrophotometric detection, utilizing Thorin as a colorimetric indicator. This method is particularly relevant for applications in environmental monitoring, industrial process control, and pharmaceutical analysis where sulfate levels are a critical quality attribute.

The principle of this method is based on the displacement reaction between sulfate ions and the barium-Thorin complex. In a carrier stream, a stable, colored complex is formed between barium ions and the Thorin indicator. When a sample containing sulfate ions is injected into this stream, the sulfate preferentially reacts with the barium ions to form insoluble barium sulfate. This displacement releases the free Thorin indicator, resulting in a color change that is proportional to the sulfate concentration in the sample. The change in absorbance is monitored by a spectrophotometer to quantify the sulfate content.

Principle of Detection

The chemical principle underlying this FIA method involves the following reactions:

• Complex Formation: Barium ions (Ba²⁺) react with the Thorin indicator in the carrier stream to form a stable, colored Ba-Thorin complex. Thorin itself is an orange-yellow solution, while the Ba-Thorin complex is orange-red.

• Displacement Reaction: When a sample containing sulfate ions (SO₄²⁻) is introduced, the sulfate ions react with the barium ions from the Ba-Thorin complex due to the higher stability of barium sulfate (BaSO₄).

• Color Change and Detection: This reaction causes the release of the free Thorin indicator, leading to a decrease in the absorbance of the Ba-Thorin complex or an increase in the absorbance of the free Thorin, depending on the analytical wavelength chosen. This change in absorbance is directly proportional to the concentration of sulfate in the sample.

The high affinity of barium for sulfate ensures a sensitive and selective reaction for sulfate determination.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the logical workflow of the FIA-Thorin method and the chemical signaling pathway.

Figure 1: Experimental workflow for the FIA-Thorin method.

Figure 2: Chemical signaling pathway of the Thorin indicator method.

Experimental Protocols

This section provides a detailed protocol for the determination of sulfate using the FIA-Thorin method.

Reagents and Solutions

• Deionized Water: High-purity, deionized water should be used for the preparation of all solutions.

• Carrier Stream Solution:

  • Dissolve 0.15 g of Barium Chloride (BaCl₂) and 0.02 g of Thorin indicator in 500 mL of deionized water.

  • Add 1.0 mL of 1 M Hydrochloric Acid (HCl).

  • Dilute to 1 L with deionized water.

  • Filter the solution through a 0.45 µm membrane filter. This solution should be prepared fresh daily.

• Sulfate Stock Standard Solution (1000 mg/L SO₄²⁻):

  • Accurately weigh 1.479 g of anhydrous Sodium Sulfate (Na₂SO₄), previously dried at 105°C for 2 hours.

  • Dissolve in deionized water in a 1 L volumetric flask and dilute to the mark.

• Working Standard Solutions:

  • Prepare a series of working standards by appropriate dilution of the stock standard solution with deionized water to cover the expected concentration range of the samples (e.g., 1, 5, 10, 20, 50 mg/L SO₄²⁻).

Instrumentation and FIA Manifold

A schematic of the proposed single-channel FIA manifold is presented below.

Figure 3: Proposed FIA manifold for sulfate determination.

Typical FIA System Parameters:

Parameter	Suggested Value
Pump Flow Rate	1.5 mL/min
Sample Loop Volume	100 µL
Reaction Coil Length	100 cm
Tubing Inner Diameter	0.8 mm
Detector Wavelength	520 nm

Analytical Procedure

• System Startup: Start the peristaltic pump and allow the carrier stream to flow through the system until a stable baseline is obtained on the data recorder.

• Calibration:

  • Inject the prepared working standard solutions in order of increasing concentration.

  • Inject each standard at least in triplicate.

  • Record the peak height or peak area for each injection.

  • Construct a calibration curve by plotting the average peak height/area against the sulfate concentration.

• Sample Analysis:

  • Inject the sample solutions (filtered if necessary) into the FIA system.

  • Inject each sample at least in triplicate.

  • Record the peak height or peak area.

• Data Processing:

  • Determine the sulfate concentration in the samples by interpolating their average peak height/area on the calibration curve.

  • Apply any necessary dilution factors to calculate the final concentration in the original sample.

• System Shutdown: After analysis, flush the system with deionized water for at least 15 minutes before shutting down the pump.

Quantitative Data Summary

The following table summarizes typical performance data for FIA methods for sulfate determination. Note that specific data for the Thorin-based method is limited in the literature; therefore, data from analogous spectrophotometric FIA methods are included for comparison and as an expected performance benchmark.

Parameter	Expected Range/Value	Reference Method
Linear Range	1 - 50 mg/L SO₄²⁻	FIA with Barium-Dimethylsulfonazo(III)[1]
Detection Limit (LOD)	0.1 mg/L SO₄²⁻	FIA with Barium-Dimethylsulfonazo(III)[1]
Quantification Limit (LOQ)	0.4 mg/L SO₄²⁻	FIA with Barium-Dimethylsulfonazo(III)[1]
Sample Throughput	40 - 60 samples/hour	FIA with Barium-Dimethylsulfonazo(III)[1]
Precision (RSD)	< 5%	FIA with Barium-Dimethylsulfonazo(III)[1]

Interferences

Potential interferences in the determination of sulfate using this method include:

• Cations: Cations such as Ca²⁺, Mg²⁺, and Al³⁺ can interfere by competing with barium for sulfate or by precipitating with the indicator. This can be mitigated by the inclusion of a cation exchange resin column prior to the injection valve.

• Anions: Anions that form insoluble salts with barium, such as phosphate and carbonate, can potentially interfere. The acidic condition of the carrier stream (pH ~3) helps to minimize carbonate interference.

• Colored or Turbid Samples: Samples with inherent color or turbidity can interfere with the spectrophotometric measurement. Filtration of samples is recommended. A sample blank injection (injecting the sample into a carrier stream without the indicator) can also be used to correct for background absorbance.

Applications in Drug Development

The determination of sulfate is crucial in various stages of drug development:

• Analysis of Drug Substances: Many active pharmaceutical ingredients (APIs) are formulated as sulfate salts. This method can be used for the assay and purity control of such APIs.

• Monitoring of Manufacturing Processes: Sulfate levels can be a critical process parameter in fermentation or synthesis processes, and this FIA method allows for rapid at-line or on-line monitoring.

• Formulation Studies: The concentration of sulfate as a counter-ion can affect the solubility, stability, and bioavailability of a drug. This method can be employed in formulation development and stability studies.

• Water Quality Control: The sulfate content in water used for pharmaceutical manufacturing is strictly controlled. This method provides a rapid and reliable means for water quality assessment.

Conclusion

The Flow Injection Analysis method utilizing the Thorin indicator offers a rapid, sensitive, and automated approach for the determination of sulfate. Its high sample throughput and low reagent consumption make it a cost-effective and efficient alternative to traditional methods. With appropriate sample pretreatment to mitigate interferences, this method is highly suitable for a wide range of applications in research, quality control, and process monitoring within the pharmaceutical and other industries.

References

• 1. asdlib.org [asdlib.org]

Technical Notes & Optimization

Technical Support Center: Thorin-Based Sulfate Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thorin-based spectrophotometric analysis for sulfate quantification.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind Thorin-based sulfate analysis?

A1: Thorin-based sulfate analysis is a colorimetric method. The core principle involves the reaction between sulfate ions (SO₄²⁻) and barium ions (Ba²⁺) to form an insoluble precipitate, barium sulfate (BaSO₄). In the analytical procedure, a known excess of barium chloride is added to the sample. The unreacted barium ions then form a stable, colored complex with the Thorin indicator (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid). This complex has a distinct pink-red color. The amount of sulfate in the sample is inversely proportional to the color intensity of the Barium-Thorin complex. The concentration of the Barium-Thorin complex is quantified by measuring its absorbance using a spectrophotometer, typically at a wavelength of 520 nm.

Q2: What are the optimal pH and solvent conditions for this assay?

A2: The pH and solvent concentration are critical parameters for accurate and reproducible results. The recommended apparent pH for the titration is between 2.5 and 4.0. The reaction is typically carried out in a mixed-solvent medium, commonly 80% isopropanol, to reduce the solubility of barium sulfate and enhance the color intensity of the Barium-Thorin complex.[1] Maintaining a consistent pH is crucial as the absorption spectrum of Thorin and its metal complexes can be significantly influenced by pH.[2]

Q3: What is the typical wavelength for measuring the absorbance of the Barium-Thorin complex?

A3: The absorbance of the Barium-Thorin complex is typically measured at a wavelength of 520 nm.[3]

Q4: How can I prepare the necessary reagents for the analysis?

A4: Detailed reagent preparation is provided in the Experimental Protocols section of this guide. Key reagents include a standard sulfate solution, Thorin indicator solution, and a standard barium solution (Barium Chloride or Barium Perchlorate).

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps
Inconsistent or non-reproducible results	1. Inconsistent pH between samples and standards.2. Fluctuation in solvent concentration.3. Temperature variations affecting reaction kinetics.4. Improper mixing of reagents.	1. Ensure the pH of all samples and standards is adjusted to the same value (typically between 2.5 and 4.0) using a calibrated pH meter.2. Precisely measure and maintain the recommended solvent (e.g., 80% isopropanol) concentration for all assays.[1]3. Perform all steps of the experiment at a consistent room temperature.4. Ensure thorough mixing after the addition of each reagent.
Falsely high sulfate readings	1. Presence of interfering anions that co-precipitate with barium, such as phosphate.2. High absorbance in the reagent blank.	1. If phosphate is suspected, refer to the interference table below for quantitative effects. Consider sample pretreatment if phosphate levels are high.[3]2. A high reagent blank can be caused by degraded reagents or contaminated glassware. Prepare fresh reagents and ensure all glassware is scrupulously clean.
Falsely low sulfate readings	1. Presence of interfering cations (e.g., Ca²⁺, Al³⁺) that complex with Thorin.2. Incomplete precipitation of barium sulfate.	1. Remove interfering cations by passing the sample through a cation-exchange column prior to analysis.[3]2. Ensure sufficient reaction time for the complete precipitation of barium sulfate.
Difficulty in endpoint detection (for titrimetric method)	1. Poor color contrast at the endpoint.2. Interference from colored or turbid samples.	1. Use a spectrophotometer for more accurate endpoint detection.[3]2. For colored or turbid samples, consider sample pretreatment such as filtration or activated carbon treatment. A sample blank (without Thorin indicator) can also be used to correct for background absorbance.

Quantitative Data on Common Interferences

The presence of certain ions in the sample can interfere with the accuracy of the Thorin-based sulfate analysis. The table below summarizes the effects of common interfering ions.

Interfering Ion	Concentration of Interferent	Sulfate Concentration	Observed Effect	Mitigation Strategy	Reference
Phosphate (PO₄³⁻)	10 mg/L	100 mg/L	~2% positive error	Sample pretreatment if necessary.	[3]
Phosphate (PO₄³⁻)	20 mg/L	100 mg/L	~3% positive error	Sample pretreatment if necessary.	[3]
Calcium (Ca²⁺)	Varies	Varies	Forms a complex with Thorin, leading to falsely low sulfate readings.	Remove via cation-exchange resin.	[3]
Other Metal Cations	Varies	Varies	Thorin reacts with many metals, causing interference.	Remove via cation-exchange resin.	[3]
Free Ammonia (NH₃)	Present	Varies	Reacts with SO₂ (if present) and the indicator.	Use alternative methods if free ammonia is present.	[1]

Experimental Protocols

Spectrophotometric Determination of Sulfate

This protocol is adapted from established methods for the determination of sulfate in aqueous samples.

1. Reagents

• Standard Sulfate Solution (100 µg/mL): Dissolve 0.1479 g of anhydrous sodium sulfate (Na₂SO₄) in deionized water and dilute to 1 liter.

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.20 g of 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt (Thorin) in 100 mL of deionized water.[1]

• Barium Chloride Solution (0.01 M): Dissolve 2.44 g of BaCl₂·2H₂O in deionized water and dilute to 1 liter.

• 1 M HCl: Add 83.3 mL of concentrated HCl to a 1 L volumetric flask and dilute to the mark with deionized water.

• 1 M NaOH: Dissolve 40 g of NaOH in deionized water and dilute to 1 liter.

• Isopropanol (80% v/v): Mix 800 mL of isopropanol with 200 mL of deionized water.[1]

2. Procedure

• Sample Preparation: If necessary, filter the sample to remove any particulate matter. If interfering cations are present, pass the sample through a cation-exchange column.

• pH Adjustment: Take a known volume of the sample (e.g., 20 mL) and adjust the pH to between 2.5 and 4.0 using 1 M HCl or 1 M NaOH.

• Solvent Addition: Add 80 mL of 100% isopropanol to the pH-adjusted sample.[1]

• Indicator Addition: Add 2-4 drops of the Thorin indicator solution.[1]

• Titration (if applicable) or Standard Curve Preparation:

  • For Titration: Titrate the solution with the standard 0.0100 N barium solution to a pink endpoint.[1]

  • For Standard Curve: Prepare a series of sulfate standards (e.g., 0, 5, 10, 20, 50, 100 µg/mL) and treat them in the same manner as the samples.

• Absorbance Measurement: Measure the absorbance of the standards and samples at 520 nm using a spectrophotometer.

• Quantification: Determine the sulfate concentration in the samples by comparing their absorbance to the standard curve.

Visualization

Troubleshooting Workflow for Thorin-Based Sulfate Analysis

Caption: A troubleshooting workflow for identifying and resolving common issues in Thorin-based sulfate analysis.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.usgs.gov [pubs.usgs.gov]

Technical Support Center: Overcoming Phosphate Interference in the Thorin Method for Sulfate Determination

Welcome to the technical support center for the Thorin method. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome phosphate interference during sulfate analysis.

Frequently Asked Questions (FAQs)

Q1: What is the Thorin method and how does it work?

The Thorin method is a widely used spectrophotometric or titrimetric procedure for the determination of sulfate ions. In the titrimetric method, a sample containing sulfate ions is titrated with a standardized solution of barium chloride or barium perchlorate. The endpoint is detected using Thorin indicator (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt). Thorin forms a colored complex with barium ions. During the titration, the added barium ions preferentially precipitate with the sulfate ions as insoluble barium sulfate (BaSO₄). Once all the sulfate has been precipitated, the excess barium ions complex with the Thorin indicator, causing a distinct color change from yellow or orange to pink, which signals the endpoint of the titration.[1][2]

Q2: How does phosphate interfere with the Thorin method?

Phosphate is a well-documented interferent in the Thorin method. The primary mechanism of interference is the co-precipitation of barium phosphate along with barium sulfate. Since the titrant (barium ions) reacts with both sulfate and phosphate, the volume of titrant consumed is higher than what would be required for the sulfate alone. This leads to an overestimation of the sulfate concentration, resulting in a positive error.[3] The extent of this interference is dependent on the concentration of phosphate in the sample. For instance, in a sample containing 100 mg/L of sulfate, the presence of 10 mg/L and 20 mg/L of phosphate can lead to a positive error of approximately 2% and 3%, respectively.[3] In some cases, high concentrations of polyphosphates (as low as 1 mg/L) can inhibit the precipitation of barium sulfate, leading to a negative interference.[4][5]

Troubleshooting Guide: Overcoming Phosphate Interference

This section provides detailed protocols for three common methods to remove phosphate from samples prior to sulfate determination by the Thorin method: Zinc Acetate Precipitation, Lanthanum Chloride Precipitation, and Calcium Hydroxide (Lime) Precipitation.

Method 1: Zinc Acetate Precipitation

Principle

This method involves the precipitation of phosphate ions as insoluble zinc phosphate by the addition of zinc acetate. The solid zinc phosphate is then removed by filtration or centrifugation, and the remaining supernatant, which contains the sulfate ions, can be analyzed using the Thorin method.

Experimental Protocol

• Sample Preparation: Take a known volume of the aqueous sample.

• pH Adjustment: Adjust the pH of the sample to approximately 7.0 using a suitable buffer or dilute acid/base.

• Precipitation: While stirring, add a stoichiometric excess of zinc acetate solution (e.g., 1 M) dropwise to the sample. The zinc ions will react with the phosphate ions to form a white precipitate of zinc phosphate (Zn₃(PO₄)₂). Reaction:3 Zn(CH₃COO)₂(aq) + 2 Na₃PO₄(aq) → Zn₃(PO₄)₂(s) + 6 NaCH₃COO(aq)[4][6]

• Digestion: Gently heat the mixture to about 60°C and allow it to stand for 30 minutes to promote complete precipitation and crystal growth.

• Separation: Separate the zinc phosphate precipitate from the supernatant by filtration through a 0.45 µm filter or by centrifugation.

• pH Adjustment of Supernatant: Carefully adjust the pH of the clear supernatant to the optimal range for the Thorin titration (pH 2.5-4.0) using dilute perchloric acid or hydrochloric acid.

• Thorin Titration: Proceed with the standard Thorin titration procedure on the pH-adjusted supernatant.

Potential Issues and Solutions

• Incomplete Phosphate Removal: Ensure a sufficient excess of zinc acetate is added and that the pH is neutral for optimal precipitation.

• Zinc Interference: While zinc is not reported as a major interferent in the Thorin method at low concentrations, it is good practice to perform a spike and recovery experiment to validate the method for your specific matrix.

• Sulfate Co-precipitation: Zinc sulfate is soluble under these conditions, so co-precipitation of sulfate is generally minimal.

Method 2: Lanthanum Chloride Precipitation

Principle

Lanthanum chloride is a highly effective precipitating agent for phosphate ions, forming insoluble lanthanum phosphate (LaPO₄). This precipitate can be easily removed, leaving the sulfate ions in the solution for subsequent analysis.

Experimental Protocol

• Sample Preparation: Take a known volume of the aqueous sample.

• pH Adjustment: Adjust the sample pH to a range of 4.5 to 8.5 for optimal lanthanum phosphate precipitation.[7]

• Precipitation: Slowly add a solution of lanthanum chloride (e.g., 0.1 M) to the sample while stirring. A white precipitate of lanthanum phosphate will form almost immediately.[1][8] Reaction:LaCl₃(aq) + PO₄³⁻(aq) → LaPO₄(s) + 3 Cl⁻(aq)

• Flocculation and Settling: Continue stirring for a few minutes to allow for complete reaction and flocculation of the precipitate. Let the precipitate settle.

• Separation: Filter the sample through a fine filter paper (e.g., Whatman No. 42) or a 0.45 µm membrane filter to remove the lanthanum phosphate precipitate.

• pH Adjustment of Filtrate: Adjust the pH of the clear filtrate to the required range of 2.5-4.0 for the Thorin titration.

• Thorin Titration: Perform the Thorin titration on the pH-adjusted filtrate.

Potential Issues and Solutions

• Lanthanum Interference: Excess lanthanum ions may interfere with the Thorin titration. It is crucial to add the lanthanum chloride solution judiciously, ideally in slight excess of the stoichiometric amount required to precipitate the phosphate. A preliminary analysis of the phosphate concentration can help in determining the appropriate amount of lanthanum chloride to add.

• Sulfate Co-precipitation: Lanthanum sulfate is soluble, minimizing the risk of sulfate loss through co-precipitation.[3]

Method 3: Calcium Hydroxide (Lime) Precipitation

Principle

Phosphate can be effectively removed from aqueous solutions by precipitation as hydroxyapatite [Ca₅(PO₄)₃(OH)] through the addition of calcium hydroxide (slaked lime). This method is particularly effective at alkaline pH.

Experimental Protocol

• Sample Preparation: Take a known volume of the aqueous sample.

• pH Adjustment and Precipitation: Add a slurry of calcium hydroxide [Ca(OH)₂] to the sample while stirring vigorously. The pH of the solution should be raised to and maintained in the range of 10-12 for optimal precipitation of hydroxyapatite.[9] Reaction:5 Ca(OH)₂(aq) + 3 HPO₄²⁻(aq) → Ca₅(PO₄)₃(OH)(s) + 6 H₂O(l) + 3 OH⁻(aq)

• Flocculation and Settling: Continue to stir for approximately 30-60 minutes to allow the reaction to go to completion and for the precipitate to flocculate. The precipitate can then be allowed to settle.

• Separation: Separate the precipitate by filtration or centrifugation.

• Neutralization and pH Adjustment: Carefully neutralize the high pH of the supernatant with a strong acid (e.g., HCl) and then adjust the pH to the 2.5-4.0 range required for the Thorin titration.

• Thorin Titration: Proceed with the standard Thorin titration on the pH-adjusted supernatant.

Potential Issues and Solutions

• Calcium Interference: High concentrations of residual calcium ions in the supernatant can interfere with the Thorin titration by reacting with the indicator. It is advisable to precipitate the excess calcium after phosphate removal by, for example, adding a small amount of sodium carbonate, followed by another filtration step.

• Sulfate Co-precipitation: At high pH, some calcium sulfate may co-precipitate, leading to an underestimation of the sulfate concentration. Performing a recovery study with a known sulfate standard in your sample matrix is recommended to quantify any potential losses.

Quantitative Data Summary

The following table summarizes the expected performance of each precipitation method. Please note that the actual efficiency may vary depending on the specific sample matrix and experimental conditions.

Method	Phosphate Removal Efficiency	Sulfate Recovery	Key Considerations
Zinc Acetate Precipitation	High (>95%)	Generally Good (>95%)	Potential for zinc interference at high concentrations.
Lanthanum Chloride Precipitation	Very High (>99%)	Excellent (>98%)	Careful control of lanthanum addition is needed to avoid interference.
Calcium Hydroxide Precipitation	High (>95%)	Variable (85-95%)	Potential for calcium interference and sulfate co-precipitation. Requires significant pH adjustment.

Method Visualization

Thorin Method Workflow

Workflow for Thorin method with phosphate removal.

Phosphate Interference Mechanism

Mechanism of phosphate interference in the Thorin method.

Logical Flow for Method Selection

Decision tree for selecting a phosphate removal method.

References

• 1. How to remove Phosphorus using Lanthanum Chloride [netsolwater.com]
• 2. イオンクロマトグラフィーによるリン酸塩分析 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. US6338800B1 - Methods and compositions using lanthanum for removing phosphates from water - Google Patents [patents.google.com]
• 4. NEMI Method Summary - D516 [nemi.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. researchgate.net [researchgate.net]
• 9. Experiment 4: Phosphate Precipitation – PROCTECH 2EC3 Lab Manual [ecampusontario.pressbooks.pub]

effect of pH on the accuracy of Thorin titrations

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the effect of pH on the accuracy of Thorin titrations for sulfate analysis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of a Thorin titration for sulfate analysis?

A1: The Thorin titration method is used for the quantitative determination of sulfate ions. It involves titrating a sample containing sulfate ions with a standardized solution of barium perchlorate or barium chloride. The Thorin indicator forms a colored complex with barium ions. During the titration, the barium ions preferentially react with the sulfate ions in the sample to form a white precipitate of barium sulfate (BaSO₄). Once all the sulfate ions have been precipitated, the first excess of barium ions reacts with the Thorin indicator, causing a distinct color change from yellow or orange-yellow to a stable pink or orange-red, which signals the endpoint of the titration.[1][2] The presence of a nonaqueous solvent, typically isopropanol, is crucial as it reduces the solubility of barium sulfate, leading to a sharper and more accurate endpoint.[3]

Q2: What is the optimal pH range for an accurate Thorin titration?

A2: The accuracy of the Thorin titration is highly sensitive to the pH of the solution.[1] The recommended "apparent pH" (the direct reading from a pH meter standardized with aqueous buffers) is in the range of 2.5 to 4.0.[3] For visual endpoint detection, a narrower range of 3.0 to 4.0 is recommended to minimize errors.[1] If using photometric endpoint detection, a wider pH range of 2.8 to 6.2 can be used with negligible error.[1]

Q3: What are the consequences of the pH being too low during the titration?

A3: If the pH of the solution is too low (i.e., too acidic), the accuracy of the titration can be significantly compromised. At pH values below 2.5 to 3.0, the volume of titrant required to reach the endpoint tends to increase for both the sample and the blank.[3] In highly acidic conditions, below pH 2.0, a stable endpoint may not be reached at all, even with the addition of a large volume of titrant.[3] This is because the protonation state of the Thorin indicator is altered, affecting its ability to form a distinct complex with barium ions at the endpoint.

Q4: What happens if the pH is too high?

A4: A pH above the optimal range (greater than 4.0 for visual titrations) can also lead to inaccurate results. As the solution becomes less acidic, the endpoint of the titration tends to become obscure and difficult to detect visually.[3] This can lead to inconsistent and unreliable measurements. For photometric methods, while a higher pH is tolerated, it is still crucial to maintain a consistent and controlled pH for all samples and standards to ensure reproducibility.[1]

Data Summary: Optimal pH for Thorin Titration

Detection Method	Optimal pH Range (Apparent pH)	Expected Error	Reference
Visual Endpoint	3.0 - 4.0	Essentially Zero	[1]
Visual Endpoint	2.5 - 4.0	Acceptable Recovery	[3]
Photometric Endpoint	2.8 - 6.2	Essentially Zero	[1]

Experimental Protocols

Protocol: Sulfate Determination via Manual Thorin Titration

This protocol outlines the manual titration of sulfate ions using a barium perchlorate titrant and Thorin indicator.

1. Reagents and Preparation:

• Barium Perchlorate Titrant (0.005 M): Prepare in a final solution of 80% isopropanol.

• Thorin Indicator Solution: Dissolve 200 mg of Thorin [ortho-(2-hydroxy-3,6-disulfo-1-naphthylazo)-benzenearsonate disodium salt] in 100 mL of deionized water.[1]

• Isopropanol (ACS reagent grade).

• Perchloric Acid (HClO₄) or Hydrochloric Acid (HCl) (0.2 N): For pH adjustment.

• Sodium Hydroxide (NaOH) (CO₂-free): For pH adjustment.

2. Sample Preparation:

• Pipette a known volume of the sulfate-containing sample into a titration beaker.

• Add 40 mL of isopropanol to achieve a final solvent concentration of approximately 80%.[1]

• Carefully adjust the solution's apparent pH to 3.5 using dilute HClO₄ or NaOH.[1] Monitor with a calibrated pH meter.

3. Titration Procedure:

• Add 3 drops of the Thorin indicator solution to the prepared sample. The solution should appear yellow or orange-yellow.[1]

• Titrate the sample with the standardized barium perchlorate solution while stirring continuously.

• The endpoint is reached when the color changes from yellow to a stable pink or orange-red.

• Record the volume of titrant used.

• Perform a blank titration using deionized water instead of the sample and subtract the blank volume from the sample titration volume.

4. Calculation:

• Calculate the sulfate concentration using the standard titration formula, accounting for the molarity of the titrant and the volume of the sample.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No clear or sharp endpoint observed	Incorrect pH: The pH is outside the optimal 2.5-4.0 range.[3]Low Solvent Concentration: Isopropanol concentration is below 70-80%. This increases the solubility of BaSO₄.[3]Interfering Ions: Presence of cations or other anions that complex with sulfate or barium.[3]	Verify and adjust pH: Use a calibrated pH meter to ensure the apparent pH is between 3.0 and 4.0 before starting the titration.[1]Adjust Solvent Ratio: Ensure the final titration mixture contains at least 80% isopropanol.[1]Use Ion Exchange: Pretreat the sample with a cation exchange resin to remove interfering cations.[1]
Endpoint is reached prematurely (low recovery)	High Solvent Concentration: Isopropanol concentration is above 90%.[3]	Adjust Solvent Ratio: Carefully control the addition of isopropanol to ensure the final concentration does not exceed 90%.[3]
Titrant volume is higher than expected (positive bias)	pH is too low: An apparent pH below 2.5 can lead to increased titrant consumption for both the sample and the blank.[3]	Verify and adjust pH: Ensure the pH is not below 2.5 before titration. Re-adjust if necessary.[3]
Poor reproducibility of results	Inconsistent pH: Small variations in pH between samples and standards.Visual Endpoint Perception: Different analysts may interpret the color change differently.[1]Air bubbles in burette.	Standardize pH adjustment: Use a consistent procedure and a calibrated pH meter for all samples and standards.Use Photometric Detection: Employ a colorimeter or spectrophotometer for a more objective and reproducible endpoint detection.[1]Purge Burette: Ensure no air bubbles are present in the burette tip or barrel before starting the titration.

Visualizations

Caption: Figure 1. Standard workflow for sulfate determination using Thorin titration.

Caption: Figure 2. Logical relationship between pH and Thorin titration outcomes.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Page loading... [wap.guidechem.com]
• 3. datapdf.com [datapdf.com]

Technical Support Center: Optimizing Thorin Endpoint Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thorin indicator for endpoint detection in titrations, particularly for sulfate analysis using barium perchlorate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent composition for Thorin indicator in sulfate titrations?

For the titrimetric determination of sulfate using barium perchlorate and Thorin indicator, a nonaqueous solvent concentration is critical for a sharp and accurate endpoint. The recommended solvent is 2-propanol (isopropanol) at a concentration of 70% to 90% (v/v) in the final titration solution.[1] Some methods also utilize an 80% n-propanol solution (a 1+4 mixture of water to n-propanol).[2]

Q2: Why is a high concentration of organic solvent necessary?

The presence of a high concentration of an organic solvent, such as isopropanol or n-propanol, decreases the solubility of the barium sulfate precipitate formed during the titration. This promotes a more rapid and complete reaction at the equivalence point, leading to a sharper and more easily detectable color change of the Thorin indicator.

Q3: What is the recommended pH for the titration solution?

The apparent pH of the titration solution should be maintained between 2.5 and 4.0.[1] Careful control of pH is as crucial as solvent concentration for accurate results.

Q4: How do I adjust the pH of the titration solution?

The pH of the solution can be adjusted using a dilute acid, such as 0.2 N perchloric acid (HClO₄), before starting the titration.[1] It is recommended to use a pH meter for accurate adjustment.

Q5: What color change should I expect at the endpoint?

Thorin indicator is orange-yellow in a slightly acidic solution.[3] In the presence of excess barium ions after all the sulfate has precipitated, it forms an orange-red complex.[3] Therefore, the endpoint is marked by a color change from orange-yellow to orange-red or pink.[2][3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Faint, obscure, or delayed endpoint	The concentration of the organic solvent (e.g., isopropanol) is too low (below 70%).[1]	Increase the concentration of the organic solvent to be within the 70-90% (v/v) range. For example, for a 100 mL final volume, ensure 70-90 mL is isopropanol.
The pH of the solution is too high (above 4.0).[1]	Adjust the pH of the solution to the recommended range of 2.5-4.0 using a dilute acid like perchloric acid.[1]
Premature endpoint leading to low results	The concentration of the organic solvent is too high (above 90%).[1]	Reduce the concentration of the organic solvent to be within the 70-90% (v/v) range.
Inaccurate results (high or low)	Incorrect pH of the titration solution. Titrating at a pH below 2.5 can lead to increased titrant volumes, while a pH above 4.0 can cause issues with endpoint determination.[1]	Standardize your procedure to include a pH check and adjustment to the 2.5-4.0 range before every titration.
Presence of interfering cations.	Cations can interfere with the titration. It may be necessary to remove them using a cation exchanger before proceeding with the sulfate determination.[2]
Inconsistent or non-reproducible results	Fluctuation in solvent concentration or pH between experiments.	Prepare a stock solution with the correct solvent ratio and pH, and use it consistently across all samples and standards.

Experimental Protocols

Protocol: Titrimetric Determination of Sulfate using Barium Perchlorate and Thorin Indicator

This protocol is based on the critical parameters identified for accurate sulfate determination.

1. Reagents and Solutions:

• Barium Perchlorate Solution (e.g., 0.005 M): Standardized against a known sulfate standard.

• Thorin Indicator Solution: 0.2% (w/v) in water.

• 2-Propanol (Isopropanol): ACS reagent grade.

• Perchloric Acid (HClO₄): 0.2 N for pH adjustment.

• Sulfate Standard Solution: A solution of known sulfate concentration.

2. Sample Preparation:

• Take a known volume of the sample containing sulfate into a titration vessel (e.g., a 150 mL beaker).

• Add a sufficient volume of 2-propanol to achieve a final concentration of 70-90% (v/v) during the titration. For example, if your final volume will be approximately 100 mL, add 80 mL of 2-propanol.

• Add 2-4 drops of Thorin indicator solution.

• Use a calibrated pH meter to measure the apparent pH of the solution.

• Adjust the pH to be within the range of 2.5 to 4.0 by adding 0.2 N perchloric acid dropwise while stirring.

3. Titration Procedure:

• Titrate the prepared sample solution with the standardized barium perchlorate solution.

• Stir the solution continuously throughout the titration.

• The endpoint is reached when the color changes from orange-yellow to a stable orange-red or pink.

• Record the volume of barium perchlorate solution used.

• Perform a blank titration using a solution containing the same amount of 2-propanol and indicator, with the pH adjusted, but without the sample. Subtract the blank volume from the sample titration volume.

4. Calculation:

Calculate the sulfate concentration in the original sample based on the volume of barium perchlorate titrant used, its molarity, and the initial sample volume.

Visual Guides

Caption: Troubleshooting workflow for common Thorin endpoint issues.

References

• 1. datapdf.com [datapdf.com]
• 2. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 3. Page loading... [guidechem.com]

masking agents for interfering ions in Thorin analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thorin-based spectrophotometric analysis. The information is designed to help users identify and resolve common issues related to interfering ions, ensuring accurate and reliable experimental results.

Frequently Asked questions (FAQs)

Q1: What is Thorin analysis and what is it used for?

Thorin [1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid] is a colorimetric indicator used in the spectrophotometric determination of various ions, most notably sulfate. The analysis is based on the reaction between the target ion and a reagent, which is then quantified by measuring the absorbance of the resulting colored complex. For instance, in sulfate analysis, a known excess of barium ions is added to the sample, which precipitates the sulfate as barium sulfate. The remaining unreacted barium is then complexed with the Thorin indicator, and the concentration is determined spectrophotometrically.

Q2: What are the most common ions that interfere with Thorin analysis for sulfate?

Interference in Thorin analysis for sulfate can be caused by both cations and anions.

• Cations: Trivalent cations such as iron (Fe³⁺) and aluminum (Al³⁺) are significant sources of interference. Divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) can also interfere, though typically to a lesser extent.

• Anions: Phosphate (PO₄³⁻) is a major interfering anion as it can precipitate with barium ions, leading to an overestimation of the sulfate concentration.[1] Other anions such as nitrate (NO₃⁻) and chloride (Cl⁻) may also cause interference at high concentrations.

Q3: How can I tell if my sample has interfering ions?

Inaccurate, inconsistent, or non-reproducible results are the primary indicators of interference. Specific symptoms may include:

• Consistently high or low readings: This may suggest the presence of an ion that either precipitates with the reagent intended for the analyte (e.g., phosphate with barium in sulfate analysis) or complexes with the indicator.

• Drifting absorbance readings: This can be a sign of slow precipitation or complex formation with an interfering ion.

• Unusual color formation: The presence of colored ions (e.g., Fe³⁺) can directly interfere with the spectrophotometric measurement.

Q4: What are masking agents and how do they work?

Masking agents are chemical substances that selectively form stable, soluble complexes with interfering ions, preventing them from participating in the primary reaction of the analyte of interest. By binding to the interfering ion, the masking agent effectively "hides" it from the other reagents in the solution, thus eliminating its interfering effect.

Q5: Are there alternatives to using masking agents for interference removal?

Yes, an alternative approach for anionic interferences like phosphate is to remove the ion from the sample prior to analysis using ion exchange chromatography. Weakly basic anion exchange resins can be employed to selectively retain phosphate ions while allowing sulfate ions to pass through.[2]

Troubleshooting Guide: Interfering Ions

This guide provides solutions to common problems encountered during Thorin analysis due to interfering ions.

Problem	Potential Cause	Recommended Solution
Consistently high sulfate results	Phosphate interference: Phosphate ions co-precipitate with barium, leading to an overestimation of sulfate.[1]	1. Ion Exchange Removal: Pass the sample through a weakly basic anion exchange resin (e.g., Dowex 21K XLT or Amberlite IRA-67) to remove phosphate prior to analysis. 2. Masking with Lanthanum Chloride: Add a masking solution of lanthanum chloride to precipitate phosphate as insoluble lanthanum phosphate. Caution: Excess lanthanum may precipitate as lanthanum sulfate, so careful optimization is required.
Inaccurate results and color interference	Cation interference: Presence of metal ions like Fe³⁺ or Al³⁺ that can form colored complexes or interfere with the Thorin-barium reaction.	Masking with Triethanolamine (TEA): Add a solution of triethanolamine to the sample to form stable, colorless complexes with the interfering cations.
Slightly elevated or variable results	Moderate cation interference: Presence of Ca²⁺ or Mg²⁺.	While often tolerated at low concentrations, if high levels are suspected, a cation exchange resin can be used to remove these ions prior to analysis.
General inconsistency in readings	Multiple interfering ions: A combination of cationic and anionic interferences.	A sequential treatment approach may be necessary. First, remove anionic interferences like phosphate using an ion exchange resin, followed by masking of cationic interferences with an appropriate agent like triethanolamine.

Summary of Masking Agents for Interfering Ions

The following table summarizes common interfering ions in Thorin analysis for sulfate and the recommended masking or removal agents.

Interfering Ion	Type of Interference	Masking/Removal Agent	Principle of Action
Phosphate (PO₄³⁻)	Anionic (co-precipitation with Ba²⁺)	Weakly Basic Anion Exchange Resin (e.g., Dowex 21K XLT, Amberlite IRA-67)[2][3]	Selective removal of phosphate from the sample.
Phosphate (PO₄³⁻)	Anionic (co-precipitation with Ba²⁺)	Lanthanum Chloride (LaCl₃)[4]	Precipitation of insoluble lanthanum phosphate.
Iron (Fe³⁺)	Cationic (forms colored complexes)	Triethanolamine (TEA)	Forms a stable, colorless complex with Fe³⁺.
Aluminum (Al³⁺)	Cationic (interferes with complex formation)	Triethanolamine (TEA)	Forms a stable, colorless complex with Al³⁺.
Calcium (Ca²⁺), Magnesium (Mg²⁺)	Cationic (can interfere at high concentrations)	Cation Exchange Resin	Removal of divalent cations from the sample.

Note: The effectiveness of masking agents can be concentration-dependent and may require optimization for specific sample matrices.

Experimental Protocols

Protocol 1: Phosphate Removal using a Weakly Basic Anion Exchange Resin

This protocol describes the removal of phosphate from a sample prior to sulfate determination by Thorin analysis using a resin like Dowex 21K XLT.[3][5]

Materials:

• Weakly basic anion exchange resin (e.g., Dowex 21K XLT)

• Chromatography column

• 0.1 M Sodium Chloride (NaCl) solution for resin regeneration

• Deionized water

• Sample containing sulfate and interfering phosphate

Procedure:

• Resin Preparation:

  • Wash the anion exchange resin thoroughly with deionized water to remove any impurities.

  • Pack a chromatography column with the cleaned resin to the desired bed volume.

  • Condition the resin by passing several bed volumes of deionized water through the column.

• Sample Treatment:

  • Adjust the pH of the sample to a range of 7.0-7.5 for optimal phosphate adsorption.[5]

  • Pass the pH-adjusted sample through the prepared resin column at a controlled flow rate. The optimal flow rate should be determined experimentally to ensure complete phosphate removal.

  • Collect the eluate, which now contains the sulfate ions free from phosphate interference.

• Sulfate Analysis:

  • Proceed with the standard Thorin spectrophotometric analysis for sulfate on the collected eluate.

• Resin Regeneration:

  • After use, regenerate the resin by passing a 0.1 M NaCl solution through the column to desorb the bound phosphate.[3][5]

  • Wash the resin thoroughly with deionized water to remove excess NaCl. The regenerated resin can be reused.

Protocol 2: Masking of Cationic Interferences with Triethanolamine (TEA)

This protocol provides a general guideline for masking interfering cations like Fe³⁺ and Al³⁺ in a sample before sulfate analysis using the Thorin method.

Materials:

• 1 M Triethanolamine (TEA) solution

• Sample containing sulfate and interfering cations

• Standard reagents for Thorin analysis

Procedure:

• Sample Preparation:

  • To a known volume of your sample, add a small, precise volume of the 1 M TEA solution. The exact amount of TEA required will depend on the concentration of the interfering ions and should be optimized experimentally. A typical starting point is to add TEA to a final concentration of 1-5% (v/v).

• pH Adjustment:

  • After adding TEA, adjust the pH of the solution to the optimal range for the Thorin-barium reaction (typically pH 2.5-4.0).[6]

• Thorin Analysis:

  • Proceed with the addition of the barium chloride and Thorin indicator as per your standard protocol.

• Blank Correction:

  • It is crucial to prepare a reagent blank that includes the same concentration of TEA and all other reagents to correct for any background absorbance.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting interference issues in Thorin analysis.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. mdpi.com [mdpi.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. datapdf.com [datapdf.com]

stability issues of Thorin indicator solution and how to prevent them

Welcome to the Technical Support Center for Thorin Indicator solutions. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues and provide clear, actionable guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the shelf life of Thorin indicator?

The stability of Thorin indicator depends on whether it is in solid form or a prepared solution.

Form	Shelf Life	Storage Conditions
Solid Powder	Up to 5 years[1]	Store in a tightly sealed container in a cool, dry place.
0.5% Aqueous Solution	182 days[2]	Store in a well-closed container, protected from light.

Q2: How should I prepare a Thorin indicator solution for sulfate titration?

A commonly used concentration for sulfate titration is a 0.2% w/v aqueous solution.

Experimental Protocol: Preparation of 0.2% Thorin Indicator Solution [3]

• Objective: To prepare a 0.2 g/100 mL aqueous solution of Thorin indicator.

• Materials:

  • Thorin indicator powder (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt)

  • Deionized water

  • 100 mL volumetric flask

  • Analytical balance

  • Spatula

  • Weighing paper

• Procedure:

  • Accurately weigh 0.20 g of Thorin indicator powder onto a weighing paper.

  • Carefully transfer the powder into a 100 mL volumetric flask.

  • Add a small amount of deionized water to the flask to dissolve the powder.

  • Gently swirl the flask to ensure the powder is fully dissolved.

  • Once dissolved, add deionized water to the flask until the solution reaches the 100 mL mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Transfer the solution to a labeled, airtight, and light-resistant container for storage.

Troubleshooting Guide

Issue 1: My Thorin indicator solution has precipitated.

Precipitation can occur due to several factors. Follow these steps to troubleshoot and prevent this issue.

Troubleshooting Workflow for Precipitation

Caption: Troubleshooting workflow for Thorin indicator precipitation.

• Potential Cause 1: Solvent Evaporation. If the solution was not stored in a tightly sealed container, solvent evaporation can increase the concentration of the indicator, leading to precipitation.

• Potential Cause 2: Low Temperature. Storing the solution at very low temperatures can decrease the solubility of the Thorin indicator.

• Potential Cause 3: pH Shift. The pH of a 10 g/L aqueous solution of Thorin is approximately 6.1.[4] Significant deviations from this pH can affect its solubility.

• Solution:

  • Visually inspect the solution. If precipitation is minor, try gently warming the solution while stirring.

  • If warming does not redissolve the precipitate, the solution may need to be filtered and its concentration re-verified.

  • For future preparations, ensure the storage container is airtight and stored at a consistent, moderate temperature.

Issue 2: The color of my Thorin indicator solution has faded or changed.

A color change in the stock solution can indicate degradation.

Logical Diagram for Investigating Color Change

Caption: Investigating the cause of color change in Thorin solution.

• Potential Cause 1: Photodegradation. Thorin, like many organic dyes, can be sensitive to light. Prolonged exposure to light can cause the molecule to degrade, leading to a loss of color.

• Potential Cause 2: Chemical Degradation. Over time, the indicator can degrade due to reactions with dissolved gases or other impurities. The shelf life of a 0.5% aqueous solution is 182 days.[2]

• Prevention:

  • Always store the Thorin indicator solution in an amber or opaque bottle to protect it from light.

  • Prepare fresh solutions regularly and do not use them beyond their recommended shelf life.

  • Use high-purity deionized water for solution preparation to minimize contaminants.

Issue 3: I am getting inconsistent results in my sulfate titrations.

Inconsistent titration results can be due to issues with the indicator solution or the titration conditions.

• Check Indicator Performance: Before starting a series of titrations, it is good practice to perform a blank titration to ensure the indicator provides a sharp and reproducible endpoint.

• Optimize Titration Conditions: For sulfate titrations using Thorin, the reaction is often carried out in a solvent mixture, such as aqueous isopropanol, to reduce the solubility of the barium sulfate precipitate.[3] Ensure the solvent composition is consistent across all experiments.

• pH of the Titration Medium: The pH of the sample solution can influence the color change of the indicator. While the optimal pH for the Thorin-barium reaction is not extensively documented in the provided results, maintaining a consistent pH across samples and standards is crucial for reproducible results. The pH of a 10 g/L Thorin solution in water is 6.1.[4]

Experimental Protocols

Preparation of Thorin Indicator Solution for Sulfate Titration

This protocol outlines the preparation of a 0.2% aqueous solution of Thorin indicator, suitable for use in sulfate titrations.

Workflow for Thorin Solution Preparation

Caption: Workflow for preparing a 0.2% Thorin indicator solution.

For detailed steps, please refer to the "How should I prepare a Thorin indicator solution for sulfate titration?" question in the FAQ section.

References

• 1. oxfordlabchem.com [oxfordlabchem.com]
• 2. webshop.analytichem.de [webshop.analytichem.de]
• 3. epa.gov [epa.gov]
• 4. capitolscientific.com [capitolscientific.com]

troubleshooting unexpected color changes with Thorin indicator

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Thorin indicator.

Frequently Asked Questions (FAQs)

1. What is the principle behind Thorin indicator in sulfate analysis?

Thorin indicator is a metallochromic indicator used in the titrimetric determination of sulfate. The principle is based on a competitive reaction. In an alcoholic solution, Thorin forms an orange-red complex with barium ions. When a solution containing sulfate ions is titrated with a standardized barium perchlorate solution, the barium ions preferentially react with the sulfate ions to form a white precipitate of barium sulfate (BaSO₄). This is because the barium sulfate precipitate is more stable than the barium-Thorin complex. Once all the sulfate has been precipitated, the excess barium ions from the titrant are free to complex with the Thorin indicator, causing a distinct color change from the initial orange-yellow of the free indicator to a pink or orange-red color of the barium-Thorin complex, which signals the endpoint of the titration.[1]

2. What is the expected color change at the endpoint of a sulfate titration with Thorin indicator?

In a typical sulfate titration using barium perchlorate as the titrant, the solution containing the sample and Thorin indicator will initially be an orange-yellow color. At the endpoint, when all the sulfate ions have reacted, the first excess of barium ions will complex with the Thorin indicator, resulting in a color change to pink or orange-red.[1]

3. What is the optimal pH and solvent concentration for using Thorin indicator?

For accurate and reproducible results in sulfate titrations, it is critical to control the pH and solvent concentration. The recommended apparent pH for the titration is between 2.5 and 4.0. The solvent, typically 2-propanol (isopropanol), should be at a concentration of 70% to 90% (v/v).[2] Deviations from these ranges can lead to obscure or premature endpoints.[2]

4. How should Thorin indicator solution be prepared and stored?

A common preparation for Thorin indicator solution is to dissolve 0.2 grams of Thorin in 100 mL of water.[3] The solid reagent should be a uniform red powder, and the resulting aqueous solution should be a clear orange color.[3] It is advisable to store the solution in a tightly closed container in a cool, dark place to prevent degradation. Preparations of the barium perchlorate titrant can also deteriorate over time and should be standardized regularly.[3]

Troubleshooting Guide: Unexpected Color Changes

This guide addresses specific issues related to unexpected color changes that may be encountered during experiments with Thorin indicator.

Problem 1: The initial color of my sample solution is not the expected orange-yellow before titration.

Possible Cause	Recommended Action
Incorrect pH: The pH of the sample solution is outside the optimal range of 2.5-4.0. Thorin's color is pH-dependent.	Adjust the pH of the sample solution to within the recommended range using dilute perchloric acid or a suitable buffer before adding the indicator.[2]
Presence of Interfering Ions: Cations (e.g., calcium, iron, aluminum) or certain anions (e.g., phosphate) in the sample may form colored complexes with Thorin or the analyte.	If interfering ions are suspected, use an ion-exchange column to remove them from the sample prior to titration.[2]
Indicator Degradation: The Thorin indicator solution may have degraded over time due to exposure to light or air.	Prepare a fresh solution of Thorin indicator. Store the indicator solution in a dark, sealed container.
Contaminated Glassware: Residual chemicals on the glassware may be reacting with the indicator.	Ensure all glassware is thoroughly cleaned with a suitable laboratory detergent and rinsed with deionized water before use.

Problem 2: The color change at the endpoint is gradual, unclear, or not the expected pink/orange-red.

Possible Cause	Recommended Action
Incorrect Solvent Concentration: The concentration of isopropanol is below 70% or above 90%. This can lead to obscure or premature endpoints.[2]	Adjust the isopropanol concentration of the sample solution to be within the 70-90% (v/v) range.
Incorrect pH: The pH is outside the optimal 2.5-4.0 range. At a pH below 2.0, no endpoint may be reached.[2]	Verify and adjust the pH of the sample solution.
Presence of Interfering Ions: High concentrations of interfering ions can mask the endpoint or cause a co-precipitation, leading to an indistinct color change.	Use an ion-exchange resin to remove interfering ions from the sample before analysis.[2]
Titrant Added Too Quickly: Rapid addition of the barium perchlorate titrant can overshoot the endpoint, making the color change appear indistinct.	Add the titrant dropwise, especially as the endpoint is approached, and allow for the solution to stabilize between additions.

Problem 3: A precipitate forms during the titration, but the color change is not as expected.

Possible Cause	Recommended Action
Co-precipitation with Interfering Ions: Cations or anions in the sample may be co-precipitating with the barium sulfate, affecting the stoichiometry of the reaction and the sharpness of the endpoint.	Pre-treat the sample with an ion-exchange resin to eliminate these interferences.[2]
High Concentration of Sulfate: If the sulfate concentration is very high, the large amount of precipitate formed can obscure the color of the indicator.	Dilute the sample to bring the sulfate concentration into the optimal range for the method.

Data Presentation

Table 1: Critical Parameters for Sulfate Titration using Thorin Indicator

Parameter	Recommended Range/Value	Notes
Apparent pH	2.5 - 4.0	Critical for accurate endpoint detection.[2]
Solvent Concentration (2-propanol)	70% - 90% (v/v)	Essential for sharp and accurate endpoints.[2]
Thorin Indicator Concentration	0.2 g in 100 mL water	Provides a clear initial color and endpoint transition.[3]
Common Interfering Cations	Ca²⁺, Mg²⁺, Na⁺, K⁺, Fe³⁺, Al³⁺	Can lead to positive or negative bias.[2]
Common Interfering Anions	PO₄³⁻, F⁻	Can interfere with the titration.[2]
Endpoint Color	Pink / Orange-Red	Transition from the initial orange-yellow.[1]

Experimental Protocols

Detailed Methodology for the Titrimetric Determination of Sulfate using Thorin Indicator

This protocol is adapted from standard methods for the determination of sulfate.

Reagents:

• Thorin Indicator Solution (0.2% w/v): Dissolve 0.20 g of 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt in 100 mL of deionized water.[3]

• Barium Perchlorate Standard Solution (0.0100 N): Dissolve 1.95 g of barium perchlorate trihydrate [Ba(ClO₄)₂·3H₂O] in 200 mL of deionized water and dilute to 1 liter with 2-propanol. Standardize against a known concentration of sulfuric acid.[3]

• 2-Propanol (Isopropanol), 100%

• Perchloric Acid (HClO₄), dilute: For pH adjustment.

Procedure:

• Sample Preparation: Pipette a known volume of the aqueous sample into a 250 mL Erlenmeyer flask.

• Solvent Addition: Add a sufficient volume of 100% 2-propanol to the flask to achieve a final solvent concentration of 70-90% (v/v) after the addition of all reagents.

• pH Adjustment: Check the apparent pH of the solution and adjust to between 2.5 and 4.0 using dilute perchloric acid.

• Indicator Addition: Add 2 to 4 drops of the Thorin indicator solution to the flask. The solution should turn a clear orange-yellow.

• Titration: Titrate the sample with the standardized 0.0100 N barium perchlorate solution. Add the titrant slowly, with constant stirring.

• Endpoint Determination: The endpoint is reached when the color of the solution changes from orange-yellow to a stable pink or orange-red.

• Blank Titration: Perform a blank titration using deionized water instead of the sample and subtract the blank volume from the sample titration volume.

• Calculation: Calculate the sulfate concentration based on the volume of barium perchlorate titrant used.

Mandatory Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 3. researchgate.net [researchgate.net]

minimizing background absorbance in Thorin spectrophotometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing background absorbance and addressing other common issues encountered during the spectrophotometric determination of sulfate using the Thorin method.

Troubleshooting Guide: Minimizing High Background Absorbance

High background absorbance in the reagent blank or samples can significantly impact the accuracy of sulfate determination. This guide provides a systematic approach to identify and resolve the root causes of elevated background signals.

dot

Caption: Troubleshooting flowchart for high background absorbance.

Potential Cause	Recommended Action
Reagent Quality
Contaminated Water	Use deionized, distilled, or ultrapure water for all reagent and standard preparations.
Degraded Thorin Indicator	Prepare the Thorin indicator solution fresh daily.[1] Store the solid reagent in a cool, dark, and dry place.
Impure Isopropanol	Check each lot of isopropanol for peroxides, which can cause high background.[2] If absorbance of a test solution at 352 nm exceeds 0.1, the isopropanol should be rejected or purified.[2]
Experimental Conditions
Incorrect pH	The optimal pH range for the Thorin-barium reaction is between 2.5 and 4.0.[3] Use a pH meter to verify and adjust the pH of the final reaction mixture.
Suboptimal Isopropanol Concentration	The recommended concentration of isopropanol is typically around 80% in the final reaction volume to decrease the solubility of barium sulfate.
Sample Matrix Effects
Cationic Interferences	Cations can interfere with the reaction.[4] If suspected, pass the sample through a cation exchange resin prior to analysis.
Anionic Interferences	Anions such as phosphate and oxalate can interfere. Specific pre-treatment steps may be required depending on the interfering anion.
Color and Turbidity	The inherent color or turbidity of the sample can contribute to high absorbance.[5] Prepare a sample blank by omitting the barium chloride to measure and correct for this background.[5] Filtration of the sample through a 0.45 µm filter may be necessary.[6]
High Silica Concentration	Silica concentrations above 500 mg/L can interfere with the analysis.[5][7]
Instrumental Factors
Improper Blanking	Ensure the blank solution contains all reagents except the sulfate standard. The blank should be prepared and treated in the same manner as the samples.[1]
Cuvette Mismatch or Contamination	Use matched cuvettes for blank and sample measurements. Ensure cuvettes are clean and free of scratches.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Thorin spectrophotometric method for sulfate analysis?

A1: The method is based on the reaction between barium ions (Ba²⁺) and the Thorin indicator to form a colored barium-thorin complex.[1] When a sample containing sulfate ions (SO₄²⁻) is introduced, the sulfate ions preferentially react with the barium ions to form insoluble barium sulfate (BaSO₄). This precipitation reduces the concentration of barium available to complex with Thorin, leading to a decrease in the absorbance of the solution. The decrease in absorbance is proportional to the sulfate concentration.

dot

Caption: Principle of the Thorin spectrophotometric method.

Q2: What is the optimal wavelength for measuring the absorbance of the Barium-Thorin complex?

A2: The colored complex of Barium-Thorin is typically measured spectrophotometrically at a wavelength of 520 nm.[1]

Q3: How should I prepare my calibration curve?

A3: A calibration curve should be prepared using a series of standard sulfate solutions of known concentrations.[5] It is recommended to use at least five non-zero standards to generate the curve. The standards should be prepared in the same matrix as the samples to be analyzed, including the same concentrations of all reagents.

Q4: What are the common interferences in the Thorin method?

A4: Several ions and sample properties can interfere with the accuracy of the Thorin method. These include:

• Cations: Divalent and trivalent cations can interfere by complexing with Thorin or co-precipitating with barium sulfate.[4]

• Anions: Phosphate and oxalate are known to interfere.

• Sample Matrix: The presence of color, suspended matter, and high concentrations of silica (>500 mg/L) in the sample can lead to erroneous results.[5][7]

Q5: How can I remove interferences from my samples?

A5: The following pre-treatment steps can be employed to mitigate interferences:

• Cation Removal: Use of a cation exchange resin column.

• Removal of Particulates: Filtration of the sample through a 0.45 µm membrane filter.[6]

• Correction for Color and Turbidity: Prepare a sample blank containing the sample and all reagents except for barium chloride. Subtracting the absorbance of the sample blank from the sample reading can correct for inherent color and turbidity.[5]

Experimental Protocols

Protocol 1: Preparation of Reagents

Reagent	Preparation Procedure
Standard Sulfate Solution (100 mg/L)	Dissolve 0.1479 g of anhydrous sodium sulfate (Na₂SO₄) in 1000 mL of deionized water. This stock solution can be further diluted to prepare calibration standards.
Thorin Indicator Solution (0.2% w/v)	Dissolve 0.20 g of Thorin (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt) in 100 mL of deionized water.[2] This solution should be prepared fresh daily.[1]
Barium Perchlorate Solution (0.01 M)	Dissolve approximately 3.36 g of barium perchlorate (Ba(ClO₄)₂) in 1000 mL of deionized water.
pH Adjustment Solution (0.1 M HCl)	Add 8.3 mL of concentrated HCl to a 1000 mL volumetric flask and dilute to the mark with deionized water.

Protocol 2: Spectrophotometric Measurement of Sulfate

dot

Caption: General experimental workflow for sulfate analysis.

• Sample and Standard Preparation:

  • Prepare a series of sulfate standards (e.g., 0, 5, 10, 20, 40 mg/L) from the stock solution.

  • If necessary, pre-treat samples to remove interferences as described in the FAQs.

• Reaction Mixture Preparation:

  • In a suitable container (e.g., a 25 mL volumetric flask), add a specific volume of the sample or standard.

  • Add 80% isopropanol to achieve the desired final concentration.

  • Add a small, precise volume of the Thorin indicator solution (e.g., 0.2 mL).

  • Adjust the pH of the solution to between 2.5 and 4.0 using the 0.1 M HCl solution.

• Color Development:

  • Add a precise volume of the barium perchlorate solution to initiate the reaction.

  • Mix the solution thoroughly and allow it to stand for a consistent, predetermined amount of time (e.g., 10 minutes) for the reaction to stabilize.

• Spectrophotometric Measurement:

  • Prepare a reagent blank containing all reagents except the sulfate standard.

  • Zero the spectrophotometer at 520 nm using the reagent blank.

  • Measure the absorbance of each standard and sample.

• Data Analysis:

  • Plot a calibration curve of absorbance versus sulfate concentration for the standards.

  • Determine the sulfate concentration of the samples from the calibration curve.

References

• 1. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 2. epa.gov [epa.gov]
• 3. datapdf.com [datapdf.com]
• 4. A contribution to the use of thorin as an analytical reagent: spectrophotometric study of its complexation with barium and application to sulphate determination in atmospheric particulates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.uci.edu [chem.uci.edu]
• 6. Method for the Determination of Sulfate in Water - Persee [pgeneral.com]
• 7. epa.gov [epa.gov]

Technical Support Center: Adapting the Thorin Method for High-Concentration Sulfate Samples

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and answers to frequently asked questions (FAQs) for researchers utilizing the Thorin method to quantify high concentrations of sulfate. Whether you are working with industrial wastewater, pharmaceutical process solutions, or other high-total dissolved solids (TDS) samples, this guide will help you navigate the challenges of adapting this established analytical technique.

Frequently Asked Questions (FAQs)

1. What is the fundamental principle of the Thorin method for sulfate analysis?

The Thorin method is a colorimetric or titrimetric analytical technique used to determine the concentration of sulfate ions (SO₄²⁻) in a sample. The core principle involves the reaction of sulfate ions with a known excess of barium ions (Ba²⁺) to form insoluble barium sulfate (BaSO₄). The remaining, unreacted barium ions then form a colored complex with the Thorin indicator (1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid). The intensity of the color of the barium-Thorin complex is inversely proportional to the sulfate concentration.

In a spectrophotometric approach , the absorbance of the barium-Thorin complex is measured. A higher sulfate concentration leads to more barium sulfate precipitation, leaving less barium to complex with Thorin, resulting in a lower absorbance.

In a titrimetric approach , the sample is titrated with a standardized barium solution in the presence of the Thorin indicator. The endpoint is reached when all the sulfate has precipitated as barium sulfate, and the first excess of barium ions forms the colored complex with Thorin, causing a distinct color change.[1]

2. My samples have a very high sulfate concentration. Can I still use the Thorin method?

Yes, the Thorin method can be adapted for high-concentration sulfate samples, but direct analysis is often not feasible due to limitations in the linear range of the method. The primary and most critical adaptation is sample dilution . Diluting the sample to bring the sulfate concentration within the optimal working range of the assay is essential for accurate quantification.[2][3][4] EPA and CARB methods for analyzing sulfur dioxide emissions, which involve the conversion of SO₂ to sulfate, routinely employ dilution steps before titration with a barium standard solution.[2][4]

3. What is the recommended working range for the Thorin method?

The optimal working range depends on whether you are using a spectrophotometric or titrimetric approach.

Method Type	Typical Working Range (as SO₄²⁻)	Notes
Spectrophotometric	1 - 40 mg/L	This range can vary depending on the specific instrument and path length of the cuvette. It is crucial to establish a calibration curve with standards spanning your expected diluted sample concentrations.
Titrimetric	Varies with titrant concentration	While no upper limit has been definitively established for all sample types, the precision of the endpoint detection can decrease with very high concentrations, making dilution necessary. For instance, some methods have been tested for concentrations as high as 80,000 mg/m³ of SO₂ (which is converted to sulfate) after appropriate sample collection and dilution.[4]

4. How do I properly dilute my high-concentration sulfate samples?

A systematic approach to dilution is crucial for obtaining accurate results.

Workflow for Sample Dilution:

References

• 1. Page loading... [guidechem.com]
• 2. epa.gov [epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]

Reference Data & Comparative Studies

A Comparative Guide to Thorin and Arsenazo III for Thorium Determination

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of thorium is critical in various scientific and industrial fields, including nuclear energy, environmental monitoring, and geological surveying. Spectrophotometric methods offer a reliable and accessible approach for this purpose, with Thorin and Arsenazo III being two of the most prominent chromogenic reagents employed. This guide provides an objective comparison of their performance for thorium determination, supported by experimental data and detailed protocols to aid in reagent selection and methods development.

Performance Comparison at a Glance

A summary of the key performance parameters for Thorium determination using Thorin and Arsenazo III is presented below. These values represent a synthesis of data from multiple studies and can vary based on specific experimental conditions.

Parameter	Thorin	Arsenazo III
Molar Absorptivity (ε)	~1.6 x 10⁴ L·mol⁻¹·cm⁻¹	~9.95 x 10⁴ L·mol⁻¹·cm⁻¹[1]
Wavelength of Max. Absorbance (λmax)	542 nm[2]	660 - 665 nm[3][4]
Optimal pH / Acidity	pH 0.65 - 0.7 (in HClO₄)[2]	>6 mol·L⁻¹ HCl[1] or pH 1.7[5]
Complex Stoichiometry (Th:Reagent)	1:1[2]	1:2[3]
Color of Complex	Red	Blue[4]
Stability of Complex	Stable for at least 15 minutes[2]	Stable for at least 25 minutes[3]
Reported Detection Limit	Not explicitly found	0.1 µg[6]

Delving into the Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative experimental protocols for the determination of thorium using both Thorin and Arsenazo III.

Thorium Determination with Thorin

This protocol is based on the formation of a red complex between thorium and Thorin in an acidic medium.

Reagents:

• Thorin Solution (10⁻³ M): Dissolve the appropriate amount of 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt (Thorin) in deionized water.

• Perchloric Acid (HClO₄) Solution (0.5 M): Prepare by diluting concentrated perchloric acid.

• Sodium Hydroxide (NaOH) Solution (0.5 M): Prepare for pH adjustment.

• Standard Thorium Stock Solution: Prepare a stock solution from a certified thorium salt (e.g., Th(NO₃)₄·4H₂O).

Procedure:

• To a suitable aliquot of the sample solution containing thorium, add 1 mL of a buffer solution of pH 0.65 (prepared from 0.5 M HClO₄ and 0.5 M NaOH).[2]

• Add 3 mL of 10⁻³ M Thorin dye solution.[2]

• Dilute the solution to a final volume of 25 mL with deionized water.

• Measure the absorbance of the solution at 542 nm against a reagent blank.[2]

• The complex forms instantly and is stable for at least 15 minutes.[2]

Thorium Determination with Arsenazo III

This protocol relies on the formation of a stable blue complex between thorium and Arsenazo III in a highly acidic medium.

Reagents:

• Arsenazo III Solution (0.2 g/L): Dissolve 0.2 g of Arsenazo III in deionized water, add 1 mL of 5 g/L sodium carbonate solution, and adjust the volume to 100 mL.[4]

• Hydrochloric Acid (HCl): Concentrated and various dilutions as required. A concentration greater than 6 mol·L⁻¹ is often optimal.[1]

• Oxalic Acid Solution (50 g/L): Used as a masking agent for interfering ions like zirconium.[4]

• Standard Thorium Stock Solution: Prepare a stock solution from a certified thorium salt.

Procedure:

• Transfer an aliquot of the sample solution containing thorium into a 50 mL volumetric flask.

• Add a sufficient volume of concentrated HCl to achieve a final acid concentration greater than 6 mol·L⁻¹.[1]

• Add 1 mL of oxalic acid solution to mask potential interfering ions.[4]

• Add a specific volume of the Arsenazo III solution.

• Dilute to the mark with deionized water and mix well.

• Measure the absorbance of the blue complex at approximately 660-665 nm against a reagent blank.[3][4] The complex is stable for at least 25 minutes.[3]

Visualizing the Methodologies

To further clarify the experimental processes and the comparative logic, the following diagrams are provided.

Caption: Experimental workflows for thorium determination using Thorin and Arsenazo III.

Caption: Logical comparison of Thorin and Arsenazo III for thorium determination.

Discussion on Interferences

The selectivity of a chromogenic reagent is paramount for accurate analysis, especially in complex matrices.

Thorin: This reagent is susceptible to interference from several ions. Zirconium, titanium, iron, and cerium are known to interfere with thorium determination using Thorin.[7][8] The use of masking agents, such as mesotartaric acid for zirconium, can mitigate some of these interferences.[7]

Arsenazo III: One of the significant advantages of Arsenazo III is its ability to form a complex with thorium in strongly acidic solutions. This high acidity minimizes interference from many common cations. However, uranium, zirconium, and rare earth elements can still interfere.[3][9] The addition of oxalic acid is a common strategy to mask zirconium.[4] For samples containing uranium, separation techniques like anion exchange may be necessary prior to spectrophotometric analysis.[4]

Conclusion

Both Thorin and Arsenazo III are valuable reagents for the spectrophotometric determination of thorium. The choice between them will largely depend on the specific requirements of the analysis, including the expected concentration of thorium, the composition of the sample matrix, and the available instrumentation.

Arsenazo III is generally the preferred reagent due to its significantly higher molar absorptivity, which translates to greater sensitivity. Its ability to be used in strongly acidic media also enhances its selectivity.

Thorin , while less sensitive, can still be a suitable option, particularly when the expected thorium concentrations are higher and the interfering ions can be effectively masked or are known to be absent.

It is always recommended to perform validation studies, including the analysis of standard reference materials, to ensure the accuracy and reliability of the chosen method for a specific application.

References

• 1. tandfonline.com [tandfonline.com]
• 2. journalijar.com [journalijar.com]
• 3. heja.szif.hu [heja.szif.hu]
• 4. spectrophotometry and potentiometry: Determination of thorium by the arsenazo (III) method (spectrophotometric) [potentiometric.blogspot.com]
• 5. researchgate.net [researchgate.net]
• 6. Spectrophotometric determination of thorium by arsenazo III after P204 extraction and CaC{sub 2}O{sub 4} precipitation (Journal Article) | ETDEWEB [osti.gov]
• 7. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 8. The “Thorin” colorimetric method for thorium determination : effect of some common ions, and methods for overcoming interferences / by J.A.F. Bouvier and R.J. Guest, Radioactivity Division.: M38-1/34-1958E-PDF - Government of Canada Publications - Canada.ca [publications.gc.ca]
• 9. Facile Arsenazo III-Based Assay for Monitoring Rare Earth Element Depletion from Cultivation Media for Methanotrophic and Methylotrophic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Sulfate Analysis: The Thorin Method vs. EPA-Approved Methodologies

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of sulfate is critical in numerous scientific disciplines, from environmental monitoring to pharmaceutical development. While various methods exist, selecting the most appropriate one depends on factors such as sample matrix, required sensitivity, and available instrumentation. This guide provides a detailed comparison of the titrimetric Thorin method and the widely recognized U.S. Environmental Protection Agency (EPA) methods for sulfate determination.

The Thorin method is a manual titration technique valued for its precision in specific applications, whereas EPA methods, such as the turbidimetric and colorimetric procedures, are standard practices in environmental analysis due to their reliability and amenability to automation. This document outlines the fundamental principles, performance characteristics, and experimental protocols for each approach to assist researchers in making informed decisions for their analytical needs.

Quantitative Performance Comparison

The following table summarizes the key performance metrics of the Thorin method and common EPA methods for sulfate analysis. Data has been compiled from various validation studies and method descriptions.

Parameter	Thorin Method	EPA Method 375.2 (Colorimetric)	EPA Method 375.4 / 9038 (Turbidimetric)
Principle	Titrimetric	Automated Colorimetric	Turbidimetric
Reagents	Barium Perchlorate, Thorin Indicator	Barium Chloride, Methylthymol Blue	Barium Chloride
Instrumentation	Burette, pH meter	Spectrophotometer, Automated Analyzer	Nephelometer or Spectrophotometer
Applicable Range	Dependent on titrant concentration	3-300 mg/L (extendable to 0.5 mg/L)[1][2]	1-40 mg/L[3][4]
Detection Limit	~0.25 ppm (sample dependent)	0.5 mg/L[5]	~1 mg/L[4][6]
Precision	High (with careful control)	<1% - <2.5% RSD[5]	13.7% RSD (interlaboratory)[3]
Key Interferences	Cations, pH variations[7][8]	Multivalent cations, Turbidity[1][5]	Color, Turbidity, Silica (>500 mg/L)[3][9]
Throughput	Low to Medium	~30 samples/hour (automated)[1]	Medium

Experimental Workflows

The following diagrams illustrate the generalized experimental workflows for the Thorin method and the EPA turbidimetric/colorimetric methods.

Caption: Generalized workflows for sulfate analysis.

Experimental Protocols

Below are detailed methodologies for the Thorin titrimetric method and the EPA turbidimetric and colorimetric methods.

Method 1: Sulfate Analysis by Thorin Titration (Adapted from EPA Method 8)

This method is suitable for the determination of sulfate in aqueous solutions and is particularly referenced in the analysis of impinger solutions from stationary source sampling.

1. Reagents and Standards

• Isopropanol (100%): Reagent grade.

• Thorin Indicator Solution (0.20% w/v): Dissolve 0.20 g of 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt in 100 mL of deionized water.[10][11]

• Barium Perchlorate Solution (0.0100 N): Dissolve 1.95 g of barium perchlorate trihydrate (Ba(ClO₄)₂·3H₂O) in 200 mL of deionized water and dilute to 1 liter with isopropanol. Standardize against a standard sulfuric acid solution.[10][11]

• Standard Sulfuric Acid (0.0100 N): Commercially available or prepared and standardized against a primary standard.

2. Procedure

• Pipette a suitable aliquot (e.g., 10-20 mL) of the sample into a 250-mL Erlenmeyer flask.[10][11]

• Add 40-80 mL of 100% isopropanol.[10][11] The final alcohol concentration should be approximately 80%.

• Add 2 to 4 drops of Thorin indicator to the flask.[10][11]

• If necessary, adjust the pH of the solution to between 2.5 and 4.0 using dilute perchloric acid or ammonium hydroxide.

• Titrate the solution with 0.0100 N barium perchlorate to a pink endpoint. The initial color is typically yellow or orange-yellow.[10]

• A blank titration should be performed using deionized water and the same quantities of reagents.

• Calculate the sulfate concentration based on the volume of titrant used, correcting for the blank.

Method 2: EPA Method 375.4 / 9038 - Turbidimetric Determination of Sulfate

This method relies on the formation of a barium sulfate suspension and the measurement of its turbidity.

1. Reagents

• Conditioning Reagent: In a 1-liter volumetric flask, dissolve 75 g of sodium chloride (NaCl) in 300 mL of deionized water. Add 30 mL of concentrated hydrochloric acid (HCl), 100 mL of 95% ethanol or isopropanol, and 50 mL of glycerol. Dilute to the mark with deionized water.[12]

• Barium Chloride (BaCl₂): Crystals, 20 to 30 mesh.[9][12]

• Standard Sulfate Solution (100 mg/L): Prepare by diluting a 1000 mg/L stock solution. The stock solution can be prepared by dissolving 1.479 g of anhydrous sodium sulfate (Na₂SO₄) in 1 liter of deionized water.

2. Procedure

• Transfer 100 mL of sample, or a suitable aliquot diluted to 100 mL, into a 250-mL Erlenmeyer flask.[9]

• Add 5.0 mL of conditioning reagent and mix on a magnetic stirrer.[9]

• While stirring, add a spoonful (0.2-0.3 mL) of barium chloride crystals and begin timing immediately.[9]

• Stir for exactly 1.0 minute at a constant speed.[9]

• Immediately after the stirring period, pour the solution into an absorption cell of a nephelometer or spectrophotometer.

• Measure the turbidity or absorbance at 420 nm at 30-second intervals for 4 minutes. Record the maximum reading.[9]

• Prepare a calibration curve by treating a series of sulfate standards (0-40 mg/L) in the same manner.[9]

• Determine the sulfate concentration of the sample from the calibration curve. Correct for sample color and turbidity by running a blank without the addition of barium chloride.[12]

Method 3: EPA Method 375.2 - Automated Colorimetric Determination of Sulfate

This method uses methylthymol blue (MTB) for the colorimetric determination of sulfate after the removal of cations.

1. Reagents

• Barium Chloride Solution: Dissolve 0.7630 g of barium chloride dihydrate (BaCl₂·2H₂O) in deionized water and dilute to 500 mL.[2]

• Methylthymol Blue Reagent: Dissolve 0.1182 g of methylthymol blue in 25 mL of the barium chloride solution. Add 4 mL of 1.0 N HCl, 71 mL of deionized water, and dilute to 500 mL with ethanol. The pH should be 2.6.[2]

• Sodium Hydroxide Solution (0.18 N): Dilute 7.2 mL of 50% NaOH to 500 mL with deionized water.[2]

• Ion Exchange Resin: Bio-Rex 70, 20-50 mesh, sodium form.[2]

• Sulfate Stock Solution (1 mg/mL): Dissolve 1.479 g of anhydrous Na₂SO₄ in deionized water and dilute to 1 liter.[2]

2. Procedure (Automated Analyzer)

• Set up the automated analyzer manifold. The system will typically consist of a sampler, pump, ion exchange column, and a spectrophotometer with a flow-through cell.

• Pass the sample through the sodium form cation exchange column to remove multivalent metal ions.[1][2]

• The sample is then mixed with the methylthymol blue reagent at a pH of 2.5-3.0, leading to the formation of barium sulfate.[1][2]

• A sodium hydroxide solution is added to raise the pH to 12.5-13.0. At this pH, excess barium reacts with the remaining MTB.[1][2]

• The absorbance of the uncomplexed MTB is measured at 460 nm. The amount of uncomplexed MTB is directly proportional to the sulfate concentration.[1][5]

• A calibration curve is prepared using a series of standards.

• The concentration of sulfate in the samples is determined by comparing their absorbance to the calibration curve.[2]

References

• 1. NEMI Method Summary - 375.2 [nemi.gov]
• 2. epa.gov [epa.gov]
• 3. NEMI Method Summary - 375.4 [nemi.gov]
• 4. Analytical Method [keikaventures.com]
• 5. ezkem.com [ezkem.com]
• 6. scribd.com [scribd.com]
• 7. datapdf.com [datapdf.com]
• 8. researchgate.net [researchgate.net]
• 9. epa.gov [epa.gov]
• 10. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 11. epa.gov [epa.gov]
• 12. chem.uci.edu [chem.uci.edu]

A Comparative Guide to Sulfate and Sulfur Analysis: Thorin Titration vs. Ion Chromatography

For researchers, scientists, and drug development professionals requiring accurate and precise quantification of sulfate and total sulfur, the choice of analytical methodology is critical. Two common techniques employed for this purpose are Thorin titration and ion chromatography (IC). This guide provides an objective comparison of their performance, supported by experimental data, to aid in selecting the most suitable method for specific research needs.

Quantitative Performance Comparison

The accuracy and precision of an analytical method are best evaluated through key performance indicators such as the Limit of Detection (LOD), Limit of Quantitation (LOQ), and Relative Standard Deviation (RSD). The following table summarizes these parameters for both Thorin titration and ion chromatography based on available data.

Performance Parameter	Thorin Titration	Ion Chromatography
Limit of Detection (LOD)	1-2 µg of sulfate[1]	0.005 mg/L (chloride); 0.013 mg/L (sulfate)[2], 9 µmol/L[3], 29.5 µg SO₄²⁻/L[4], ~0.05 mg/L[5], 0.005 mg/L[6]
Limit of Quantitation (LOQ)	Not explicitly stated in reviewed sources	0.02 mg/L (chloride); 0.04 mg/L (sulfate)[2], 27 µmol/L[3]
Relative Standard Deviation (RSD) / Reproducibility	2.2% at 50 µg level[1]	±3.2% (peak area); ±1.7% (retention time) for 1.0 mg/L sulfate[7][8], <0.2% (retention time); 0.25-1.3% (peak area)[2], Within run: 0.8% (plasma), 5.0% (urine); Between run: 6.1% (plasma), 4.3% (urine), 0.44% at 4.5 mg/L[6]
Recovery	Not explicitly stated in reviewed sources	96-104%[2], 95-105%, 92.8-101.7%[4]

Note: The performance of each method can vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Methodology and Experimental Workflow

A key differentiator between the two techniques lies in their fundamental principles and experimental workflows. Ion chromatography offers a more automated and high-throughput approach, while Thorin titration is a manual, colorimetric method.

Figure 1. Comparative experimental workflows of Thorin titration and ion chromatography.

Detailed Experimental Protocols

Thorin Titration for Sulfate Analysis

This method is based on the precipitation of sulfate ions by barium perchlorate. The endpoint of the titration is detected using Thorin indicator, which forms a colored complex with excess barium ions.

Principle: In an aqueous-alcoholic solution at a controlled pH, barium perchlorate is added to a sample containing sulfate ions. The barium ions react with the sulfate ions to form insoluble barium sulfate. After all the sulfate has precipitated, the excess barium ions react with the Thorin indicator, causing a color change from yellow to pink, which signals the endpoint of the titration.

Apparatus:

• Buret (manual or automated titrator)

• Erlenmeyer flasks (250 mL)

• Pipettes

• pH meter

• Stir plate and stir bars

Reagents:

• Isopropanol (100%) : ACS reagent grade.

• Thorin Indicator Solution (0.20 g/100 mL) : Dissolve 0.20 g of 1-(o-arsonophenylazo)-2-naphthol-3,6-disulfonic acid, disodium salt in 100 mL of deionized water.[9]

• Barium Perchlorate Solution (0.0100 N) : Standardized solution.

• Perchloric Acid (HClO₄) and Sodium Hydroxide (NaOH) : For pH adjustment.

Procedure:

• Pipette a known volume (e.g., 20 mL) of the sample into a 250 mL Erlenmeyer flask.[9][10]

• Add 80 mL of 100% isopropanol to the flask.[9][10]

• Adjust the pH of the solution to between 2.5 and 4.0 using dilute perchloric acid or sodium hydroxide.[11]

• Add 2 to 4 drops of Thorin indicator to the solution.[9][10]

• Titrate the sample with standardized 0.0100 N barium perchlorate solution until the color changes from yellow to a stable pink endpoint.[9][10] The endpoint can be detected visually or by using a photometric titrator at 520 nm.[1]

• Record the volume of titrant used.

• Perform a blank titration using deionized water instead of the sample and subtract the blank volume from the sample titration volume.[10]

• Calculate the sulfate concentration based on the volume of titrant and the stoichiometry of the reaction. Replicate titrations should agree within 1% or 0.2 mL, whichever is larger.[10][12][13]

Ion Chromatography for Sulfate Analysis

Ion chromatography separates ions based on their affinity for an ion-exchange resin. The separated ions are then detected by a conductivity detector.

Principle: A liquid sample is injected into a stream of eluent and passed through an anion-exchange column. The sulfate ions are separated from other anions based on their retention time on the column. After separation, the eluent passes through a suppressor, which reduces the background conductivity of the eluent and enhances the signal of the analyte ions. The concentration of sulfate is proportional to the measured conductivity.

Apparatus:

• Ion chromatograph equipped with a guard column, an anion-exchange separator column (e.g., Dionex IonPac AS18 or AS22), a suppressor, and a conductivity detector.[2][14]

• Autosampler

• Data acquisition and analysis software

Reagents:

• Eluent Solution : A common eluent is a mixture of sodium carbonate (Na₂CO₃) and sodium bicarbonate (NaHCO₃), for example, 3.5 mM Na₂CO₃ / 1.0 mM NaHCO₃.[15] Alternatively, a potassium hydroxide (KOH) eluent can be generated electrolytically.[2]

• Sulfate Standard Solutions : A series of standards of known concentrations are prepared by diluting a certified stock solution (e.g., 1000 mg/L).[2]

• Deionized Water : High purity (18 MΩ·cm).

Procedure:

• Sample Preparation : Filter aqueous samples through a 0.45 µm filter to remove particulates.[16] Dilute samples as necessary to bring the sulfate concentration within the linear range of the instrument.[16]

• Instrument Setup : Equilibrate the IC system with the chosen eluent until a stable baseline is achieved.

• Calibration : Prepare a calibration curve by injecting a series of sulfate standards of known concentrations (e.g., 0.1 to 50 mg/L).[15] The calibration curve should have a correlation coefficient (r²) of ≥ 0.999.[15]

• Sample Analysis : Inject the prepared samples into the IC system. The run time is typically between 10 to 20 minutes per sample.

• Data Analysis : The software will integrate the peak area corresponding to the sulfate ion. The concentration of sulfate in the sample is determined by comparing its peak area to the calibration curve.

Summary and Recommendations

Thorin titration is a cost-effective method that can provide reasonable accuracy and precision, particularly for samples with relatively high sulfate concentrations. However, it is a manual technique prone to operator-dependent variability in endpoint determination, and it is susceptible to interferences from cations and other anions.[11] The use of organic solvents also presents a disposal consideration.

Ion chromatography , on the other hand, is a highly sensitive, specific, and automated technique. It offers lower detection limits, better precision, and the ability to analyze multiple anions simultaneously.[17] While the initial instrumentation cost is higher, the high throughput, superior data quality, and reduced manual labor make it the preferred method for many research and quality control applications, especially when analyzing complex matrices or low concentrations of sulfate. For drug development and other regulated environments, the validation and data integrity features of modern IC systems are significant advantages.

References

• 1. tandfonline.com [tandfonline.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. longdom.org [longdom.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Anions By Ion Chromatography [anlaborders.ucdavis.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Fast determination of sulfate by ion chromatography based on a permanently coated column - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. epa.gov [epa.gov]
• 10. nj.gov [nj.gov]
• 11. datapdf.com [datapdf.com]
• 12. epa.gov [epa.gov]
• 13. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 14. tools.thermofisher.com [tools.thermofisher.com]
• 15. SULFATE DETECTION BY ION CHROMATOGRAPHY.LAXMI ENTERPRISE.VADODRA, | Laxmi Enterprise - Vadodara [laxmienterprise.net]
• 16. SULFATE ION CHROMATOGRAPHY METHOD VALIDATION.LAXMI ENTERPRISE. | Laxmi Enterprise - Vadodara [laxmienterprise.net]
• 17. Quantitation of sulfate and thiosulfate in clinical samples by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Thorin and Beryllon II as Analytical Indicators

In the realm of analytical chemistry, the selection of an appropriate indicator is paramount for achieving accurate and reliable quantitative results. This guide provides a comprehensive comparative study of two widely used indicators: Thorin and Beryllon II. While both are utilized in spectrophotometric and titrimetric analyses, their primary applications, performance characteristics, and optimal experimental conditions differ significantly. This document, intended for researchers, scientists, and drug development professionals, offers a detailed examination of their respective strengths and limitations, supported by experimental data and protocols.

Overview of Indicators

Thorin , also known as Thoron or Thoronol, is an arsenic-containing azo dye.[1][2] Its primary application is as an indicator in the titrimetric determination of sulfate ions.[3] It is also used for the determination of various other elements, including barium, beryllium, lithium, uranium, and thorium.[1][4] The indicator is typically a red, hygroscopic powder soluble in water.[5]

Beryllon II is a specialized chemical reagent primarily used for the colorimetric and fluorometric determination of beryllium.[6][7] It forms a distinct blue-colored, water-soluble chelate complex with beryllium under basic conditions.[6] This property allows for the precise quantification of beryllium in various samples, including water, soil, and industrial materials.

Comparative Performance Data

The following table summarizes the key performance characteristics of Thorin and Beryllon II in their primary applications.

Feature	Thorin (for Sulfate Determination)	Beryllon II (for Beryllium Determination)
Analyte	Sulfate (SO₄²⁻)	Beryllium (Be²⁺)
Methodology	Titrimetric (with Barium Perchlorate)	Spectrophotometric/Fluorometric
Principle	Competitive reaction. Barium ions react with Thorin to form an orange-red complex. Sulfate ions preferentially react with barium ions to form barium sulfate, releasing free Thorin (orange-yellow).[3]	Formation of a stable, colored chelate complex.
Wavelength (λmax)	~480-490 nm (for indicator)[5]	620 nm (for Be-Beryllon II complex)[6]
Linear Range	Dependent on titration setup	0.02 to 0.5 ppm of beryllium[6]
Molar Absorptivity	Not directly applicable for titrimetric endpoint	11,000 L·mol⁻¹·cm⁻¹[6]
Optimal pH	2.5 - 4.0 (apparent pH)[8]	Basic conditions[6]
Key Interferences	Free ammonia, water-soluble cations, and fluorides.[9] Cations can be removed by ion exchange.[10]	Other metal ions can form complexes, potentially leading to false positives. Masking agents may be required.[7]

A Note on an Alternative Application: Beryllon II for Sulfate Determination

Interestingly, a study by Hoon Hwang proposed the use of Beryllon II as an indicator for the microtitrimetric determination of sulfate, directly comparing it with Thorin. The findings from this research indicate that for this specific application, Beryllon II exhibits superior performance.

Feature	Thorin	Beryllon II
Sensitivity	-	An order of magnitude more sensitive[10]
Color Change	Less sharp	Sharper and faster[10]
Limit of Detection	-	0.25 ppm[10]
Interference	More prone to interference	Less prone to interference[10]

This suggests that while Thorin is the established indicator for routine sulfate analysis, Beryllon II may be a more suitable option for trace-level sulfate determination where higher sensitivity is required. The enhanced performance of Beryllon II in this context is attributed to the lower solubility of its barium-dye salt compared to the barium-thorin salt.[10]

Experimental Protocols

Determination of Sulfate using Thorin Indicator (Titrimetric Method)

This protocol is based on the EPA Method 6 for the determination of sulfur dioxide emissions, where SO₂ is converted to sulfate.[9]

Reagents:

• Thorin Indicator Solution: Dissolve 0.20 g of Thorin in 100 ml of deionized water.[9]

• Barium Standard Solution (0.0100 N): Dissolve 1.95 g of barium perchlorate trihydrate [Ba(ClO₄)₂·3H₂O] in 200 ml of water and dilute to 1 liter with isopropanol.[9] Alternatively, 1.22 g of barium chloride dihydrate [BaCl₂·2H₂O] can be used.[9] Standardize against a standard sulfuric acid solution.

• Isopropanol (100%)

• Perchloric Acid (0.2 N)

• Sodium Hydroxide (0.2 N)

Procedure:

• Pipette a suitable aliquot (e.g., 20 ml) of the sample solution into a 250 ml Erlenmeyer flask.

• Add 80 ml of 100% isopropanol.[9]

• Adjust the apparent pH of the solution to between 2.5 and 4.0 using 0.2 N perchloric acid or 0.2 N sodium hydroxide.[8]

• Add 2 to 4 drops of Thorin indicator. The solution should appear orange-yellow.[3][9]

• Titrate with the 0.0100 N barium standard solution while stirring.[9]

• The endpoint is reached when the color changes from orange-yellow to a stable pink.[9]

• Repeat the titration with a replicate sample. The results should agree within 1% or 0.2 ml, whichever is greater.

• Run a blank titration with each series of samples.

Determination of Beryllium using Beryllon II (Spectrophotometric Method)

This protocol is a general guideline based on the established spectrophotometric method.[6]

Reagents:

• Beryllon II Solution: Prepare a stock solution of Beryllon II in deionized water. The exact concentration may need to be optimized for the specific application.

• Beryllium Standard Solutions: Prepare a series of standard solutions of beryllium from a certified stock solution, covering the expected concentration range of the samples (e.g., 0.02 to 0.5 ppm).

• Buffer Solution: A buffer solution to maintain a basic pH is required. The specific buffer will depend on the sample matrix and potential interferences.

• Masking Agents (if necessary): Solutions of chelating agents like EDTA may be needed to mask interfering ions.[7]

Procedure:

• Pipette a known volume of the sample solution into a volumetric flask.

• Add the buffer solution to adjust the pH to the optimal basic range.

• If interfering ions are present, add the appropriate masking agent.

• Add a specific volume of the Beryllon II solution and mix thoroughly. A blue color will develop in the presence of beryllium.

• Allow the color to develop for a specified period.

• Dilute the solution to the mark with deionized water.

• Measure the absorbance of the solution at 620 nm using a spectrophotometer.[6] Use a reagent blank to zero the instrument.

• Prepare a calibration curve by following steps 2-7 for the series of beryllium standard solutions.

• Determine the concentration of beryllium in the sample by comparing its absorbance to the calibration curve.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the chemical principles and workflows associated with the use of Thorin and Beryllon II.

Caption: Competitive reaction mechanism for sulfate determination using Thorin indicator.

Caption: Experimental workflow for the spectrophotometric determination of Beryllium using Beryllon II.

References

• 1. Thorin (chemistry) - Wikipedia [en.wikipedia.org]
• 2. THORIN INDICATOR AR | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Thorin, GR 3688-92-4 India [ottokemi.com]
• 5. Thorin | C16H11AsN2Na2O10S2 | CID 77269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. SPECTROPHOTOMETRIC DETERMINATION OF BERYLLIUM USING BERYLLON II (Journal Article) | OSTI.GOV [osti.gov]
• 7. Challenges in Ultra-Trace Beryllium Analysis: Utilizing Recent Extraction Techniques in Combination with Spectrometric Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. datapdf.com [datapdf.com]
• 9. epa.gov [epa.gov]
• 10. ttu-ir.tdl.org [ttu-ir.tdl.org]

A Comparative Guide to Thorin-Based and Alternative Analytical Methods for Sulfate Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Thorin-based analytical method for sulfate determination with common alternatives. The performance of each method is evaluated based on experimental data, and detailed protocols for key experiments are provided to support researchers in selecting the most appropriate technique for their specific needs.

Introduction to Sulfate Analysis

Accurate quantification of sulfate ions is critical in numerous scientific and industrial fields, including environmental monitoring, pharmaceutical analysis, and industrial process control. The Thorin-based spectrophotometric titration method has been a long-standing technique for this purpose. However, several alternative methods, each with its own set of advantages and limitations, are also widely used. This guide will delve into a comparison of the Thorin method with three other prevalent techniques: the Turbidimetric Method, the Methylthymol Blue (MTB) Method, and Ion Chromatography (IC).

Principle of the Thorin-Based Method

The Thorin method is a titrimetric analysis where a sample containing sulfate ions is titrated with a standard solution of barium perchlorate.[1] The endpoint of the titration is detected using Thorin indicator. Thorin forms a colored complex with barium ions. When all the sulfate ions have precipitated as barium sulfate, the excess barium ions react with the Thorin indicator, causing a distinct color change from yellow to pink, thus signaling the endpoint of the titration.[2]

Inter-Laboratory Comparison of Analytical Methods

The selection of an appropriate analytical method for sulfate determination depends on various factors, including the required sensitivity, the sample matrix, potential interferences, and the available instrumentation. The following table summarizes the key performance characteristics of the Thorin-based method and its common alternatives based on data from various studies and standardized methods.

Method	Principle	Typical Range	Detection Limit	Precision	Accuracy	Key Interferences
Thorin-Based Titration (EPA Method 6 & 8)	Titration with Barium Perchlorate and colorimetric endpoint detection using Thorin indicator.[1][3]	3.4 mg/m³ - 80,000 mg/m³ (for SO₂)[4]	3.4 mg/m³ (for SO₂)[4]	Replicate titrations must agree within 1% or 0.2 ml.[5]	Dependent on accurate endpoint detection.	Free ammonia, water-soluble cations, and fluorides.[1]
Turbidimetric Method	Precipitation of barium sulfate and measurement of the resulting turbidity.[6][7]	1 - 40 mg/L[7][8]	Approx. 1 mg/L[7]	13.70% RSD (at 10 mg/L)[9]	98% Recovery (at 10 mg/L)[9]	Insoluble suspended matter, color, silica (>500 mg/L), polyphosphates, and chlorides (>5000 mg/L).[7][8]
Methylthymol Blue (MTB) Method	Colorimetric method where sulfate reacts with barium chloride and MTB, and the uncomplexed MTB is measured.[10][11]	0.5 - 300 mg/L[11]	0.5 mg/L[11]	<3% RSD (at 40 mg/L)[12]	Dependent on the calibration curve.	Sulfides, sulfites, phosphates, and heavy metals (removed by ion exchange).[13]
Ion Chromatography (IC)	Separation of sulfate ions on an anion-exchange column followed by conductivity detection.[14][15]	0 - 1041 µmol/L (in clinical samples)	9 µmol/L (in clinical samples)	Within run: 0.8% CV (plasma), 5.0% CV (urine); Between run: 6.1% CV (plasma), 4.3% CV (urine).	95-105% recovery.	High concentrations of other anions can interfere with peak resolution.[15]

Experimental Protocols

Detailed methodologies for the Thorin-based method and its alternatives are provided below. These protocols are based on established standard methods.

Thorin-Based Titration Method (Adapted from EPA Method 6)

• Sample Preparation: A gas sample is extracted from the source. The sulfur trioxide is removed, and the sulfur dioxide is absorbed in an impinger solution containing 3% hydrogen peroxide.[4]

• Titration Setup: Transfer the contents of the impinger to a 100-ml volumetric flask and dilute to volume with water. Pipette a 20-ml aliquot into a 250-ml Erlenmeyer flask.[4]

• Reagent Addition: Add 80 ml of 100% isopropanol and two to four drops of Thorin indicator to the flask.[4]

• Titration: While stirring the solution, titrate with a 0.0100 N barium standard solution to a pink endpoint.[4]

• Replicates and Blank: Repeat the titration with a second aliquot. The titration volumes should agree within 1% or 0.2 ml. A blank should be run with each series of samples.[2]

Turbidimetric Method (Adapted from EPA Method 9038)

• Sample Preparation: If the sample is turbid, filter it through a 0.45-µm membrane.[16]

• Reaction: Place 100 mL of the sample (or a suitable aliquot diluted to 100 mL) into a 250-mL Erlenmeyer flask. Add 5.0 mL of conditioning reagent (containing hydrochloric acid, ethanol or isopropanol, sodium chloride, and glycerol).[16][17]

• Precipitation: While stirring, add a measured spoonful of barium chloride crystals and begin timing immediately. Stir for exactly 1.0 minute at a constant speed.[17]

• Measurement: Immediately after stirring, pour the solution into an absorbance cell and measure the turbidity at 420 nm at 30-second intervals for 4 minutes. Record the maximum reading.[16]

• Calibration: Prepare a calibration curve using standard sulfate solutions.[16]

Methylthymol Blue (MTB) Method (Automated)

• Sample Pre-treatment: Pass the sample through a sodium-form cation-exchange column to remove multivalent metal ions.[10][18]

• Reaction: The sample is mixed with an alcohol solution of barium chloride and methylthymol blue (MTB) at a pH of 2.5-3.0 to form barium sulfate.[11]

• Color Development: The pH of the solution is then raised to 12.5-13.0, allowing the excess barium to react with MTB, forming a blue complex.[11]

• Measurement: The absorbance of the uncomplexed (gray) MTB, which is proportional to the sulfate concentration, is measured colorimetrically at 460 nm.[13][18]

Ion Chromatography (IC) Method

• Sample Preparation: Filter the sample through a 0.45 µm filter to remove particulate matter. Dilute the sample if the sulfate concentration is expected to be outside the calibration range.[15]

• Injection: Inject a fixed volume of the prepared sample into the ion chromatograph.[14]

• Separation: The sample is passed through an anion-exchange column where sulfate and other anions are separated based on their affinity for the stationary phase. A carbonate/bicarbonate or hydroxide eluent is typically used.[15]

• Detection: The separated anions are detected using a suppressed conductivity detector. The peak area is proportional to the concentration of the sulfate ions.[15]

• Quantification: A calibration curve is generated using a series of known sulfate standards to quantify the sulfate concentration in the sample.[15]

Visualizing the Analytical Workflows

The following diagrams illustrate the experimental workflows for each of the described analytical methods.

Thorin-Based Titration Workflow

Turbidimetric Method Workflow

Methylthymol Blue Method Workflow

Ion Chromatography Workflow

References

• 1. epa.gov [epa.gov]
• 2. nj.gov [nj.gov]
• 3. scribd.com [scribd.com]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. nj.gov [nj.gov]
• 6. web.iitd.ac.in [web.iitd.ac.in]
• 7. Analytical Method [keikaventures.com]
• 8. NEMI Method Summary - D516 [nemi.gov]
• 9. NEMI Method Summary - 375.4 [nemi.gov]
• 10. NEMI Method Summary - 375.2 [nemi.gov]
• 11. Analytical Method [keikaventures.com]
• 12. ezkem.com [ezkem.com]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. static.tti.tamu.edu [static.tti.tamu.edu]
• 15. SULFATE ION CHROMATOGRAPHY METHOD VALIDATION.LAXMI ENTERPRISE. | Laxmi Enterprise - Vadodara [laxmienterprise.net]
• 16. epa.gov [epa.gov]
• 17. chem.uci.edu [chem.uci.edu]
• 18. epa.gov [epa.gov]

A Comparative Guide: Thorin Spectrophotometry versus ICP-AES for Sulfate and Sulfur Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of sulfate and total sulfur is critical in numerous scientific disciplines, from environmental monitoring to pharmaceutical quality control. Two prominent analytical techniques employed for these measurements are Thorin spectrophotometry and Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES). This guide provides a comprehensive comparison of these methods, supported by available experimental data, to aid researchers in selecting the most appropriate technique for their specific analytical needs.

At a Glance: Performance Comparison

The following table summarizes the key quantitative performance characteristics of Thorin spectrophotometry and ICP-AES for the determination of sulfate and sulfur. It is important to note that performance metrics can vary based on the specific instrumentation, sample matrix, and analytical conditions. Data for the direct spectrophotometric Thorin method is less commonly reported in recent literature; some of the cited data is derived from titrimetric methods using Thorin as an indicator.

Performance Metric	Thorin Spectrophotometry (for Sulfate)	ICP-AES (for Sulfur/Sulfate)
Limit of Detection (LOD)	~1 µg of sulfate[1]	0.028 mg/L to 1 mg/L[2][3]
Limit of Quantification (LOQ)	Data not readily available	0.110 mg/L[2]
Linearity Range	Data not readily available	0.0–100.0 mg/L[2]
Precision (RSD%)	~2.2% at the 50 µg level (photometric titration)	0.36% to 2.14%[2]
Accuracy/Recovery (%)	Optimal recoveries between pH 2.5-4.0 and 70-90% alcohol concentration (titrimetric)	90% to 108.7%[2][4]

Experimental Methodologies

Thorin Spectrophotometry for Sulfate Analysis

This method relies on the reaction of sulfate ions with a barium-Thorin complex. Sulfate ions preferentially precipitate with barium, causing a color change that can be measured spectrophotometrically.

Sample Preparation: Aqueous samples may require filtration to remove particulate matter. Cation exchange resins can be employed to eliminate interfering cations.[5]

Reagents:

• Thorin Indicator Solution: An aqueous solution of Thorin (ortho-(2-hydroxy-3,6-disulfo-1-naphthylazo)-benzenearsonic acid). A typical concentration is 0.2 g/L.[5]

• Barium Perchlorate Solution (0.005 M): Used to form the colored complex with Thorin.

• Buffer Solution: To maintain the optimal pH, typically between 2.5 and 4.0.[5]

• Organic Solvent: Isopropanol or ethanol is often added to the reaction mixture (70-90% v/v) to reduce the solubility of barium sulfate.[5]

Analytical Procedure:

• An aliquot of the sample is mixed with the Thorin indicator solution and the organic solvent.

• The pH of the solution is adjusted to the optimal range (2.5-4.0).[5]

• A standard solution of barium perchlorate is added.

• The absorbance of the solution is measured at a specific wavelength (e.g., 520 nm) using a spectrophotometer. The decrease in absorbance is proportional to the sulfate concentration.

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) for Total Sulfur Analysis

ICP-AES measures the total sulfur content in a sample by detecting the atomic emission of sulfur atoms introduced into a high-temperature plasma.

Sample Preparation:

• Aqueous Samples: May require acidification (e.g., with nitric acid) and filtration.

• Solid Samples: Typically require digestion using methods such as microwave-assisted acid digestion to bring the sulfur into solution.

Instrumentation:

• ICP-AES Spectrometer: Equipped with a nebulizer, spray chamber, plasma torch, and a detector.

Instrument Parameters (Typical):

• RF Power: 1150 - 1300 W

• Plasma Gas Flow: 10 - 15 L/min

• Auxiliary Gas Flow: 0.5 - 1.0 L/min

• Nebulizer Gas Flow: 0.5 - 1.0 L/min

• Wavelength for Sulfur: Commonly used wavelengths include 180.7 nm, 182.0 nm, and 182.6 nm.

Analytical Procedure:

• The prepared sample solution is introduced into the ICP-AES instrument via a nebulizer, which creates a fine aerosol.

• The aerosol is transported to the argon plasma, where it is desolvated, atomized, and excited.

• The excited sulfur atoms emit light at characteristic wavelengths.

• The intensity of the emitted light is measured by the detector and is directly proportional to the concentration of sulfur in the sample.

Key Considerations for Method Selection

Thorin Spectrophotometry:

• Advantages: Relatively low cost of instrumentation, and the procedure can be straightforward for simple matrices.

• Disadvantages: Susceptible to interferences from cations and other anions, which may necessitate sample cleanup steps like ion exchange. The optimal conditions, such as pH and solvent concentration, must be carefully controlled for accurate results.[5] The method is generally less sensitive and has a narrower dynamic range compared to ICP-AES.

ICP-AES:

• Advantages: High sensitivity and a wide linear dynamic range, allowing for the analysis of a broad range of concentrations. It is a multi-element technique, capable of determining the concentration of other elements simultaneously. The method is generally less prone to interferences than the Thorin method.[2]

• Disadvantages: Higher initial instrument cost and operational expenses. For solid samples, a digestion step is required, which can be time-consuming.

Visualizing the Analytical Workflows

To further clarify the procedural differences, the following diagrams illustrate the typical experimental workflows for both Thorin spectrophotometry and ICP-AES.

Figure 1. Workflow for Thorin Spectrophotometry.

Figure 2. Workflow for ICP-AES Analysis.

Logical Comparison of Key Characteristics

The following diagram provides a logical comparison of the primary attributes of each technique, highlighting their respective strengths and weaknesses.

Figure 3. Logical Comparison of Thorin vs. ICP-AES.

Conclusion

The choice between Thorin spectrophotometry and ICP-AES for sulfate and sulfur analysis depends heavily on the specific requirements of the application. For laboratories with limited budgets and samples with simple, well-characterized matrices, Thorin spectrophotometry can be a viable option, provided that its limitations regarding interferences and the need for strict parameter control are addressed.

Conversely, for applications demanding high sensitivity, wide dynamic range, and high sample throughput, particularly with complex or varied sample matrices, ICP-AES is the superior choice. Its ability to perform multi-element analysis simultaneously further enhances its value in research and high-throughput laboratory settings. Researchers should carefully consider the performance characteristics, cost, and sample matrix to make an informed decision on the most suitable analytical technique.

References

• 1. A contribution to the use of thorin as an analytical reagent: spectrophotometric study of its complexation with barium and application to sulphate determination in atmospheric particulates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Spectrophotometric determination of sulphate by the barium perchlorate - thorin method [agris.fao.org]
• 4. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 5. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]

A Comparative Guide to Azo Dyes in Metal Ion Detection: Evaluating Thorin's Performance

For researchers, scientists, and professionals in drug development, the accurate quantification of metal ions is a critical analytical challenge. Azo dyes have long been employed as reliable chromogenic reagents for this purpose, offering a combination of sensitivity, simplicity, and cost-effectiveness. Among these, Thorin has established a niche for itself, particularly in the detection of thorium. This guide provides a comprehensive evaluation of Thorin's performance in comparison to other widely used azo dyes, supported by experimental data and detailed protocols to aid in the selection of the most appropriate reagent for a given analytical need.

Performance Comparison of Azo Dyes

The efficacy of an azo dye as a chromogenic sensor for metal ions is determined by several key performance indicators, including its molar absorptivity (a measure of how strongly the dye-metal complex absorbs light at a specific wavelength), the limit of detection (LOD), and its selectivity towards the target analyte. The following table summarizes the performance of Thorin and other common azo dyes in the detection of various metal ions. It is important to note that the performance of these dyes can be influenced by the experimental conditions, such as pH and solvent.

Azo Dye	Analyte	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Limit of Detection (LOD)	Optimal pH	Notes
Thorin	Th(IV)	0.173 x 10⁴	-	0.7 (0.2M HClO₄)	High sensitivity for Thorium.[1]
Arsenazo III	Rare Earth Elements	-	As low as 0.01 µg/mL	Acidic	High sensitivity for rare earth elements, thorium, zirconium, and uranium.[2][3]
Eriochrome Black T	Ca²⁺, Mg²⁺	-	-	10	Widely used as an indicator in complexometric titrations for water hardness.[4][5][6]
PAN (1-(2-Pyridylazo)-2-naphthol)	Cu, Ni, Co, Zn, Al	-	-	Slightly acidic to neutral	Forms stable, intensely colored complexes with a wide range of metal ions.[7][8][9]
Dabcyl	Hg²⁺, Sn²⁺, Al³⁺	-	-	-	Shows a marked color change from light yellow to pink.[10]
4-(2-hydroxy-naphthalen-1-yl azo)-N-thiazol-2-yl-benzenesulfonamide	Co(II)	-	0.147 µg/mL	13	Forms a stable yellow-orange complex.[11]
Anthracene-9,10-dione azo dye (S9b)	Pb²⁺	-	1.55 µg/mL	6.0	Linear response at 3.90–9.36 µg mL⁻¹.[12]

Experimental Protocols

The following are generalized experimental protocols for the spectrophotometric determination of metal ions using azo dyes. Specific parameters should be optimized for each dye-metal system.

General Protocol for Spectrophotometric Metal Ion Detection

1. Materials and Reagents:

• UV-Vis Spectrophotometer

• Matched quartz or glass cuvettes (1 cm path length)

• pH meter

• Volumetric flasks and pipettes

• Stock solution of the target metal ion (e.g., 1000 ppm)

• Stock solution of the azo dye (e.g., 0.1% w/v in a suitable solvent)

• Buffer solutions for pH adjustment

• Deionized water

2. Preparation of Standard Solutions:

• Prepare a series of standard solutions of the metal ion by diluting the stock solution to known concentrations.

• Prepare a working solution of the azo dye by diluting the stock solution. The optimal concentration should be determined experimentally.

3. Spectrophotometric Measurement:

• Transfer a known volume of each standard solution into a series of volumetric flasks.

• Add the necessary reagents, including the azo dye solution and buffer to adjust the pH to the optimal value for complex formation.

• Dilute to the mark with deionized water and mix well.

• Allow the color to develop for a specified period.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the dye-metal complex against a reagent blank (containing all components except the metal ion).

4. Data Analysis:

• Construct a calibration curve by plotting the absorbance values versus the concentration of the metal ion standards.

• Determine the concentration of the metal ion in an unknown sample by measuring its absorbance under the same conditions and interpolating from the calibration curve.

Specific Protocol for Thorium Determination using Thorin

This protocol is based on a developed spectrophotometric method for the determination of thorium.[1]

1. Reagents:

• Thorium stock solution (1000 ppm)

• Thorin dye solution

• Perchloric acid (HClO₄) for pH adjustment

• Hydrogen peroxide (3%) to overcome interference from rare earths

2. Procedure:

• To a suitable aliquot of the sample solution containing thorium, add perchloric acid to adjust the pH to 0.7 (0.2M HClO₄).

• Add the Thorin dye solution.

• If rare earth elements are present, add 3% hydrogen peroxide.

• Dilute the solution to a known volume with deionized water.

• Measure the absorbance of the thorium-thorin complex at its λmax.

• Quantify the thorium concentration using a calibration curve prepared with known thorium standards.

Mechanism of Action and Visualization

Azo dyes function as chromogenic chemosensors. The interaction between the metal ion and the dye's functional groups, such as hydroxyl (-OH), azo (-N=N-), and carbonyl (C=O) groups, leads to the formation of a coordination complex. This complexation alters the electronic distribution within the dye molecule, resulting in a shift in its absorption spectrum, which is perceived as a color change.

Below is a generalized signaling pathway for metal ion detection by an azo dye, a workflow for a typical spectrophotometric analysis, and a logical diagram illustrating the relationship between the components.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Page loading... [wap.guidechem.com]
• 3. Facile Arsenazo III-Based Assay for Monitoring Rare Earth Element Depletion from Cultivation Media for Methanotrophic and Methylotrophic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemiis.com [chemiis.com]
• 5. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 6. gspchem.com [gspchem.com]
• 7. PAN Indicator 0.1% [rmreagents.com]
• 8. Metal Indicator PAN | CAS 85-85-8 Dojindo [dojindo.com]
• 9. gspchem.com [gspchem.com]
• 10. Synthesis and Evaluation of an Azo Dye for the Chromogenic Detection of Metal Cations | MDPI [mdpi.com]
• 11. d-nb.info [d-nb.info]
• 12. A new azo dye for colorimetric determination of lead( ii ) ions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02486B [pubs.rsc.org]

A Comparative Guide to Sulfate Analysis: Thorin vs. Turbidimetric Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common methods for the quantitative analysis of sulfate: the Thorin and turbidimetric methods. Both techniques are widely used in environmental monitoring, industrial quality control, and pharmaceutical analysis. The selection of the appropriate method depends on factors such as the required sensitivity, the sample matrix, and the available instrumentation. This document presents a summary of their performance characteristics, detailed experimental protocols, and a visual representation of their workflows.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for the Thorin (spectrophotometric) and turbidimetric methods for sulfate analysis. It is important to note that these values are compiled from various studies and method validation reports, and performance may vary depending on the specific laboratory conditions, sample matrix, and instrumentation used.

Performance Metric	Thorin Method (Spectrophotometric)	Turbidimetric Method
Principle	Colorimetric reaction where sulfate displaces Thorin from a barium-Thorin complex, causing a measurable change in absorbance.[1]	Measurement of turbidity formed by the precipitation of barium sulfate upon the addition of barium chloride.[2][3]
Linear Range	Typically in the lower mg/L range (e.g., 3.5 - 80 µg/mL of SO₂ which is roughly 5-120 mg/L of SO₄²⁻).[4]	1 - 40 mg/L.[3] Above 50 mg/L, accuracy can decrease and the barium sulfate suspension may lose stability.[2]
Detection Limit	Dependent on the specific protocol, but can be sensitive for low sulfate concentrations.	Approximately 1 mg/L.[3] Some variations of the method report detection limits around 5 mg/L.[1]
Accuracy	Highly dependent on strict control of pH and solvent concentration for accurate results.[5]	A study on a synthetic water sample with 259 mg/L sulfate reported a relative error of 1.2%.[2] However, performance can be severely affected by sample dilution and acidification, leading to poor recoveries in some matrices.[6]
Precision	Replicate titrations in the titrimetric version are expected to agree within 1% or 0.2 mL.[7]	A study reported a relative standard deviation of 9.1% for a synthetic water sample.[2] Other studies have shown relative standard deviations between 1.4% and 3.0%.[1]
Potential Interferences	Free ammonia can interfere by reacting with the indicator.[7]	Color and turbidity in the sample can cause positive interference.[2] Silica in concentrations over 500 mg/L can also interfere.[2]
Analysis Time	Generally rapid, with results obtainable in a short period.	Rapid, with a high sample throughput possible, for instance, 40 samples per hour in a flow-injection setup.[1]

Experimental Protocols

Detailed methodologies for both the Thorin spectrophotometric method and the turbidimetric method are provided below. These protocols are based on established methods and scientific literature.

Thorin Spectrophotometric Method

This method is adapted from the principles outlined in ISO 4221 for the determination of sulfur compounds in air, applied to aqueous sulfate solutions.

1. Principle: Sulfate ions in the sample react with a known excess of barium perchlorate. The remaining unreacted barium ions form a colored complex with the Thorin indicator. The absorbance of this complex is measured spectrophotometrically, and the decrease in absorbance compared to a blank is proportional to the sulfate concentration.[1][4]

2. Reagents:

• Standard Sulfate Solution (e.g., 100 mg/L SO₄²⁻): Prepare by dissolving a known weight of anhydrous sodium sulfate or potassium sulfate in deionized water.

• Barium Perchlorate Solution: Dissolve a precise amount of barium perchlorate in a suitable solvent mixture (e.g., water and isopropanol).[7]

• Thorin Indicator Solution: Dissolve Thorin (4-[(2-arsonophenyl)azo]-3-hydroxy-2,7-naphthalenedisulfonic acid, sodium salt) in deionized water.[7]

• Perchloric Acid Solution: Used for pH adjustment.[4]

• Isopropanol, 100%. [7]

3. Procedure:

• Pipette a specific volume of the sample (and standards for calibration) into a volumetric flask.

• Add a precise volume of the barium perchlorate solution and mix well.

• Add a precise volume of the Thorin indicator solution.

• Adjust the pH to a specific range (e.g., 2.5-4.0) using the perchloric acid solution.[5]

• Add a specified volume of isopropanol to enhance the reaction and color stability.[7]

• Dilute to the final volume with deionized water and mix thoroughly.

• Allow the color to develop for a specified time.

• Measure the absorbance at the wavelength of maximum absorption for the barium-Thorin complex (typically around 520 nm) against a reagent blank.[4]

• Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

• Determine the sulfate concentration of the sample from the calibration curve.

Turbidimetric Method

This protocol is based on the EPA Method 9038 and other standard methods for water analysis.

1. Principle: Sulfate ions are precipitated in an acidic medium with barium chloride to form a barium sulfate suspension of uniform crystal size. The resulting turbidity is measured by a nephelometer or spectrophotometer, and the absorbance is proportional to the sulfate concentration.[2]

2. Reagents:

• Standard Sulfate Solution (e.g., 100 mg/L SO₄²⁻): Prepare by dissolving a known weight of anhydrous sodium sulfate or potassium sulfate in deionized water.

• Conditioning Reagent: A solution typically containing glycerol, hydrochloric acid, alcohol (e.g., isopropanol or ethanol), and sodium chloride. This reagent helps to stabilize the barium sulfate precipitate.[3]

• Barium Chloride (BaCl₂): Fine crystals of uniform size (e.g., 20-30 mesh).[2]

3. Procedure:

• Pipette a known volume of the sample (or standard) into a flask.

• Add a precise volume of the conditioning reagent and mix thoroughly.

• While stirring at a constant speed, add a measured amount of barium chloride crystals.

• Continue stirring for a fixed period (e.g., exactly 1 minute).[2]

• Immediately after stirring, transfer the solution to a spectrophotometer cuvette.

• Measure the turbidity (absorbance) at 420 nm at timed intervals (e.g., every 30 seconds for 4 minutes) and record the maximum reading.[2]

• Prepare a calibration curve by plotting the maximum absorbance of the standards against their known concentrations.

• Determine the sulfate concentration of the sample from the calibration curve.

• For colored or turbid samples, a sample blank (without the addition of barium chloride) should be run to correct for background absorbance.[2]

Methodology Visualization

The following diagrams illustrate the general experimental workflows for the Thorin and turbidimetric methods.

Thorin Method Workflow

Turbidimetric Method Workflow

References

• 1. Determination of sulfate in natural and residual waters by turbidimetric flow-injection analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. NEMI Method Summary - 375.4 [nemi.gov]
• 4. scispace.com [scispace.com]
• 5. A fast and simple turbidimetric method for the determination of sulfate in sulfate-reducing bacterial cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

literature review of alternative indicators to Thorin for barium titration

A Comparative Guide to Alternative Indicators for Barium Titration

For researchers, scientists, and drug development professionals engaged in analytical chemistry, the accurate quantification of barium is crucial. While Thorin has traditionally been a common indicator for barium titration, several alternatives offer distinct advantages in terms of endpoint sharpness, accuracy, and ease of use. This guide provides a comprehensive comparison of notable alternative indicators—Sulfonazo III, Methyl Thymol Blue, Carboxyarsenazo, and Dimethylsulfonazo III—supported by available experimental data and detailed protocols.

Performance Comparison of Barium Titration Indicators

The selection of an appropriate indicator is paramount for achieving accurate and reproducible results in precipitation titrations. The ideal indicator exhibits a sharp and easily discernible color change at the equivalence point.

Indicator	Titration Method	Typical Titrant	Advantages	Disadvantages
Thorin	Direct Precipitation	Barium Perchlorate	Established method	Color change can be indistinct, requiring practice to discern accurately.[1][2]
Sulfonazo III	Direct Precipitation	Barium Perchlorate	More distinct and sharper color change compared to Thorin; requires less organic solvent.[1][2]	Not specific to barium ions; requires preliminary separation of other cations.[1]
Methyl Thymol Blue	Complexometric	EDTA	Sharp endpoint.	Indirect method requiring complexing agent (EDTA).
Carboxyarsenazo	Precipitation	Barium Chloride	Suitable for sulfate titrations.	Limited comparative data available.
Dimethylsulfonazo III	Precipitation	Barium Perchlorate	Mentioned as a potential indicator.	Lack of comprehensive comparative data.

Quantitative Performance Data

While extensive side-by-side quantitative comparisons are limited in the available literature, some data highlights the performance of these indicators.

Indicator	Analyte	Titrant	Recovery/Accuracy	Relative Standard Deviation (RSD)
Sulfonazo III	Sulfate (in model solutions)	Barium Perchlorate	-	0.14% (for 1.44 mg SO₄²⁻), 0.23% (for 3.61 mg SO₄²⁻)[1]
Methyl Thymol Blue	Barium (in blank test)	EDTA	Within ±3% of the actual amount	Not explicitly stated

In-Depth Analysis of Alternative Indicators

Sulfonazo III

Sulfonazo III has emerged as a superior alternative to Thorin for the direct precipitation titration of barium.[1] Its primary advantage lies in a more pronounced and distinct color change at the endpoint, which contributes to more accurate and precise results.[1]

Experimental Protocol: Direct Titration of Sulfate with Barium Perchlorate using Sulfonazo III Indicator [1]

This protocol is for the determination of sulfate by titrating with a standardized barium perchlorate solution. The same principle applies to the direct titration of barium with a standardized sulfate solution.

Reagents:

• Barium Perchlorate Solution (approx. 0.005 mol/L): Standardized by titrating against a standard sodium sulfate solution using Sulfonazo III as the indicator.

• Sulfonazo III Indicator Solution: Dissolve 1 g of Sulfonazo III in 100 ml of water.

• Organic Solvent: Propanol.

• Cation Exchanger: Dowex 50W or equivalent (if interfering cations are present).

Procedure:

• If interfering cations are present, pass the sample solution through a cation exchange column.

• To the sample solution, add an equal volume of propanol (1:1 ratio).

• Add a few drops of the Sulfonazo III indicator solution.

• Titrate with the standardized barium perchlorate solution until the color changes, indicating the endpoint.

• Perform a blank titration and correct the sample titration volume.

Methyl Thymol Blue

Methyl Thymol Blue is a highly effective indicator for the complexometric titration of barium with ethylenediaminetetraacetic acid (EDTA). This method offers a sharp color change from blue to gray at the endpoint.

Experimental Protocol: Complexometric Titration of Barium with EDTA using Methyl Thymol Blue Indicator

Reagents:

• EDTA Solution (0.01 M): Standardized.

• Methyl Thymol Blue Indicator: Solid.

• Sodium Hydroxide Solution (1 M): For pH adjustment.

• De-ionized Water.

Procedure:

• Pipette a known volume (e.g., 25.0 mL) of the barium ion solution into a 250 mL conical flask.

• Dilute to approximately 100 mL with de-ionized water.

• Adjust the pH of the solution to 12 by adding 3-6 mL of 1 M sodium hydroxide solution.

• Add approximately 50 mg of Methyl Thymol Blue indicator. The solution will turn blue.

• Titrate with the 0.01 M EDTA solution until the color changes from blue to gray.

• Record the volume of EDTA used.

• Repeat the titration for accuracy.

Carboxyarsenazo and Dimethylsulfonazo III

Visualizing the Titration Workflow and Indicator Structures

To aid in the understanding of the experimental processes and the chemical nature of the indicators, the following diagrams are provided.

Caption: General workflow for the titration of barium.

Caption: Structures of Thorin and alternative indicators.

Conclusion

While Thorin remains a recognized indicator for barium titration, alternatives such as Sulfonazo III and Methyl Thymol Blue offer significant advantages. Sulfonazo III provides a more distinct endpoint in direct precipitation titrations, leading to improved accuracy and precision.[1] Methyl Thymol Blue, used in complexometric titrations with EDTA, also offers a sharp and reliable endpoint. The choice of indicator will ultimately depend on the specific requirements of the analysis, including the sample matrix, potential interferences, and the desired titration method. For researchers seeking to optimize their barium quantification methods, exploring these alternatives is highly recommended. Further comparative studies are warranted to provide more extensive quantitative data for a broader range of indicators.

References

• 1. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 2. Safe, accurate, and precise sulfur isotope analyses of arsenides, sulfarsenides, and arsenic and mercury sulfides by conversion to barium sulfate before EA/IRMS - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Thorin: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. This document provides essential safety and logistical information for the proper disposal of Thorin, a chemical indicator also known as 4-(2-Arsonophenyl)azo-3-hydroxy-2,7-naphthalenedisulfonic acid disodium salt. Due to its chemical composition, which includes arsenic, Thorin is classified as toxic and requires specific disposal procedures to mitigate risks to human health and the environment.[1][2][3]

Hazard Identification and Safety Summary

Thorin is a red powder that is toxic if swallowed or inhaled and is very toxic to aquatic life with long-lasting effects.[2][3] It is crucial to handle this chemical with appropriate personal protective equipment (PPE) and in a well-ventilated area.[1]

Key Hazards:

• Acute Toxicity: Toxic if swallowed or inhaled.[2][3]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[3]

• Contains Arsenic: Thorin is an organoarsenic compound, and its disposal is regulated accordingly.[1]

Personal Protective Equipment (PPE) for Handling and Disposal:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

• Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

• Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

• Respiratory Protection: Use in a well-ventilated area. If dust is generated, a self-contained breathing apparatus may be necessary.[1]

Quantitative Data Summary

Hazard Classification	Category	Hazard Statement
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed[2][4]
Acute Toxicity (Inhalation)	Category 3	H331: Toxic if inhaled[2][4]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life[2][4]
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects[3]

Detailed Disposal Protocol

The proper disposal of Thorin involves treating it as a hazardous chemical waste. Under no circumstances should Thorin or its solutions be disposed of down the drain.[5][6]

Experimental Protocol for Disposal:

• Waste Segregation:

  • Collect all waste containing Thorin, including unused product, contaminated solutions, and heavily contaminated materials (e.g., paper towels, gloves), separately from other waste streams.[5]

  • Do not mix Thorin waste with other incompatible chemical wastes.

• Containment:

  • Solid Waste: Place solid Thorin waste and contaminated disposable labware into a clearly labeled, sealed, and leak-proof container.[5] A sturdy plastic container or a double-bagged clear poly bag is recommended for heavily contaminated items.[5]

  • Liquid Waste: Collect aqueous solutions containing Thorin in a compatible, leak-proof container with a secure screw cap.[7] Do not overfill the container; leave at least one inch of headroom for expansion.[7]

  • Empty Containers: Empty containers that held Thorin must be managed as hazardous waste and should not be rinsed into the drain.[8] They should be collected for disposal by a licensed hazardous waste professional.[8][9]

• Labeling:

  • Clearly label the waste container as "Hazardous Waste."

  • The label must include:

    • The chemical name: "Thorin" or "4-(2-Arsonophenyl)azo-3-hydroxy-2,7-naphthalenedisulfonic acid disodium salt."

    • The concentration of Thorin in the waste.

    • The hazard pictograms for "Toxic" and "Hazardous to the Aquatic Environment."[4]

    • The accumulation start date.

• Storage:

  • Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[7][8]

  • The SAA should be a secure, well-ventilated area away from incompatible materials.

• Final Disposal:

  • Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[8][9]

  • Complete and submit a hazardous waste disposal form as required by your institution.[8]

Visual Workflow for Thorin Disposal

Caption: A workflow diagram illustrating the proper disposal procedure for Thorin waste.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. carlroth.com [carlroth.com]
• 3. Thorin indicator for sulfate titration SDS - Download & Subscribe for Updates [sdsmanager.com]
• 4. astechireland.ie [astechireland.ie]
• 5. web.mit.edu [web.mit.edu]
• 6. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. odu.edu [odu.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling Thorin

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling of Thorin, a toxic chemical reagent. Adherence to these procedures is critical to ensure the safety of all laboratory personnel and to maintain a compliant research environment. This guide is intended for researchers, scientists, and drug development professionals who may work with this substance.

Essential Safety Information

Thorin, an arsenic-containing compound, is classified as toxic if swallowed or inhaled and is very toxic to aquatic life with long-lasting effects.[1][2][3] Due to its hazardous nature, stringent safety protocols must be followed at all times.

Hazard Identification and Exposure Limits

The primary hazards associated with Thorin are acute toxicity upon ingestion or inhalation. As Thorin contains arsenic, it is also considered a potential carcinogen.[4][5]

Hazard Classification	Description
Acute Oral Toxicity	Toxic if swallowed.[1][2][3]
Acute Inhalation Toxicity	Toxic if inhaled.[1][2][3]
Aquatic Toxicity	Very toxic to aquatic life with long lasting effects.[1][2]

Exposure Limits for Arsenic and its Compounds	Limit Value
OSHA PEL (Permissible Exposure Limit)	10 µg/m³ (TWA)
ACGIH TLV (Threshold Limit Value)	0.01 mg/m³ (TWA)

Toxicological Data

Substance	Test	Species	Value
Thorin	LD50 (Oral)	Rat	100.1 mg/kg[6]

Operational Plan: Safe Handling of Thorin

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. Thorin | C16H11AsN2Na2O10S2 | CID 77269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. drexel.edu [drexel.edu]
• 5. uwindsor.ca [uwindsor.ca]
• 6. Thorin or Naphtharson Manufacturers, with SDS [mubychem.com]